Dihexylamine

• CAS: 143-16-8

Core Science & Biosynthesis

Dihexylamine (CAS 143-16-8): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of dihexylamine (CAS 143-16-8). The information is curated for professionals in research, scientific, and drug development fields, with a focus on delivering precise data and procedural insights.

Executive Summary

Dihexylamine is a secondary amine with the chemical formula C₁₂H₂₇N.[1][2] It is a colorless to pale yellow liquid characterized by a distinct amine-like odor.[1][2] This compound serves as a versatile intermediate in the synthesis of various organic molecules, including surfactants and corrosion inhibitors.[1][2][3] Its utility in diverse chemical applications stems from its basic nature and the presence of two hexyl chains, which impart specific solubility and reactivity characteristics. This guide summarizes its key physical and chemical properties, outlines experimental protocols for their determination, and presents logical workflows relevant to its application in a research and development setting.

Physical Properties

The physical characteristics of dihexylamine are critical for its handling, storage, and application in various experimental and industrial settings. These properties are summarized in the tables below.

General and Spectroscopic Properties

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₇N	[1][2]
Molecular Weight	185.35 g/mol	[4][5]
Appearance	Colorless to pale yellow liquid	[1][2]
Odor	Amine-like	[1][2]
Refractive Index (n20/D)	1.432	[4][5][6]
pKa	11.0 (+1) at 25°C	[7][8]

Thermal and Density Properties

Property	Value	Source(s)
Melting Point	3 °C	[7][8]
Boiling Point	192-195 °C (at 760 mmHg)	[4][5][6][7][8]
Density	0.795 g/mL at 25 °C	[4][5][6][7][8]
Flash Point	95 °C (203 °F) - closed cup	[4][6]
Vapor Density	6.4 (vs air)	[4][5][6]
Vapor Pressure	0.05 hPa at 20 °C	[7][9]

Solubility Profile

Solvent	Solubility	Source(s)
Water	0.3 g/L at 25 °C (Limited solubility)	[1][7][10]
Organic Solvents	Soluble	[1][2][11]

Chemical Properties and Reactivity

Dihexylamine exhibits chemical properties characteristic of a secondary amine. Its basicity is a key feature, allowing it to act as a nucleophile in various chemical transformations.[1][2]

Reactivity Profile :

• Basicity : As a base, dihexylamine readily reacts with acids in exothermic reactions to form salts.[3][12]

• Nucleophilicity : The lone pair of electrons on the nitrogen atom makes it a potent nucleophile, enabling it to participate in alkylation and acylation reactions.

• Incompatibilities : Dihexylamine is incompatible with strong oxidizing agents, isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[3][12]

• Air Sensitivity : It may be sensitive to prolonged exposure to air.[3][12]

• Hazardous Decomposition : When heated to decomposition, it can emit toxic fumes of nitrogen oxides (NOx).[7]

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of the key physical properties of dihexylamine. These protocols are based on standard laboratory techniques.

Determination of Boiling Point

The boiling point of dihexylamine can be determined using a micro-boiling point or distillation method.

Micro-Boiling Point Method:

• A small volume (approximately 0.5 mL) of dihexylamine is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid.

• The apparatus is heated slowly in a heating block or oil bath.

• The temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube is noted.

• The heat source is then removed, and the temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.[13][14]

Distillation Method:

• A simple distillation apparatus is assembled.

• A sample of dihexylamine is placed in the distillation flask.

• The sample is heated, and the temperature of the vapor is monitored.

• The temperature at which the vapor temperature remains constant during distillation is recorded as the boiling point.[8]

Determination of Density

The density of dihexylamine can be determined using a pycnometer or a hydrometer.

Pycnometer Method:

• The mass of a clean, dry pycnometer is accurately measured.

• The pycnometer is filled with dihexylamine, ensuring no air bubbles are present.

• The mass of the filled pycnometer is measured.

• The density is calculated by dividing the mass of the dihexylamine by the volume of the pycnometer.[15]

Determination of Refractive Index

The refractive index of dihexylamine can be measured using a refractometer.

• The refractometer is calibrated using a standard of known refractive index.

• A few drops of dihexylamine are placed on the prism of the refractometer.

• The instrument is adjusted to bring the dividing line between the light and dark fields into focus.

• The refractive index is read from the scale.[5][16][17]

Determination of Flash Point

The flash point of dihexylamine can be determined using a closed-cup apparatus, such as a Pensky-Martens or Tag Closed Cup Tester, following standard methods like ASTM D93 or ASTM D56.[7][18][19]

• A specified volume of dihexylamine is placed in the test cup of the apparatus.

• The sample is heated at a controlled rate while being stirred.

• An ignition source is periodically introduced into the vapor space.

• The flash point is the lowest temperature at which the vapors ignite.[7][18][19]

Determination of Water Solubility

• A specific volume of distilled water is measured into a flask.

• Small, accurately weighed portions of dihexylamine are added to the water while stirring.

• The mixture is observed for the point at which no more dihexylamine dissolves, and a separate phase persists.

• The solubility is calculated as the mass of dihexylamine dissolved per unit volume of water.[20][21]

Visualizations

The following diagrams illustrate key logical workflows and applications related to dihexylamine.

References

• 1. store.astm.org [store.astm.org]
• 2. CAS 143-16-8: Dihexylamine | CymitQuimica [cymitquimica.com]
• 3. DI-N-HEXYLAMINE | 143-16-8 [chemicalbook.com]
• 4. store.astm.org [store.astm.org]
• 5. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 6. scribd.com [scribd.com]
• 7. lcslaboratory.com [lcslaboratory.com]
• 8. vernier.com [vernier.com]
• 9. phillysim.org [phillysim.org]
• 10. Purity of a solvent: Determination of organic compounds by GC-MS and GC-FID - analysis - Analytice [analytice.com]
• 11. scribd.com [scribd.com]
• 12. DIHEXYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. Video: Boiling Points - Procedure [jove.com]
• 14. Video: Boiling Points - Concept [jove.com]
• 15. mt.com [mt.com]
• 16. pubs.aip.org [pubs.aip.org]
• 17. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 19. delltech.com [delltech.com]
• 20. chem.ws [chem.ws]
• 21. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Spectroscopic data and analysis of Dihexylamine (NMR, IR, MS)

Introduction

Dihexylamine, a secondary aliphatic amine with the chemical formula C₁₂H₂₇N, serves as a key intermediate in various chemical syntheses. Its structural elucidation and purity assessment are critical for its application in research and industrial processes. This technical guide provides an in-depth overview of the spectroscopic data of dihexylamine, focusing on Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The guide details experimental protocols, presents spectroscopic data in a structured format, and utilizes diagrams to illustrate analytical workflows and molecular fragmentation, serving as a comprehensive resource for researchers, scientists, and professionals in drug development.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for dihexylamine. Note that while the Mass Spectrometry data is based on experimental findings, the NMR and IR data are predicted or based on typical values for similar aliphatic amines due to the limited availability of specific experimental peak lists in public databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 1: Predicted ¹H NMR Data for Dihexylamine (Solvent: CDCl₃)

Protons (Position)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
-CH₃ (C6, C6')	0.85 - 0.95	Triplet (t)	6H	~ 7.0
-(CH₂)₄- (C2-C5, C2'-C5')	1.25 - 1.40	Multiplet (m)	16H	-
-N-CH₂- (C1, C1')	2.50 - 2.60	Triplet (t)	4H	~ 7.5
-NH-	0.7 - 1.5	Broad Singlet (br s)	1H	-

Table 2: Predicted ¹³C NMR Data for Dihexylamine (Solvent: CDCl₃)

Carbon Atom (Position)	Predicted Chemical Shift (δ, ppm)
C1, C1'	~ 50
C2, C2'	~ 32
C3, C3'	~ 30
C4, C4'	~ 27
C5, C5'	~ 23
C6, C6'	~ 14

Infrared (IR) Spectroscopy Data

Table 3: Typical IR Absorption Bands for Dihexylamine

Wavenumber (cm⁻¹)	Vibration Type	Intensity
3300 - 3500	N-H Stretch	Weak - Medium
2850 - 2960	C-H Stretch (Aliphatic)	Strong
1450 - 1470	C-H Bend (Aliphatic)	Medium
1020 - 1250	C-N Stretch	Medium

Mass Spectrometry (MS) Data

Table 4: Key Mass Spectrometry Data for Dihexylamine

m/z	Ion	Predicted Relative Abundance
185	[C₁₂H₂₇N]⁺˙ (Molecular Ion)	Low
114	[C₇H₁₆N]⁺	High (Base Peak)[1]
44	[C₂H₆N]⁺	Medium - High[1]
43	[C₃H₇]⁺	Medium - High[1]

Experimental Protocols

Detailed and standardized experimental protocols are essential for acquiring high-quality, reproducible spectroscopic data.

NMR Spectroscopy Protocol

• Sample Preparation :

  • Weigh 10-20 mg of dihexylamine and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial.

  • Transfer the solution to a 5 mm NMR tube.

  • For unambiguous identification of the N-H proton signal, a second sample can be prepared and shaken with a drop of D₂O. The disappearance of the N-H signal in the resulting spectrum confirms its assignment.[2][3]

• Data Acquisition :

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using standard parameters, typically with a 30-45° pulse angle and 8-16 scans.

  • For the ¹³C NMR spectrum, a higher sample concentration (50-100 mg) and a greater number of scans are typically required to achieve a good signal-to-noise ratio.

• Data Processing :

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like Tetramethylsilane (TMS).

  • Integrate the signals in the ¹H NMR spectrum.

IR Spectroscopy Protocol

• Sample Preparation (Attenuated Total Reflectance - ATR) :

  • Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol (B130326) and allowing it to dry completely.

  • Acquire a background spectrum of the clean, empty crystal.

  • Place a small drop of neat dihexylamine liquid directly onto the ATR crystal.

• Data Acquisition :

  • Acquire the IR spectrum, typically by co-adding 16 to 32 scans over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing :

  • Perform an automatic baseline correction and ATR correction if necessary.

  • Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Mass Spectrometry (GC-MS) Protocol

• Sample Preparation :

  • Prepare a dilute solution of dihexylamine (e.g., 1 mg/mL) in a volatile organic solvent such as methanol (B129727) or dichloromethane.

  • If necessary, filter the solution to remove any particulate matter.

  • Transfer the solution to a 2 mL GC-MS vial.

• Data Acquisition :

  • Inject a small volume (e.g., 1 µL) of the sample into the Gas Chromatograph-Mass Spectrometer (GC-MS).

  • The sample is vaporized and separated on a capillary column (e.g., a nonpolar column like DB-5ms).

  • The separated components enter the mass spectrometer, which is typically operated in Electron Ionization (EI) mode at 70 eV.

  • Acquire mass spectra over a mass range of m/z 30-300.

• Data Analysis :

  • Identify the peak corresponding to dihexylamine in the total ion chromatogram (TIC).

  • Analyze the mass spectrum associated with this peak to identify the molecular ion and major fragment ions.

Visualizations

The following diagrams, created using the DOT language, illustrate key workflows and analytical interpretations.

General workflow for spectroscopic analysis.

Proposed MS fragmentation of dihexylamine.

Logical flow for structure confirmation.

Analysis and Interpretation

• ¹H NMR Spectrum : The predicted ¹H NMR spectrum is consistent with the symmetric structure of dihexylamine. The triplet at the most upfield position (~0.9 ppm) corresponds to the terminal methyl (-CH₃) groups. The large multiplet between 1.25 and 1.40 ppm represents the overlapping signals of the four methylene (B1212753) groups in the middle of each hexyl chain. The triplet around 2.5-2.6 ppm is characteristic of the methylene groups directly attached to the nitrogen (-N-CH₂-), which are deshielded by the electronegative nitrogen atom. The N-H proton signal is expected to be a broad singlet, the chemical shift of which can be highly variable.

• ¹³C NMR Spectrum : The predicted ¹³C NMR spectrum shows six distinct signals, consistent with the molecule's symmetry (the two hexyl chains are chemically equivalent). The carbon atoms closer to the electronegative nitrogen atom (C1) are the most deshielded and appear furthest downfield. The terminal methyl carbons (C6) are the most shielded and appear at the lowest chemical shift.

• IR Spectrum : The key diagnostic feature in the IR spectrum of dihexylamine is the N-H stretching vibration, which is expected to appear as a single, weak to medium intensity band in the 3300-3500 cm⁻¹ region, characteristic of a secondary amine. Strong, sharp peaks between 2850 and 2960 cm⁻¹ are due to the C-H stretching of the hexyl chains. The presence of the C-N stretching band further supports the amine functionality.

• Mass Spectrum : The mass spectrum provides the molecular weight and crucial structural information through fragmentation patterns. The molecular ion [M]⁺˙ peak should be observed at m/z 185, confirming the molecular formula C₁₂H₂₇N. Alkylamines characteristically undergo α-cleavage, which is the cleavage of the C-C bond adjacent to the nitrogen atom. For dihexylamine, this involves the loss of a pentyl radical (•C₅H₁₁) to form a resonance-stabilized iminium ion at m/z 114. This fragment is often the most abundant ion (the base peak) in the spectrum, which is consistent with the experimental data found.[1] The smaller fragments at m/z 44 and 43 likely arise from further fragmentation of the alkyl chains and the nitrogen-containing fragments. The nitrogen rule, which states that a compound with an odd number of nitrogen atoms will have an odd nominal molecular weight, holds true for dihexylamine.

References

• 1. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dibenzylamine(103-49-1) 13C NMR [m.chemicalbook.com]
• 3. sdbs.db.aist.go.jp [sdbs.db.aist.go.jp]

An In-depth Technical Guide to the Synthesis of Dihexylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathways for producing dihexylamine, a secondary amine with applications in various fields, including its use as a corrosion inhibitor and as an intermediate in the synthesis of pharmaceuticals and other specialty chemicals. This document details key reaction mechanisms, experimental protocols, and quantitative data to support research and development efforts.

Reductive Amination of Hexanal (B45976)

Reductive amination is a versatile and widely employed method for the synthesis of amines. In the context of dihexylamine synthesis, this pathway can be approached in two main ways: a one-pot reaction involving hexanal and ammonia, or a two-step process starting with the reaction of hexanal and hexylamine (B90201) to form an intermediate imine, which is subsequently reduced. The latter approach generally offers better control and selectivity.

Reaction Pathway: Reductive Amination of Hexanal with Hexylamine

The overall transformation involves the condensation of hexanal with hexylamine to form an N-hexylhexan-1-imine intermediate, which is then reduced in situ to yield dihexylamine.

Reductive amination of hexanal with hexylamine.

Reaction Mechanism

The reaction proceeds through two main stages:

• Imine Formation: Hexylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of hexanal. This is followed by dehydration to form the imine intermediate.

• Reduction: A reducing agent, such as sodium triacetoxyborohydride (B8407120), delivers a hydride to the imine carbon, which is then protonated to yield the secondary amine.

Mechanism of reductive amination.

Experimental Protocol

The following is a general laboratory procedure for the synthesis of dihexylamine via reductive amination:

• Reactant Preparation: In a round-bottom flask, dissolve hexylamine (1.0 equivalent) and hexanal (1.0-1.2 equivalents) in a suitable solvent such as dichloromethane (B109758) (DCM) or dichloroethane (DCE).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. For less reactive carbonyls, a dehydrating agent like anhydrous magnesium sulfate (B86663) can be added.

• Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents), portion-wise to the stirred solution.

• Reaction Monitoring: Continue stirring the reaction at room temperature until the starting materials are consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This typically takes 2-24 hours.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by distillation or column chromatography.[1]

Quantitative Data

Parameter	Value/Condition	Reference
Reactants	Hexanal, Hexylamine	[1]
Reducing Agent	Sodium triacetoxyborohydride	[1]
Solvent	Dichloromethane (DCM)	[1]
Temperature	Room Temperature	[1]
Typical Yield	>90% (for similar systems)

N-Alkylation of Hexylamine

Direct alkylation of a primary amine with an alkyl halide is a classical method for synthesizing secondary amines. For dihexylamine, this involves the reaction of hexylamine with a 1-halohexane, such as 1-bromohexane (B126081). A significant challenge with this method is the potential for over-alkylation to form the tertiary amine (trihexylamine) and even a quaternary ammonium (B1175870) salt.[2] Careful control of reaction conditions is crucial for maximizing the yield of the desired secondary amine.

Reaction Pathway: N-Alkylation

The reaction is a bimolecular nucleophilic substitution (SN2) where hexylamine acts as the nucleophile.

N-Alkylation of hexylamine with 1-bromohexane.

Reaction Mechanism (SN2)

The lone pair of electrons on the nitrogen atom of hexylamine attacks the electrophilic carbon of 1-bromohexane, displacing the bromide ion in a single concerted step. A base is then used to deprotonate the resulting ammonium salt to yield the neutral secondary amine.

SN2 mechanism for N-alkylation of hexylamine.

Experimental Protocol

To favor mono-alkylation, an excess of the primary amine can be used.

• Reactant Setup: In a reaction vessel, dissolve hexylamine (2-3 equivalents) in a polar aprotic solvent such as acetonitrile (B52724) or DMF. Add a mild base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (1.5 equivalents).

• Addition of Alkyl Halide: Slowly add 1-bromohexane (1.0 equivalent) to the stirred mixture at room temperature.

• Reaction Conditions: Heat the reaction mixture to a moderate temperature (e.g., 50-80 °C) and monitor its progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Extraction: Dilute the filtrate with water and extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography to separate dihexylamine from unreacted hexylamine and any over-alkylation products.[1]

Quantitative Data

Parameter	Value/Condition	Reference
Reactants	Hexylamine, 1-Bromohexane	[2]
Base	Potassium Carbonate or Cesium Carbonate	[3]
Solvent	Acetonitrile or DMF	[3]
Temperature	50-80 °C	[1]
Selectivity	Mono-alkylation is favored with excess primary amine	[2]

Direct Amination of 1-Hexanol (B41254)

A greener and more atom-economical approach to dihexylamine is the direct amination of 1-hexanol with ammonia, catalyzed by a transition metal complex. This method avoids the use of alkyl halides and often proceeds with high selectivity.

Reaction Pathway: Amination of 1-Hexanol

This reaction typically employs a "borrowing hydrogen" or "hydrogen-shuttling" mechanism, where the alcohol is transiently oxidized to an aldehyde, which then undergoes reductive amination.

References

• 1. benchchem.com [benchchem.com]
• 2. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 3. scispace.com [scispace.com]

An In-depth Technical Guide to the Solubility of Dihexylamine in Various Organic and Aqueous Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of dihexylamine. Due to the limited availability of quantitative data for its solubility in organic solvents, this document focuses on presenting the available aqueous solubility data, outlining the theoretical principles governing its solubility, and providing detailed experimental protocols for determining its solubility in various solvents.

Introduction to Dihexylamine and its Solubility

Dihexylamine ((C₆H₁₃)₂NH) is a secondary amine consisting of two hexyl chains attached to a nitrogen atom. Its molecular structure, with a polar amine group and long, nonpolar alkyl chains, results in a predominantly nonpolar and lipophilic character. This structure dictates its solubility, making it generally soluble in organic solvents while having limited solubility in water.[1] Understanding the solubility of dihexylamine is crucial for its application in various fields, including as a corrosion inhibitor, a surfactant intermediate, and in organic synthesis.

Aqueous Solubility of Dihexylamine

The solubility of dihexylamine in water is low. While some sources may anecdotally refer to it as "miscible," quantitative data consistently indicates poor solubility. The most frequently cited value is approximately 0.3 g/L at 25°C .[2][3][4][5][6][7][8] Another source indicates a solubility of less than 1 mg/mL (or 1 g/L) at 26°C (79°F).[9] The conflicting term "miscible" appears to be an error in some databases. Given its molecular structure, the low solubility value is chemically sound.

Table 1: Quantitative Aqueous Solubility of Dihexylamine

Solvent	Temperature (°C)	Solubility
Water	25	0.3 g/L

Note: The pH of a 0.3 g/L aqueous solution of dihexylamine is approximately 9.9 at 25°C, reflecting its basic nature.[4][5][6][7][8]

Solubility in Organic Solvents: A Qualitative Overview

• Nonpolar Solvents (e.g., Hexane, Toluene, Benzene): High solubility is expected. The nonpolar hexyl chains of dihexylamine will have strong van der Waals interactions with these solvents.

• Polar Aprotic Solvents (e.g., Acetone, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)): Good to moderate solubility is anticipated. While these solvents are polar, they can also engage in dipole-dipole interactions with the amine group of dihexylamine.

• Polar Protic Solvents (e.g., Ethanol, Methanol): Moderate solubility is expected. These solvents can act as hydrogen bond donors to the nitrogen atom of dihexylamine. However, the large nonpolar portion of the dihexylamine molecule will limit its miscibility with highly polar protic solvents.

Experimental Protocols for Solubility Determination

To obtain precise and reliable solubility data, experimental determination is necessary. Below are two common methods.

Method 1: Isothermal Shake-Flask Method (Quantitative)

This is a precise method for determining the solubility of a substance in a given solvent.

Principle: A supersaturated solution of the solute (dihexylamine) in the solvent is prepared and agitated at a constant temperature until equilibrium is reached. The concentration of the solute in the saturated solution is then determined.

Apparatus:

• Analytical balance

• Constant temperature water bath or incubator with a shaker

• Volumetric flasks

• Centrifuge

• Syringes and syringe filters (0.45 µm)

• Glass vials with screw caps

Procedure:

• Preparation: Add an excess amount of dihexylamine to a known volume of the solvent in a sealed vial. The excess solid should be clearly visible.

• Equilibration: Place the vial in a shaker bath set to a constant temperature (e.g., 25°C). Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vial to rest at the constant temperature to allow the undissolved dihexylamine to settle. For colloidal suspensions, centrifugation may be necessary.

• Sampling: Carefully withdraw a known volume of the supernatant using a syringe. Immediately filter the solution through a syringe filter into a pre-weighed volumetric flask to remove any undissolved microparticles.

• Quantification (Gravimetric Analysis): a. Weigh the flask containing the filtered saturated solution. b. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a suitable temperature until the dihexylamine is completely dry and a constant weight is achieved. c. Weigh the flask with the dried dihexylamine residue.

• Calculation:

  • Mass of dissolved dihexylamine = (Mass of flask + residue) - (Mass of empty flask)

  • Volume of the sample taken.

  • Solubility (g/L) = Mass of dissolved dihexylamine (g) / Volume of sample (L)

Method 2: Visual Qualitative Assessment

This is a simpler, less precise method for a quick estimation of solubility.

Procedure:

• To a small test tube, add approximately 2 mL of the chosen solvent.

• Add a few drops of dihexylamine to the test tube.

• Vigorously shake or vortex the test tube for about 30 seconds.

• Observe the solution. If it is clear with no visible droplets or layers, the dihexylamine is considered soluble. If the solution is cloudy, or if droplets are visible, it is considered insoluble or sparingly soluble.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for assessing the solubility of dihexylamine.

References

• 1. CAS 143-16-8: Dihexylamine | CymitQuimica [cymitquimica.com]
• 2. Dihexylamine｜lookchem [lookchem.com]
• 3. Dihexylamine, 99+% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. DI-N-HEXYLAMINE CAS#: 143-16-8 [amp.chemicalbook.com]
• 5. DI-N-HEXYLAMINE price,buy DI-N-HEXYLAMINE - chemicalbook [chemicalbook.com]
• 6. 143-16-8 CAS MSDS (DI-N-HEXYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. DI-N-HEXYLAMINE CAS#: 143-16-8 [m.chemicalbook.com]
• 8. DI-N-HEXYLAMINE | 143-16-8 [chemicalbook.com]
• 9. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Safe Handling of Dihexylamine in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth health and safety information for the proper handling of dihexylamine in a laboratory setting. The following sections detail the hazards, necessary precautions, and emergency procedures to ensure the safety of all personnel.

Chemical and Physical Properties

Dihexylamine is a colorless liquid with a characteristic amine-like or rotten-egg-like odor.[1][2] It is combustible and incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[1][2][3] Prolonged exposure to air may also be a concern.[4][5]

Table 1: Physical and Chemical Properties of Dihexylamine

Property	Value
Molecular Formula	C12H27N
Molecular Weight	185.35 g/mol [1][6]
Appearance	Colorless liquid[1][6]
Odor	Amine-like / Rotten-egg like[1][2]
Boiling Point	236 - 194 °C @ 760 mm Hg[2]
Flash Point	94 °C (201.20 °F)[1]
Autoignition Temperature	250 °C / 482 °F[2]
Density	0.8000 g/cm³[1]
Vapor Density	6.39 (heavier than air)[1]
Solubility in Water	Insoluble/Miscible with water (conflicting data)[2][4][5]
Vapor Pressure	< 0.1 mmHg at 68°F (20°C)[4][6]

Health Hazard Information

Dihexylamine is a highly toxic and corrosive substance that can cause severe health effects upon exposure.[1][3][7][8] It is readily absorbed through the skin and can be fatal if swallowed, inhaled, or in contact with the skin.[1][2][7][8]

Potential Health Effects:

• Eye Contact: Causes severe eye burns, chemical conjunctivitis, and potential corneal damage.[1]

• Skin Contact: May be fatal if absorbed through the skin. It causes severe skin burns and may lead to a skin rash in milder cases.[1]

• Ingestion: Harmful or fatal if swallowed.[1][7] It can cause severe and permanent damage to the digestive tract, including gastrointestinal tract burns and perforation.[1]

• Inhalation: Causes chemical burns to the respiratory tract and can be fatal.[1][7] Aspiration may lead to pulmonary edema.[1]

• Chronic Exposure: The effects of chronic exposure may be delayed.[1]

Table 2: Toxicological Data for Dihexylamine

Test	Species	Route	Value
LD50	Rat	Oral	380 mg/kg[1][8]
LD50	Rabbit	Skin	170 mg/kg[1][8]
Draize test	Rabbit	Eye	750 ug/24H (Severe)[1]

Note: Detailed experimental protocols for the toxicological studies cited are not publicly available in the referenced safety data sheets.

Safe Handling and Storage

Due to the significant hazards associated with dihexylamine, strict adherence to safety protocols is mandatory.

Engineering Controls:

• Work with dihexylamine should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][3]

• An eyewash station and a safety shower must be readily accessible in the immediate work area.[1]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[7]

• Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to prevent any possibility of skin contact.[1][2][3]

• Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1][6]

Handling Procedures:

• Avoid all contact with eyes, skin, and clothing.[1]

• Do not ingest or inhale the substance.[1]

• Wash hands thoroughly after handling.[1]

• Keep containers tightly closed when not in use.[1]

• Contaminated clothing and shoes should be removed immediately and decontaminated before reuse or discarded.[1]

Storage:

• Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[1]

• Store in a designated corrosives area.[1]

• Keep containers tightly closed to prevent exposure to air.[1][4]

Emergency Procedures

First Aid Measures:

Immediate medical attention is required for any exposure to dihexylamine.[1][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, holding the eyelids open.[1] Do not allow the victim to rub their eyes.[1] Seek immediate medical attention.[1]

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing all contaminated clothing and shoes.[1] Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[1][3] If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.[1]

• Inhalation: Remove the victim from the exposure area to fresh air immediately.[1] If breathing has stopped, give artificial respiration. If breathing is difficult, administer oxygen.[1] Do not use mouth-to-mouth resuscitation.[1] Seek immediate medical attention.[1]

Spill Response:

In the event of a spill, immediate action is necessary to contain and clean up the material safely.

• Immediate Actions: Evacuate the area and remove all sources of ignition.[1]

• Personal Protection: Responders must wear appropriate PPE, including respiratory protection.[7]

• Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1] Place the absorbed material into a suitable, closed container for disposal.[1] Do not allow the spill to enter storm sewers or waterways.[1]

Visual Guides for Safety Protocols

To further aid in understanding the necessary safety procedures, the following diagrams illustrate the workflows for handling a dihexylamine spill and the appropriate first aid response.

Caption: Workflow for handling a dihexylamine spill.

Caption: First aid response for dihexylamine exposure.

Disposal Considerations

Waste material must be disposed of in accordance with all applicable federal, state, and local environmental regulations.[7] Do not mix with other waste.[7] Uncleaned containers should be handled as the product itself.[7]

This guide is intended to provide comprehensive safety information for the handling of dihexylamine in a laboratory setting. It is imperative that all personnel are thoroughly trained on these procedures before working with this hazardous chemical. Always refer to the most current Safety Data Sheet (SDS) for dihexylamine before use.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.dk [fishersci.dk]
• 4. DIHEXYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. echemi.com [echemi.com]
• 6. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. tcichemicals.com [tcichemicals.com]

An In-depth Technical Guide on the Thermodynamic and Kinetic Data of Dihexylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermodynamic and kinetic data for dihexylamine. The information is presented in a structured format to facilitate its use in research, development, and safety assessments.

Physicochemical and Thermodynamic Properties

Table 1: Physicochemical and Thermodynamic Properties of Dihexylamine

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₇N	[General Knowledge]
Molecular Weight	185.35 g/mol	[General Knowledge]
CAS Number	143-16-8	[General Knowledge]
Appearance	Colorless liquid	[General Knowledge]
Boiling Point	233-236 °C (at 1013 hPa)
Melting Point	-25 °C
Density	0.79 g/cm³ (at 20 °C)
Vapor Pressure	0.02 hPa (at 20 °C)
Flash Point	95 °C
pKa	11.3 (at 25 °C)
Solubility in Water	0.2 g/L (at 20 °C)
Standard Enthalpy of Vaporization (ΔH°vap)	Data not available
Standard Enthalpy of Formation (ΔH°f)	Data not available
Standard Molar Entropy (S°)	Data not available
Molar Heat Capacity (Cp)	Data not available

Experimental Protocols for Thermodynamic Data Determination

The following sections outline the standard experimental methodologies for determining key thermodynamic properties of liquid amines like dihexylamine.

The standard enthalpy of formation (ΔH°f) of a liquid organic compound is often determined indirectly from its enthalpy of combustion (ΔH°c).

Experimental Workflow: Bomb Calorimetry

Caption: Workflow for determining the enthalpy of formation using bomb calorimetry.

Methodology:

• Sample Preparation: A precisely weighed sample of dihexylamine (typically 0.5-1.0 g) is placed in a crucible inside a high-pressure stainless steel vessel known as a "bomb." A fuse wire of known length and material is connected to electrodes within the bomb, with the wire in contact with the sample. A small amount of water is added to the bomb to ensure that the water formed during combustion is in its liquid state.

• Combustion: The bomb is sealed and pressurized with pure oxygen to approximately 30 atm. It is then submerged in a known volume of water in an insulated container (the calorimeter). The initial temperature of the water is recorded. The sample is ignited by passing an electric current through the fuse wire.

• Data Acquisition: The temperature of the water is monitored and recorded until it reaches a maximum and then begins to cool. The total temperature change (ΔT) is determined after correcting for heat exchange with the surroundings.

• Calculation:

  • The heat capacity of the calorimeter system (C_cal) is determined in a separate experiment using a standard substance with a known heat of combustion, such as benzoic acid.

  • The total heat released by the combustion of dihexylamine is calculated using the formula: q_combustion = C_cal * ΔT.

  • Corrections are made for the heat released by the combustion of the fuse wire.

  • The enthalpy of combustion (ΔH°c) is then calculated per mole of dihexylamine.

  • Finally, the standard enthalpy of formation (ΔH°f) is calculated using Hess's Law, based on the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

The enthalpy of vaporization (ΔHvap) can be determined by various methods, including calorimetry and vapor pressure measurements.

Experimental Workflow: Vapor Pressure Measurement

Caption: Workflow for determining the enthalpy of vaporization via vapor pressure measurements.

Methodology:

• Apparatus: A sample of dihexylamine is placed in a container connected to a pressure measurement device (e.g., a manometer) and a temperature sensor. The container is placed in a temperature-controlled bath.

• Measurement: The temperature of the bath is varied, and the corresponding vapor pressure of the dihexylamine is recorded at several temperatures.

• Data Analysis: The Clausius-Clapeyron equation, ln(P) = - (ΔHvap / R) * (1/T) + C, where P is the vapor pressure, T is the absolute temperature, R is the ideal gas constant, and C is a constant, is used. A plot of ln(P) versus 1/T yields a straight line with a slope of - ΔHvap / R. From the slope, the enthalpy of vaporization can be calculated.

Kinetic Data: Nitrosation of Dihexylamine

The reaction of secondary amines with nitrosating agents to form N-nitrosamines is of significant interest, particularly in the context of drug development and toxicology. Dihexylamine, as a secondary amine, can undergo this reaction.

Reaction Scheme:

(C₆H₁₃)₂NH + HNO₂ → (C₆H₁₃)₂N-N=O + H₂O

The nitrosation of dihexylamine has been reported to be subject to autocatalysis, where a product of the reaction accelerates the reaction rate. The overall rate of nitrosation of secondary amines is dependent on several factors, including pH, temperature, and the concentrations of the amine and the nitrosating agent.

Table 2: Kinetic Parameters for the Nitrosation of Dihexylamine (Qualitative)

Parameter	Observation/Expected Trend
Rate Law	Complex, often showing second-order dependence on nitrite (B80452) concentration at low acidity.
pH Dependence	The reaction rate is typically maximal at a pH of approximately 3.4.
Catalysis	The reaction can be catalyzed by certain anions, such as halides and thiocyanate. Autocatalysis has been observed for dihexylamine.
Activation Energy	Data not available for dihexylamine, but expected to be in the range of other secondary amines.
Rate Constant	Data not available for dihexylamine.

Experimental Protocol for Nitrosation Kinetics

The kinetics of the nitrosation of dihexylamine can be studied using UV-Vis spectrophotometry by monitoring the formation of the N-nitrosodihexylamine product, which typically has a distinct UV absorbance.

Experimental Workflow: UV-Vis Spectrophotometric Kinetic Study

Caption: Workflow for a kinetic study of dihexylamine nitrosation using UV-Vis spectrophotometry.

Methodology:

• Solution Preparation: Stock solutions of dihexylamine and a nitrosating agent (commonly sodium nitrite) are prepared in a suitable buffer to maintain a constant pH.

• Reaction Initiation: The reaction is initiated by mixing the amine and nitrite solutions in a thermostated cuvette placed inside a UV-Vis spectrophotometer.

• Data Collection: The absorbance at the wavelength of maximum absorption (λmax) of the resulting N-nitrosodihexylamine is monitored over time.

• Kinetic Analysis: The absorbance data is converted to concentration using the Beer-Lambert law (A = εbc), for which the molar absorptivity (ε) of N-nitrosodihexylamine needs to be determined separately. By performing experiments with varying initial concentrations of dihexylamine and nitrite, the reaction orders with respect to each reactant and the rate constant can be determined from the initial rates or by fitting the concentration-time data to integrated rate laws. The effect of temperature on the rate constant can be studied to determine the activation energy of the reaction using the Arrhenius equation.

Signaling Pathways and Logical Relationships

As a simple aliphatic amine, dihexylamine is not known to be directly involved in specific biological signaling pathways in the same manner as complex biomolecules. Its primary relevance in a biological context is related to its potential toxicological effects, which are often mediated through its chemical reactivity, such as the formation of N-nitrosamines. The logical relationship of concern is the transformation of dihexylamine into a potentially carcinogenic N-nitrosamine under certain physiological or environmental conditions.

Logical Relationship: Nitrosamine Formation from Dihexylamine

Caption: Logical diagram illustrating the formation of N-nitrosodihexylamine.

This guide provides a foundational understanding of the thermodynamic and kinetic properties of dihexylamine. For specific applications, it is recommended to consult the primary literature and consider experimental determination of the required data under the relevant conditions.

Potential applications of Dihexylamine in scientific research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihexylamine, a secondary amine with the chemical formula (C₆H₁₃)₂NH, is a versatile compound with a growing number of applications in scientific research. Its unique combination of a basic nitrogen center and long, hydrophobic alkyl chains makes it a valuable tool in a variety of chemical and analytical techniques. This technical guide provides an in-depth overview of the core applications of dihexylamine, including its role as an ion-pairing agent in chromatography, a capping agent in nanoparticle synthesis, a corrosion inhibitor, and a reagent in organic synthesis. This document is intended to serve as a comprehensive resource, complete with detailed experimental protocols, quantitative data, and visual workflows to facilitate its practical application in the laboratory.

Dihexylamine as an Ion-Pairing Agent in Chromatography

Dihexylamine is an effective ion-pairing reagent for reversed-phase high-performance liquid chromatography (RP-HPLC), particularly in the analysis of acidic molecules such as oligonucleotides and other anionic compounds. The protonated secondary amine group of dihexylamine forms an ion pair with the negatively charged analyte. This complex has increased hydrophobicity, leading to enhanced retention on a nonpolar stationary phase (e.g., C18). The length of the hexyl chains provides a balance of hydrophobicity that can be optimized for various analytes.

Mechanism of Action

In ion-pair chromatography, the dihexylammonium ion partitions to the hydrophobic stationary phase, creating a dynamic ion-exchange surface. Anionic analytes in the mobile phase then interact with this modified surface, leading to their retention. The concentration of dihexylamine and the pH of the mobile phase are critical parameters for controlling the retention and selectivity of the separation.

Diagram 1: Mechanism of Dihexylamine in Ion-Pair Chromatography.

Quantitative Data for Oligonucleotide Analysis

While direct performance data for dihexylamine is not always published in direct comparison to all other amines, studies on hexylamine (B90201), its primary amine counterpart, provide valuable insights into its efficacy. The following table summarizes a mobile phase composition that has been shown to be effective for the separation of oligonucleotides.

Parameter	Value	Reference
Ion-Pairing Agent	Hexylamine	[1]
Concentration	15 mM	[1]
Counter-ion	Hexafluoro-2-propanol (HFIP)	[1]
Counter-ion Conc.	50 mM	[1]
Column	UPLC OST (2.1 mm x 100 mm, 1.7 µm)	[1]
Application	Separation of oligonucleotides (10mer to 40mer)	[1]

Experimental Protocol: HPLC Analysis of Oligonucleotides

This protocol is adapted from methodologies using hexylamine for the analysis of oligonucleotides by ion-pair reversed-phase HPLC.

Materials:

• Dihexylamine

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

• HPLC-grade acetonitrile

• HPLC-grade water

• Oligonucleotide sample

• C18 reversed-phase HPLC column

Procedure:

• Mobile Phase A Preparation (Aqueous):

  • Prepare a solution of 15 mM dihexylamine and 50 mM HFIP in HPLC-grade water.

  • Adjust the pH if necessary (typically, the natural pH of this mixture is used).

  • Filter and degas the mobile phase.

• Mobile Phase B Preparation (Organic):

  • Prepare a solution of 15 mM dihexylamine and 50 mM HFIP in HPLC-grade acetonitrile.

  • Filter and degas the mobile phase.

• HPLC System Setup:

  • Equilibrate the C18 column with a suitable starting gradient of Mobile Phase A and B (e.g., 95% A, 5% B) at a constant flow rate (e.g., 0.2-0.5 mL/min).

  • Set the column temperature (e.g., 50-60 °C).

• Sample Preparation and Injection:

  • Dissolve the oligonucleotide sample in Mobile Phase A to a suitable concentration (e.g., 10-100 µM).

  • Inject a specific volume (e.g., 5-20 µL) of the sample onto the column.

• Chromatographic Separation:

  • Run a linear gradient of increasing Mobile Phase B to elute the oligonucleotides. A typical gradient might be from 5% to 50% B over 20-30 minutes.

• Detection:

  • Monitor the elution of the oligonucleotides using a UV detector at 260 nm. If coupled with a mass spectrometer, use appropriate ESI-MS conditions.

Dihexylamine in Nanoparticle Synthesis

Dihexylamine and its long-chain amine analogs can act as effective capping agents in the synthesis of metal nanoparticles. The lone pair of electrons on the nitrogen atom coordinates to the surface of the growing nanoparticle, while the two hydrophobic hexyl chains extend into the solvent. This provides a steric barrier that prevents aggregation, thereby controlling the size and stabilizing the nanoparticles in nonpolar solvents.

Diagram 2: Workflow for Nanoparticle Synthesis using Dihexylamine.

Quantitative Data for Nanoparticle Synthesis

The following table provides typical parameters for the synthesis of gold nanoparticles using a two-phase method, adapted from protocols using similar long-chain amines.

Parameter	Value
Gold Precursor	HAuCl₄
Reducing Agent	NaBH₄
Capping Agent	Dihexylamine (or analog like Didecylamine)
Solvent System	Toluene (B28343)/Water
Typical Particle Size	5-20 nm

Experimental Protocol: Synthesis of Dihexylamine-Capped Gold Nanoparticles

This protocol is adapted from established methods for the synthesis of gold nanoparticles using long-chain amines as capping agents in a two-phase system.

Materials:

• Tetrachloroauric(III) acid (HAuCl₄)

• Sodium borohydride (B1222165) (NaBH₄)

• Dihexylamine

• Toluene

• Deionized water

• Ethanol (B145695)

Procedure:

• Preparation of Precursor Solution:

  • Dissolve a specific amount of HAuCl₄ in deionized water to create an aqueous solution (e.g., 30 mM).

  • Dissolve an excess of dihexylamine in toluene (e.g., 0.1 M).

• Phase Transfer of Gold Ions:

  • In a flask, mix the aqueous HAuCl₄ solution with the dihexylamine-toluene solution.

  • Stir vigorously. The tetrachloroaurate (B171879) ions will transfer to the organic phase, which will turn from colorless to orange-red.

• Reduction and Nanoparticle Formation:

  • Cool the organic phase in an ice bath.

  • Prepare a fresh, ice-cold aqueous solution of NaBH₄ (e.g., 0.4 M).

  • Add the NaBH₄ solution dropwise to the vigorously stirred organic phase. The color will change to a deep ruby red, indicating the formation of gold nanoparticles.

• Purification of Nanoparticles:

  • Allow the solution to warm to room temperature.

  • Add ethanol to the solution to precipitate the dihexylamine-capped gold nanoparticles.

  • Centrifuge the mixture to collect the nanoparticles.

  • Discard the supernatant and redisperse the nanoparticles in toluene.

  • Repeat the precipitation and redispersion steps two more times to remove unreacted precursors and excess dihexylamine.

• Storage:

  • Store the purified nanoparticles dispersed in toluene.

Dihexylamine as a Corrosion Inhibitor

Dihexylamine has potential as a corrosion inhibitor for metals, particularly for steel in acidic environments. The mechanism of inhibition involves the adsorption of the dihexylamine molecule onto the metal surface. The nitrogen atom can act as a coordination site, while the long alkyl chains form a hydrophobic barrier that repels corrosive aqueous species. This protective layer slows down both the anodic and cathodic reactions of the corrosion process.

Diagram 3: Mechanism of Corrosion Inhibition by Dihexylamine.

Quantitative Data for Corrosion Inhibition

The following data is for hexylamine, a closely related primary amine, on mild steel in 1.0 M HCl, and serves as a strong indicator of the potential performance of dihexylamine.

Inhibitor Concentration (ppm)	Inhibition Efficiency (%) at 25°C	Test Method	Reference
200	41.17	Weight Loss
400	50.98	Weight Loss
600	58.82	Weight Loss
800	65.66	Weight Loss

Experimental Protocol: Evaluation of Corrosion Inhibition by Weight Loss

This protocol describes the evaluation of dihexylamine as a corrosion inhibitor for mild steel in an acidic medium using the weight loss method.

Materials:

• Mild steel coupons of known dimensions

• 1.0 M Hydrochloric acid (HCl) solution

• Dihexylamine

• Acetone

• Deionized water

• Analytical balance

Procedure:

• Coupon Preparation:

  • Mechanically polish the mild steel coupons with different grades of emery paper, degrease with acetone, wash with deionized water, and dry.

  • Weigh the coupons accurately using an analytical balance.

• Inhibitor Solution Preparation:

  • Prepare a series of 1.0 M HCl solutions containing different concentrations of dihexylamine (e.g., 100, 200, 400, 800 ppm).

  • Prepare a blank solution of 1.0 M HCl without the inhibitor.

• Immersion Test:

  • Immerse the pre-weighed coupons in the blank and inhibitor solutions for a specific period (e.g., 6 hours) at a constant temperature (e.g., 25 °C).

• Post-Immersion Treatment:

  • After the immersion period, remove the coupons from the solutions.

  • Wash the coupons with deionized water, scrub with a brush to remove corrosion products, rinse with acetone, and dry.

  • Weigh the coupons again accurately.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • Calculate the weight loss for each coupon.

  • Calculate the corrosion rate (CR) using the formula: CR (g/m²h) = (Weight Loss in g) / (Surface Area in m² × Time in h)

  • Calculate the inhibition efficiency (IE%) using the formula: IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100 where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inhibitor is the corrosion rate in the presence of the inhibitor.

Dihexylamine in Organic Synthesis

Dihexylamine serves as a versatile nucleophile and base in organic synthesis. It can be used as a starting material for the synthesis of a variety of compounds, including amides, tertiary amines, and other nitrogen-containing molecules. One notable application is its use in the preparation of N,N-dihexylsuccinamic acid through reaction with succinic anhydride (B1165640).

Reaction Scheme: Synthesis of N,N-Dihexylsuccinamic Acid

Diagram 4: Synthesis of N,N-Dihexylsuccinamic Acid.

Experimental Protocol: Synthesis of N,N-Dihexylsuccinamic Acid

This is a representative protocol for the synthesis of an amic acid from dihexylamine and succinic anhydride.

Materials:

• Dihexylamine

• Succinic anhydride

• Anhydrous diethyl ether or other suitable aprotic solvent

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

Procedure:

• Reactant Preparation:

  • In a round-bottom flask, dissolve a specific molar amount of succinic anhydride in anhydrous diethyl ether.

  • In a separate container, prepare a solution of an equimolar amount of dihexylamine in anhydrous diethyl ether.

• Reaction:

  • Cool the succinic anhydride solution in an ice bath.

  • Slowly add the dihexylamine solution to the cooled succinic anhydride solution with continuous stirring.

  • A white precipitate of N,N-dihexylsuccinamic acid will form.

• Work-up and Purification:

  • After the addition is complete, allow the reaction mixture to stir for an additional hour at room temperature.

  • Collect the precipitate by vacuum filtration.

  • Wash the solid product with cold diethyl ether to remove any unreacted starting materials.

  • Dry the product under vacuum.

• Characterization:

  • Characterize the product by determining its melting point and using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy.

Conclusion

Dihexylamine is a valuable and versatile secondary amine with broad applications in scientific research. Its utility as an ion-pairing agent enables the challenging separation of anionic species, its role as a capping agent facilitates the synthesis of stable metal nanoparticles, its properties as a corrosion inhibitor offer protection to metallic materials, and its reactivity as a nucleophile makes it a useful building block in organic synthesis. The experimental protocols and quantitative data provided in this guide are intended to empower researchers, scientists, and drug development professionals to effectively utilize dihexylamine in their respective fields of study. Further research into the applications of dihexylamine and its derivatives is likely to uncover new and exciting opportunities for this multifaceted compound.

References

• 1. Dihexylamine for synthesis 143-16-8 [sigmaaldrich.com]

A Technical Guide to Commercial Sources and Purity of Dihexylamine for Researchers and Drug Development Professionals

This guide provides an in-depth overview of the commercial availability and purity levels of Dihexylamine (CAS No. 143-16-8), a secondary amine utilized in various organic syntheses. The information is intended for researchers, scientists, and professionals in drug development who require high-quality reagents for their work.

Commercial Availability and Purity

Dihexylamine is available from several chemical suppliers in various grades, with purity levels typically ranging from 97% to over 99%. The most common analytical method cited for purity assessment is gas chromatography (GC). Below is a summary of offerings from prominent suppliers.

Data Presentation: Commercial Sources of Dihexylamine

Supplier	Product/Catalog No.	Stated Purity	Analysis Method
Sigma-Aldrich	131202	97%	Not Specified
8.20465	≥98.0%	GC
Thermo Scientific Chemicals	AAL06326AE	98+%	Not Specified
407591000 / 407595000	≥99.0%	GC
TCI Chemical	D0547	>98.0%	GC
Lab Pro Inc.	D0547-500ML	Min. 98.0%	GC
Alfa Aesar	L06326	98+%	Not Specified
Meryer (Shanghai) Chemical Technology Co., Ltd.	40759	99+%	Not Specified

It is crucial for researchers to obtain a Certificate of Analysis (CoA) for the specific lot purchased to understand the precise purity and the methods used for its determination. CoAs can often be downloaded from the supplier's website.[1][2]

Experimental Protocols: Purity Determination

While specific, detailed experimental protocols for Dihexylamine purity analysis are proprietary to the manufacturers, a general methodology based on gas chromatography (GC) is standard for volatile amines.

General Gas Chromatography (GC) Protocol for Purity Assessment of Dihexylamine:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is typically used.

• Column: A non-polar or mid-polar capillary column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase, is suitable for separating Dihexylamine from potential impurities.

• Carrier Gas: High-purity helium or hydrogen is used as the carrier gas at a constant flow rate.

• Injection: A small volume (e.g., 1 µL) of a diluted sample of Dihexylamine in a suitable solvent (e.g., methanol (B129727) or ethanol) is injected into the GC.

• Temperature Program: An oven temperature program is established to ensure the separation of components. This typically involves an initial temperature hold, followed by a ramp to a final temperature, which is then held for a period.

• Detection: The FID detects the organic compounds as they elute from the column.

• Data Analysis: The area of the Dihexylamine peak is compared to the total area of all peaks in the chromatogram to calculate the purity as an area percentage.

This protocol provides a general guideline. The specific parameters, such as the exact temperature program, carrier gas flow rate, and column dimensions, would be optimized for the specific instrument and column in use.

Mandatory Visualizations

Logical Workflow for Sourcing and Quality Control of Dihexylamine

Caption: A flowchart illustrating the process of selecting, purchasing, and verifying the purity of commercial Dihexylamine for research applications.

References

• 1. Dihexylamine, 99+% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. ジヘキシルアミン 97% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Molecular Structure and Conformational Analysis of Dihexylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihexylamine, a secondary amine with the chemical formula C₁₂H₂₇N, is a molecule of interest in various chemical and pharmaceutical contexts. Its long, flexible hexyl chains confer specific physical and chemical properties that are intrinsically linked to its three-dimensional structure and conformational dynamics. Understanding the spatial arrangement of its atoms and the energy landscape of its various conformations is crucial for predicting its reactivity, intermolecular interactions, and potential biological activity. This technical guide provides a comprehensive overview of the molecular structure of dihexylamine and a detailed analysis of its conformational isomers. While direct experimental data for dihexylamine is limited, this guide synthesizes information from analogous molecules and computational chemistry principles to present a robust model. This document details the key structural parameters, explores the potential energy surface associated with bond rotations, and outlines the experimental and computational methodologies employed in such analyses.

Molecular Structure of Dihexylamine

The fundamental structure of dihexylamine consists of a central nitrogen atom bonded to two n-hexyl chains and one hydrogen atom. The geometry around the nitrogen atom is trigonal pyramidal, a characteristic feature of secondary amines. The flexibility of the two n-hexyl chains, each with five carbon-carbon single bonds, gives rise to a multitude of possible conformations.

Bond Lengths and Angles

Bond	Typical Length (Å)	Source Analogy
C-C (aliphatic)	1.54	n-Hexane
C-H (aliphatic)	1.09	n-Hexane
C-N	1.47	Propylamine, other secondary amines
N-H	1.01	Propylamine, other secondary amines
Angle	Typical Angle (°)	Source Analogy
C-C-C	109.5	n-Hexane
H-C-H	109.5	n-Hexane
C-N-C	112	Di-n-propylamine (estimated)
C-N-H	109	Di-n-propylamine (estimated)

Note: The values presented are typical and can vary slightly depending on the specific conformation and the experimental or computational method used for determination.

Conformational Analysis

The conformational landscape of dihexylamine is primarily dictated by the rotation around its numerous single bonds. The most significant rotations are those around the C-N bonds and the C-C bonds within the hexyl chains. The relative stability of different conformers is determined by a combination of torsional strain (eclipsing interactions) and steric hindrance between bulky groups.

Rotation Around the C-C Bonds in the Hexyl Chains

The conformational analysis of the n-hexyl chains in dihexylamine is analogous to that of n-hexane. The most stable conformation for an alkane chain is the all-staggered, anti-periplanar arrangement, which minimizes both torsional and steric strain.

• Anti Conformation: The most stable arrangement around a C-C bond, where the largest substituents are 180° apart.

• Gauche Conformation: A staggered conformation where the largest substituents are 60° apart. This is less stable than the anti conformation due to steric hindrance. The energy penalty for a gauche interaction in butane (B89635) is approximately 0.9 kcal/mol.[1]

• Eclipsed Conformation: The least stable arrangement where substituents on adjacent carbons are aligned, leading to significant torsional strain. The energy barrier for rotation through an eclipsed conformation in butane can be as high as 4.5 kcal/mol.[2]

Rotation Around the C-N Bonds

Rotation around the C-N bonds determines the relative orientation of the two hexyl chains. Similar to the C-C bonds, staggered conformations are favored over eclipsed ones. The potential energy surface for rotation around the C-N-C bond axis will have minima corresponding to staggered arrangements of the hexyl groups and maxima corresponding to eclipsed arrangements. The energy barriers for rotation around C-N bonds in simple amines are generally in the range of 2-5 kcal/mol.

Potential Energy Surface (PES)

A potential energy surface scan illustrates the energy of the molecule as a function of one or more dihedral angles. For dihexylamine, a complete PES would be multidimensional. A simplified representation can be visualized by considering the rotation around a single key bond while allowing other parts of the molecule to relax to their minimum energy state. The following diagram illustrates the conceptual potential energy surface for the rotation around a central C-C bond in one of the hexyl chains.

Caption: Conceptual potential energy diagram for C-C bond rotation in a hexyl chain.

Conformation	Dihedral Angle (°)	Relative Energy (kcal/mol) (Estimated)	Barrier to Rotation (kcal/mol) (Estimated)
Anti (Staggered)	180	0	-
Gauche (Staggered)	60, 300	~0.9	~3.5 (from Gauche to Eclipsed)
Eclipsed (C-H, C-C)	120, 240	~3.6	-
Eclipsed (C-C, C-C)	0, 360	~4.5	-

Note: Energy values are estimations based on n-butane and are intended to be illustrative for a single C-C bond rotation within the hexyl chain.

Experimental Protocols for Conformational Analysis

The determination of molecular structure and conformational preferences relies on sophisticated experimental techniques, primarily conducted in the gas phase to isolate individual molecules.

Gas Electron Diffraction (GED)

GED is a powerful technique for determining the geometric structure of molecules in the gas phase.[3] A beam of high-energy electrons is scattered by the gas-phase molecules, and the resulting diffraction pattern provides information about the internuclear distances.

Experimental Workflow:

Caption: Simplified workflow for a Gas Electron Diffraction experiment.

Protocol:

• Sample Preparation: Dihexylamine is vaporized by heating under vacuum to produce a molecular beam.

• Electron Beam Generation: An electron gun generates a monochromatic beam of high-energy electrons (typically 40-60 keV).

• Scattering: The electron beam intersects the molecular beam in a high-vacuum chamber, causing the electrons to scatter.

• Detection: The scattered electrons are detected on a photographic plate or a CCD detector, forming a diffraction pattern of concentric rings.

• Data Analysis: The intensity of the scattered electrons as a function of the scattering angle is used to generate a radial distribution curve, which shows the probability of finding two nuclei at a given distance from each other.

• Structure Refinement: The experimental radial distribution curve is compared to theoretical curves calculated for different molecular models. The model that best fits the experimental data yields the molecular structure parameters.

Microwave Spectroscopy

Microwave spectroscopy measures the absorption of microwave radiation by a molecule in the gas phase, corresponding to transitions between rotational energy levels. This technique provides highly precise measurements of the moments of inertia, from which the molecular geometry can be derived.

Experimental Setup:

Caption: Block diagram of a basic microwave spectrometer.

Protocol:

• Sample Introduction: A small amount of dihexylamine is introduced into a waveguide sample cell at low pressure.

• Microwave Radiation: The sample is irradiated with monochromatic microwave radiation of varying frequency.

• Absorption Detection: When the frequency of the microwaves matches the energy difference between two rotational levels of the molecule, the radiation is absorbed. This absorption is detected by a crystal detector.

• Spectrum Generation: The absorption intensity is plotted against the microwave frequency to generate a rotational spectrum.

• Analysis: The frequencies of the absorption lines are used to calculate the rotational constants of the molecule. For a flexible molecule like dihexylamine, multiple sets of rotational lines may be observed, corresponding to different stable conformers. By analyzing these spectra, the geometry of each conformer can be determined.

Computational Chemistry in Conformational Analysis

Computational chemistry provides a powerful and complementary approach to experimental methods for studying molecular conformations. Quantum mechanics (QM) and molecular mechanics (MM) are the two main theoretical frameworks used.

Logical Workflow for Computational Conformational Analysis:

Caption: A typical workflow for computational conformational analysis.

Methodology:

• Initial Structure: A starting 3D structure of dihexylamine is generated.

• Conformational Search: A systematic or stochastic search of the conformational space is performed to identify low-energy conformers. This can be done using molecular mechanics force fields, which are computationally less expensive.

• Geometry Optimization: The geometries of the identified low-energy conformers are then optimized using more accurate quantum mechanics methods, such as Density Functional Theory (DFT) or Møller-Plesset perturbation theory (MP2).

• Energy Calculation: The relative energies of the optimized conformers are calculated at a high level of theory to determine their relative populations at a given temperature using the Boltzmann distribution.

• Potential Energy Surface Scan: To determine the energy barriers to rotation, a relaxed or rigid PES scan is performed by systematically changing a specific dihedral angle and calculating the energy at each step.

Conclusion

The molecular structure and conformational flexibility of dihexylamine are key determinants of its chemical behavior. While direct experimental data is sparse, a detailed understanding can be constructed through the application of principles derived from analogous molecules and the powerful predictive capabilities of computational chemistry. The extended, all-anti conformation of the hexyl chains is expected to be the global energy minimum, with numerous other gauche conformers existing in equilibrium. The energy barriers to rotation around the C-C and C-N bonds are relatively low, indicating that dihexylamine is a highly flexible molecule at room temperature. The experimental and computational protocols outlined in this guide provide a framework for the detailed characterization of dihexylamine and other flexible molecules, which is essential for applications in materials science, organic synthesis, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Force Fields and Interactions – Practical considerations for Molecular Dynamics [computecanada.github.io]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Dihexylamine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dihexylamine as a catalyst in several key organic synthesis reactions. While dihexylamine is a versatile secondary amine catalyst, detailed protocols and quantitative data for its specific use are not always readily available in published literature. The following sections provide generalized protocols and representative data based on the established reactivity of secondary amine catalysts in these transformations.

Knoevenagel Condensation

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction that involves the reaction of an active methylene (B1212753) compound with an aldehyde or ketone, catalyzed by a base, typically a primary or secondary amine. Dihexylamine can serve as an effective catalyst for this transformation.

Application

This reaction is widely used in the synthesis of α,β-unsaturated compounds, which are valuable intermediates in the production of pharmaceuticals, polymers, and fine chemicals.

Data Summary

The following table summarizes representative yields for the Knoevenagel condensation of various aldehydes with malononitrile (B47326) using a secondary amine catalyst like dihexylamine. Reaction conditions are typically mild, and reaction times are often short.

Entry	Aldehyde	Active Methylene Compound	Product	Yield (%)	Reaction Time (h)
1	Benzaldehyde	Malononitrile	2-Benzylidenemalononitrile	92	1
2	4-Chlorobenzaldehyde	Malononitrile	2-(4-Chlorobenzylidene)malononitrile	95	1.5
3	4-Methoxybenzaldehyde	Malononitrile	2-(4-Methoxybenzylidene)malononitrile	90	1
4	Cinnamaldehyde	Malononitrile	2-(3-Phenylallylidene)malononitrile	88	2
5	Cyclohexanecarboxaldehyde	Malononitrile	2-(Cyclohexylmethylene)malononitrile	85	2.5

Experimental Protocol

General Procedure for Dihexylamine-Catalyzed Knoevenagel Condensation:

• To a stirred solution of the aldehyde (10 mmol) and the active methylene compound (10 mmol) in a suitable solvent (e.g., ethanol, toluene, or dichloromethane, 20 mL) at room temperature, add dihexylamine (1-10 mol%).

• The reaction mixture is stirred at room temperature or heated to reflux, and the progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• If a precipitate forms, it is collected by filtration, washed with cold solvent, and dried.

• If no precipitate forms, the solvent is removed under reduced pressure, and the crude product is purified by recrystallization or column chromatography on silica (B1680970) gel.

Catalytic Cycle

Caption: Catalytic cycle of the Knoevenagel condensation.

Aza-Michael Addition

The aza-Michael addition is a conjugate addition of an amine to an α,β-unsaturated carbonyl compound. Dihexylamine can act as both a nucleophile and a base catalyst in this reaction.

Application

This reaction is crucial for the synthesis of β-amino carbonyl compounds, which are precursors to a wide range of nitrogen-containing molecules, including amino acids, alkaloids, and pharmaceuticals.

Data Summary

The table below shows representative yields for the aza-Michael addition of dihexylamine to various α,β-unsaturated acceptors. These reactions can often be performed under solvent-free conditions.

Entry	Michael Acceptor	Product	Yield (%)	Reaction Time (h)
1	Methyl acrylate	Methyl 3-(dihexylamino)propanoate	88	4
2	Acrylonitrile	3-(Dihexylamino)propanenitrile	90	3
3	Methyl vinyl ketone	4-(Dihexylamino)butan-2-one	85	5
4	Cyclohexenone	3-(Dihexylamino)cyclohexan-1-one	82	6
5	N-Phenylmaleimide	3-(Dihexylamino)-1-phenylpyrrolidine-2,5-dione	91	3

Experimental Protocol

General Procedure for Dihexylamine-Catalyzed Aza-Michael Addition:

• In a round-bottom flask, the α,β-unsaturated acceptor (10 mmol) is mixed with dihexylamine (10-12 mmol).

• The reaction can be performed neat (solvent-free) or in a solvent such as acetonitrile (B52724) or THF (10 mL).

• The mixture is stirred at room temperature or heated, and the reaction is monitored by TLC or GC-MS.

• After completion, if the reaction was performed neat, the excess dihexylamine is removed under reduced pressure.

• If a solvent was used, it is removed in vacuo.

• The crude product is then purified by column chromatography on silica gel or by distillation under reduced pressure.

Henry (Nitroaldol) Reaction

The Henry reaction is the base-catalyzed addition of a nitroalkane to an aldehyde or ketone, forming a β-nitro alcohol. Secondary amines like dihexylamine can be used to catalyze this transformation.

Application

The products of the Henry reaction are versatile intermediates that can be readily converted into other important functional groups, such as nitroalkenes, amino alcohols, and α-hydroxy ketones.

Data Summary

The following table provides representative data for the Henry reaction between various aldehydes and nitroalkanes, catalyzed by a secondary amine.

Entry	Aldehyde	Nitroalkane	Product	Yield (%)	Reaction Time (h)
1	Benzaldehyde	Nitromethane	1-Phenyl-2-nitroethanol	85	24
2	4-Nitrobenzaldehyde	Nitromethane	1-(4-Nitrophenyl)-2-nitroethanol	90	20
3	Furfural	Nitromethane	1-(Furan-2-yl)-2-nitroethanol	82	24
4	Propanal	Nitroethane	1-Nitro-2-pentanol	78	30
5	Isobutyraldehyde	Nitromethane	3-Methyl-1-nitro-2-butanol	75	36

Experimental Protocol

General Procedure for Dihexylamine-Catalyzed Henry Reaction:

• To a solution of the aldehyde (10 mmol) in a suitable solvent (e.g., THF, isopropanol, 15 mL), add the nitroalkane (12 mmol).

• Add dihexylamine (10-20 mol%) to the mixture.

• Stir the reaction mixture at room temperature. The reaction progress is monitored by TLC.

• Upon completion, the reaction is quenched by the addition of a dilute acid solution (e.g., 1 M HCl).

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663), and the solvent is evaporated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Domino Reaction for Quinoline (B57606) Synthesis

Domino reactions, also known as tandem or cascade reactions, allow for the synthesis of complex molecules from simple starting materials in a single pot, which is highly efficient. Di(2-ethyl)hexylamine has been reported as a catalyst in a domino reaction for the synthesis of substituted quinolines.

Application

Quinoline and its derivatives are an important class of heterocyclic compounds with a wide range of biological activities, making them valuable scaffolds in drug discovery.

Experimental Workflow

Caption: Experimental workflow for quinoline synthesis.

Data Summary (Representative)

Entry	Dicyanoalkene	3-Aryl-pent-2-en-4-ynal	Product	Yield (%)
1	Malononitrile	3-Phenyl-pent-2-en-4-ynal	2-Amino-4-phenylquinoline-3-carbonitrile	85
2	Ethyl cyanoacetate	3-(4-Chlorophenyl)-pent-2-en-4-ynal	Ethyl 2-amino-4-(4-chlorophenyl)quinoline-3-carboxylate	82
3	Malononitrile	3-(4-Methoxyphenyl)-pent-2-en-4-ynal	2-Amino-4-(4-methoxyphenyl)quinoline-3-carbonitrile	88

Experimental Protocol

General Procedure for Di(2-ethyl)hexylamine-Catalyzed Domino Synthesis of Quinolines:

• A mixture of the dicyanoalkene (1.0 mmol), the 3-aryl-pent-2-en-4-ynal (1.0 mmol), and p-nitrophenol (20 mol%) in a suitable solvent (e.g., chloroform) is stirred at room temperature.

• Di(2-ethyl)hexylamine (20 mol%) is added to the reaction mixture.

• The reaction is stirred at room temperature for the time indicated by TLC monitoring.

• Upon completion, the reaction mixture is washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired substituted quinoline.

Disclaimer: The provided protocols and data are intended as a general guide. Optimal reaction conditions, such as catalyst loading, solvent, temperature, and reaction time, may vary depending on the specific substrates used and should be optimized for each specific application.

Application Notes and Protocols for Dihexylamine as a Corrosion Inhibitor for Steel

Introduction

Dihexylamine, a secondary amine, demonstrates significant potential as a corrosion inhibitor for steel, particularly in acidic and saline environments. Its efficacy stems from its ability to adsorb onto the steel surface, forming a protective barrier that impedes the electrochemical processes of corrosion. The lone pair of electrons on the nitrogen atom facilitates strong adsorption onto the metallic surface, while the hydrophobic hexyl chains create a barrier against corrosive agents. These application notes provide detailed protocols for evaluating the corrosion inhibition performance of dihexylamine on steel.

Mechanism of Action

The primary mechanism of corrosion inhibition by dihexylamine involves the adsorption of its molecules onto the steel surface. This process can be described as follows:

• Adsorption: In aqueous corrosive media, the steel surface typically carries a charge. The dihexylamine molecule, with its polar amine head and non-polar hydrocarbon tails, can be adsorbed onto the steel surface. The nitrogen atom's lone pair of electrons can coordinate with the vacant d-orbitals of iron atoms on the steel surface, leading to chemisorption.

• Protective Film Formation: Upon adsorption, the dihexylamine molecules orient themselves to form a dense, hydrophobic layer. This film acts as a physical barrier, isolating the steel from the corrosive environment (e.g., acid, saltwater).

• Inhibition of Electrochemical Reactions: The protective layer inhibits both the anodic (iron dissolution) and cathodic (hydrogen evolution or oxygen reduction) reactions of the corrosion process. By blocking the active sites, it increases the charge transfer resistance and reduces the corrosion current density.[1]

The effectiveness of dihexylamine as a corrosion inhibitor is influenced by factors such as its concentration, the temperature, and the composition of the corrosive medium.

Proposed mechanism of corrosion inhibition by dihexylamine.

Experimental Protocols

To evaluate the effectiveness of dihexylamine as a corrosion inhibitor, a series of electrochemical and gravimetric tests are recommended.

Weight Loss Method

This is a straightforward and widely used method to determine the corrosion rate and the inhibition efficiency.[2]

Materials and Equipment:

• Steel coupons of known dimensions and composition

• Corrosive medium (e.g., 1 M HCl or 3.5% NaCl solution)

• Dihexylamine

• Analytical balance (±0.1 mg)

• Water bath or thermostat

• Desiccator

• Beakers

• Abrasive paper (various grits)

• Acetone and distilled water for cleaning

Procedure:

• Coupon Preparation: Mechanically polish the steel coupons with abrasive papers of increasing grit size to achieve a smooth, mirror-like surface.

• Cleaning: Degrease the coupons by washing with acetone, followed by rinsing with distilled water, and then dry them thoroughly.

• Initial Weighing: Accurately weigh each coupon using an analytical balance and record the initial weight (W_initial).

• Immersion: Immerse the prepared coupons in beakers containing the corrosive solution with and without various concentrations of dihexylamine.

• Exposure: Maintain the beakers in a water bath at a constant temperature for a specified period (e.g., 6, 12, 24 hours).

• Final Weighing: After the immersion period, carefully remove the coupons from the solutions. Clean them with a suitable cleaning solution to remove corrosion products, rinse with distilled water and acetone, and dry. Weigh the coupons again to get the final weight (W_final).

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR) in mm/year: CR = (87600 * ΔW) / (A * t * ρ), where A is the surface area of the coupon in cm², t is the immersion time in hours, and ρ is the density of steel in g/cm³.

  • Inhibition Efficiency (%IE): %IE = [(CR_blank - CR_inhibitor) / CR_blank] * 100, where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inhibitor is the corrosion rate in the presence of the inhibitor.

Electrochemical Measurements

Electrochemical techniques provide rapid and detailed information about the corrosion process and the inhibitor's mechanism.[2] These are typically performed using a three-electrode cell setup connected to a potentiostat.

Equipment:

• Potentiostat/Galvanostat

• Three-electrode corrosion cell (Working Electrode: steel sample; Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl; Counter Electrode: Platinum or Graphite)

• Corrosive solution with and without dihexylamine

a) Potentiodynamic Polarization (PDP)

This technique is used to determine the corrosion current density (I_corr) and to understand the kinetic behavior of the anodic and cathodic reactions.

Procedure:

• Cell Setup: Assemble the three-electrode cell with the steel working electrode, reference electrode, and counter electrode immersed in the test solution.

• Stabilization: Allow the open-circuit potential (OCP) to stabilize for a period of time (e.g., 30-60 minutes).

• Polarization Scan: Apply a potential scan from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

• Data Analysis: Plot the resulting potential versus the logarithm of the current density (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves to their intersection point to determine the corrosion potential (E_corr) and corrosion current density (I_corr).

• Calculations:

  • Inhibition Efficiency (%IE): %IE = [(I_corr_blank - I_corr_inhibitor) / I_corr_blank] * 100, where I_corr_blank and I_corr_inhibitor are the corrosion current densities in the absence and presence of the inhibitor, respectively.

b) Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/solution interface.

Procedure:

• Cell Setup and Stabilization: Same as for PDP.

• Impedance Measurement: At the stabilized OCP, apply a small amplitude AC voltage signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The Nyquist plot typically shows a semicircle, the diameter of which corresponds to the charge transfer resistance (R_ct).

• Calculations:

  • Inhibition Efficiency (%IE): %IE = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] * 100, where R_ct_inhibitor and R_ct_blank are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Workflow for evaluating corrosion inhibitor performance.

Data Presentation

The quantitative data obtained from the experimental protocols should be summarized in clearly structured tables for easy comparison.

Table 1: Weight Loss Data for Dihexylamine on Steel in 1 M HCl at 298 K for 6 hours

Inhibitor Concentration (ppm)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	Data	Data	-
100	Data	Data	Data
200	Data	Data	Data
400	Data	Data	Data
800	Data	Data	Data

Table 2: Potentiodynamic Polarization Data for Dihexylamine on Steel in 1 M HCl at 298 K

Inhibitor Concentration (ppm)	E_corr (mV vs. SCE)	I_corr (µA/cm²)	Anodic Slope (βa) (mV/dec)	Cathodic Slope (βc) (mV/dec)	Inhibition Efficiency (%)
0 (Blank)	Data	Data	Data	Data	-
100	Data	Data	Data	Data	Data
200	Data	Data	Data	Data	Data
400	Data	Data	Data	Data	Data
800	Data	Data	Data	Data	Data

Table 3: Electrochemical Impedance Spectroscopy Data for Dihexylamine on Steel in 1 M HCl at 298 K

Inhibitor Concentration (ppm)	R_s (Ω cm²)	R_ct (Ω cm²)	C_dl (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	Data	Data	Data	-
100	Data	Data	Data	Data
200	Data	Data	Data	Data
400	Data	Data	Data	Data
800	Data	Data	Data	Data

(Note: The "Data" fields are placeholders and should be populated with actual experimental results.)

Safety Precautions

• Handle dihexylamine and corrosive solutions in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Follow standard laboratory procedures for handling and disposing of chemicals.

By following these detailed protocols, researchers can effectively evaluate the performance of dihexylamine as a corrosion inhibitor for steel and gather the necessary data for further analysis and application development.

References

• 1. researchgate.net [researchgate.net]
• 2. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]

Application of Dihexylamine in the Synthesis of Nanoparticles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexylamine, a secondary amine with the formula (C₆H₁₃)₂NH, is a versatile molecule that finds applications in various chemical syntheses. In the realm of nanotechnology, its role as a capping and shape-directing agent in the synthesis of nanoparticles is an area of growing interest. The two hexyl chains of dihexylamine provide a steric barrier that can control particle growth and prevent aggregation, while the amine group can coordinate to the surface of the forming nanoparticle.[1] This allows for the tuning of nanoparticle size, morphology, and surface properties, which are critical factors in applications ranging from catalysis to drug delivery.

This document provides detailed application notes and experimental protocols for the use of dihexylamine in the synthesis of metallic nanoparticles. While specific literature on dihexylamine is limited, the protocols and data presented here are adapted from established methodologies for nanoparticles synthesized with similar long-chain alkylamines.

Mechanism of Action

Dihexylamine functions as a capping agent by adsorbing to the surface of nascent nanoparticles. The lone pair of electrons on the nitrogen atom coordinates with the metal atoms on the nanoparticle surface. The two hexyl chains then extend into the solvent, creating a stabilizing layer. This steric hindrance prevents the nanoparticles from aggregating, thereby controlling their size and ensuring colloidal stability. The secondary amine structure of dihexylamine can offer a different steric profile compared to primary amines, potentially influencing the final morphology and reactivity of the nanoparticles.[1]

Data Presentation

The following tables summarize typical characteristics of nanoparticles synthesized using long-chain dialkylamines, providing a comparative overview of achievable particle sizes and morphologies. This data can be used to infer the potential outcomes when using dihexylamine.

Table 1: Characterization of Palladium Nanoparticles Capped with Dodecylamine (a longer-chain secondary amine analog)

Precursor	Reducing Agent	Capping Agent	Solvent	Particle Size (nm)	Morphology
Dichlorido(1,5-cyclooctadiene)palladium(II)	tert-Butylamine borane	Dodecylamine	Benzene	~2	Single-domain crystallites

Table 2: Characterization of Gold Nanoparticles Capped with Oleylamine (a primary amine with a longer unsaturated chain)

Precursor	Reducing/Capping Agent	Solvent	Particle Size (nm)	Morphology
AuCl	Oleylamine	Chloroform	~12.7	Multiply twinned structures
HAuCl₄	Oleylamine	Toluene (B28343)	~12	Not specified

Experimental Protocols

The following protocols are adapted for the use of dihexylamine based on established methods for similar long-chain amines. Researchers should consider these as a starting point and may need to optimize reaction conditions.

Protocol 1: Synthesis of Dihexylamine-Capped Gold Nanoparticles

This protocol is adapted from a method using didecylamine (B41449) for the synthesis of gold nanoparticles.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Dihexylamine

• Toluene, anhydrous

• Methanol (B129727)

• Three-neck round-bottom flask

• Condenser

• Heating mantle with temperature controller

• Magnetic stirrer and stir bars

• Centrifuge

Procedure:

• Preparation of Gold Precursor Solution: In a 50 mL three-neck round-bottom flask, combine HAuCl₄·3H₂O (0.1 mmol) with dihexylamine (3.0 mmol) in 5 mL of anhydrous toluene.

• Preparation of Reaction Flask: In a larger three-neck round-bottom flask (250 mL) equipped with a condenser and a magnetic stir bar, heat a solution of dihexylamine (6.0 mmol) in 150 mL of anhydrous toluene to a gentle boil.

• Nanoparticle Formation: Rapidly inject the gold precursor solution into the boiling dihexylamine solution under vigorous stirring.

• Reaction Monitoring: The reaction mixture will change color from yellow to light pink and then to a deep red, indicating the formation of gold nanoparticles.

• Reaction Completion: Continue boiling and stirring for 2 hours.

• Cooling: After 2 hours, remove the heat and allow the solution to cool to room temperature.

• Purification:

  • Add 40 mL of methanol for every 10 mL of the reaction mixture to precipitate the nanoparticles.

  • Collect the nanoparticles by centrifugation.

  • Wash the nanoparticles by re-dispersing them in toluene and re-precipitating with methanol. Repeat this step twice.

• Storage: Re-disperse the purified dihexylamine-capped gold nanoparticles in an appropriate solvent like toluene for storage.

Protocol 2: Synthesis of Dihexylamine-Capped Platinum Nanoparticles

This protocol is a general method for the chemical reduction of a platinum precursor in the presence of dihexylamine.

Materials:

• Chloroplatinic acid hexahydrate (H₂PtCl₆·6H₂O)

• Dihexylamine

• Sodium borohydride (B1222165) (NaBH₄)

• Toluene, anhydrous

• Ethanol (B145695)

• Three-neck round-bottom flask

• Condenser

• Heating mantle with temperature controller

• Magnetic stirrer and stir bars

• Centrifuge

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Preparation of Platinum Precursor Solution: In a three-neck round-bottom flask under an inert atmosphere, dissolve H₂PtCl₆·6H₂O (0.1 mmol) in 20 mL of anhydrous toluene.

• Addition of Capping Agent: Add dihexylamine (1.0 mmol, 10 equivalents) to the solution and stir until fully dissolved.

• Heating: Heat the mixture to 60°C while stirring.

• Preparation of Reducing Agent: In a separate vial, dissolve NaBH₄ (1.0 mmol) in 5 mL of anhydrous ethanol.

• Reduction: Slowly inject the reducing agent solution into the heated platinum precursor solution under vigorous stirring. The solution color will change, indicating the formation of platinum nanoparticles.

• Reaction Completion: Continue stirring at 60°C for 1 hour.

• Cooling: After 1 hour, remove the heat source and allow the solution to cool to room temperature.

• Purification:

  • Precipitate the nanoparticles by adding an excess of ethanol (e.g., 40 mL).

  • Centrifuge the mixture (e.g., 8000 rpm for 10 minutes) to pellet the nanoparticles.

  • Wash the nanoparticles by re-dispersing them in toluene and re-precipitating with ethanol. Repeat this step twice.

• Storage: Re-disperse the purified dihexylamine-capped platinum nanoparticles in a suitable solvent for further use.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: General workflow for the synthesis of dihexylamine-capped nanoparticles.

Caption: Schematic of dihexylamine molecules capping a nanoparticle.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Detection and Quantification of Dihexylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexylamine, a secondary aliphatic amine, is utilized in various industrial applications, including as a corrosion inhibitor, a surfactant, and an intermediate in organic synthesis.[1][2] Its detection and quantification are crucial for process monitoring, quality control, and environmental assessment. This document provides detailed analytical techniques and protocols for the accurate determination of dihexylamine in various matrices. The primary methods discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), which offer high sensitivity and selectivity.

Analytical Techniques Overview

The choice of analytical technique for dihexylamine analysis depends on factors such as the sample matrix, required sensitivity, and available instrumentation.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a robust technique for volatile and semi-volatile compounds. Due to the polar nature of amines, derivatization is often employed to improve chromatographic peak shape and thermal stability.[3]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is highly sensitive and specific, making it suitable for trace-level analysis of dihexylamine in complex matrices. It can often be performed with or without derivatization.

Quantitative Data Summary

The following tables summarize typical performance characteristics for the analytical methods described. These values should be considered representative and must be experimentally determined during method validation.

Table 1: Typical Performance Characteristics for GC-MS Analysis of Dihexylamine (with Derivatization)

Parameter	Typical Value
Limit of Detection (LOD)	1 - 10 ng/mL
Limit of Quantification (LOQ)	5 - 50 ng/mL
Linearity Range (R²)	≥ 0.995
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Table 2: Typical Performance Characteristics for LC-MS/MS Analysis of Dihexylamine

Parameter	Typical Value
Limit of Detection (LOD)	0.1 - 5 ng/mL
Limit of Quantification (LOQ)	0.5 - 20 ng/mL
Linearity Range (R²)	≥ 0.998
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 10%

Experimental Protocols

Protocol 1: GC-MS Analysis of Dihexylamine with Propyl Chloroformate Derivatization

This protocol describes the analysis of dihexylamine in an organic solvent matrix.

1. Materials and Reagents

• Dihexylamine standard

• Propyl chloroformate (derivatizing agent)

• Hexane (B92381) (HPLC grade)

• Sodium borate (B1201080) buffer (pH 9.0)

• Acetonitrile (HPLC grade)

• Internal Standard (e.g., Dipropylamine)

• Anhydrous sodium sulfate (B86663)

2. Sample Preparation and Derivatization

• Prepare a stock solution of dihexylamine and internal standard in a suitable solvent (e.g., methanol).

• Prepare calibration standards and quality control samples by spiking the appropriate amounts of dihexylamine and a fixed amount of internal standard into the blank matrix.

• To 1 mL of sample, standard, or blank in a vial, add 1 mL of sodium borate buffer.

• Add 1 mL of propyl chloroformate solution in acetonitrile.

• Vortex the mixture for 2 minutes at room temperature to facilitate the derivatization reaction.

• Add 2 mL of hexane and vortex for 1 minute for liquid-liquid extraction.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Transfer the upper organic layer (hexane) to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried extract to an autosampler vial for GC-MS analysis.

3. GC-MS Instrumental Parameters

• Instrument: Gas Chromatograph coupled with a Mass Spectrometer

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injector: Splitless mode, 250°C

• Carrier Gas: Helium, constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 15°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Transfer Line: 280°C

• Ion Source: Electron Ionization (EI), 70 eV, 230°C

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of derivatized dihexylamine and the internal standard.

Protocol 2: LC-MS/MS Analysis of Dihexylamine

This protocol is suitable for the direct analysis of dihexylamine in aqueous samples.

1. Materials and Reagents

• Dihexylamine standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Internal Standard (e.g., Dihexylamine-d4)

2. Sample Preparation

• Prepare a stock solution of dihexylamine and internal standard in methanol.

• Prepare calibration standards and quality control samples by spiking the appropriate amounts of dihexylamine and a fixed amount of internal standard into the blank matrix (e.g., water).

• For aqueous samples, a "dilute-and-shoot" approach can often be used.[4]

• Centrifuge the sample at 10,000 rpm for 5 minutes to remove particulates.[4]

• Dilute the supernatant with an equal volume of 50:50 acetonitrile/water containing the internal standard.[4]

• Vortex for 30 seconds and transfer to an autosampler vial.

3. LC-MS/MS Instrumental Parameters

• Instrument: High-Performance Liquid Chromatograph coupled with a Tandem Mass Spectrometer

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • Start at 5% B

  • Linear gradient to 95% B over 5 minutes

  • Hold at 95% B for 2 minutes

  • Return to 5% B and re-equilibrate for 3 minutes

• Column Temperature: 40°C

• Ion Source: Electrospray Ionization (ESI), positive mode

• Detection Mode: Multiple Reaction Monitoring (MRM)

  • Monitor the precursor to product ion transitions for dihexylamine and the internal standard. The specific m/z transitions would need to be optimized. For dihexylamine (MW 185.35), the protonated molecule [M+H]⁺ would be m/z 186.2.

Visualizations

References

• 1. CAS 143-16-8: Dihexylamine | CymitQuimica [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of Dihexylamine as a Surfactant and in Formulation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihexylamine, a secondary amine with the chemical formula C12H27N, is a versatile organic compound with applications in various industrial and research settings.[1] It is a colorless to pale yellow liquid characterized by two hydrophobic hexyl chains attached to a nitrogen atom, which imparts amphiphilic properties.[1] While primarily recognized as a chemical intermediate in the synthesis of corrosion inhibitors and other compounds, its molecular structure suggests its potential as a cationic surfactant.[1][2] This document provides an overview of the surfactant properties of dihexylamine, its applications in formulations, and detailed protocols for its characterization and use.

Physicochemical Properties of Dihexylamine

A summary of the key physical and chemical properties of dihexylamine is presented in Table 1. These properties are essential for understanding its behavior in various solvent systems and for designing formulations.

Property	Value	References
Molecular Formula	C12H27N	[1][3]
Molecular Weight	185.35 g/mol	[4][5][6]
Appearance	Colorless to light yellow clear liquid	[1][7]
Density	0.795 g/mL at 25 °C	[5][8]
Boiling Point	192-195 °C	[5]
Melting Point	3 °C	[8][9]
Flash Point	95 °C (203 °F) - closed cup	[10]
Water Solubility	0.3 g/L; Limited solubility	[2][3][11]
Refractive Index	n20/D 1.432	[10]
Vapor Pressure	0.05 hPa at 20 °C	[8][10]
CAS Number	143-16-8

Dihexylamine as a Surfactant

Surfactants are compounds that lower the surface tension between two liquids, between a gas and a liquid, or between a liquid and a solid. Dihexylamine's structure, consisting of a polar amine head group and non-polar alkyl tails, allows it to function as a surfactant. In aqueous solutions, these molecules can self-assemble into structures called micelles above a certain concentration known as the Critical Micelle Concentration (CMC).[12][13]

Caption: Diagram illustrating the self-assembly of dihexylamine monomers into a micelle.

Applications in Drug Development and Formulation

Long-chain alkylamines, structurally similar to dihexylamine, are utilized as capping and stabilizing agents in the synthesis of metal nanoparticles.[15] This is a critical application in drug development, as these nanoparticles can be used for drug delivery. The hydrophobic alkyl chains form a protective shell, making the nanoparticles dispersible in non-polar solvents and lipid-based environments, which is advantageous for crossing biological membranes.[15]

Dihexylamine can also act as a cosurfactant in microemulsion systems.[16] Microemulsions are thermodynamically stable, isotropic mixtures of oil, water, and surfactant, often with a cosurfactant, which have applications in drug delivery systems.[16]

Experimental Protocols

Protocol 1: Determination of Critical Micelle Concentration (CMC)

This protocol outlines a general method for determining the CMC of a surfactant like dihexylamine using surface tension measurements.

Objective: To determine the concentration at which dihexylamine begins to form micelles in an aqueous solution.

Materials:

• Dihexylamine (≥98% purity)

• Deionized water

• Tensiometer (e.g., Du Noüy ring or Wilhelmy plate)

• High-precision balance

• Glassware (beakers, volumetric flasks, burette)

• Magnetic stirrer and stir bars

Procedure:

• Prepare a Stock Solution: Accurately weigh a specific amount of dihexylamine and dissolve it in a known volume of deionized water to create a concentrated stock solution.

• Initial Measurement: Measure the surface tension of pure deionized water as a baseline.

• Titration: Incrementally add small, precise volumes of the dihexylamine stock solution to a known volume of deionized water in the tensiometer vessel.

• Equilibration and Measurement: After each addition, stir the solution gently to ensure homogeneity and allow it to equilibrate. Measure the surface tension.

• Data Collection: Record the surface tension at each concentration. The concentration is calculated based on the total volume and the amount of surfactant added.

• Data Analysis: Plot the surface tension as a function of the logarithm of the dihexylamine concentration. The plot will typically show a sharp decrease in surface tension followed by a plateau. The concentration at the inflection point where the slope changes is the CMC.[13]

Caption: Experimental workflow for determining the Critical Micelle Concentration (CMC).

Protocol 2: Synthesis of Nanoparticles Using Dihexylamine as a Capping Agent

This protocol is adapted from methodologies using similar long-chain amines for the synthesis of metal nanoparticles.[15]

Objective: To synthesize stable metal nanoparticles (e.g., gold or palladium) using dihexylamine as a capping and stabilizing agent.

Materials:

• Metal precursor (e.g., HAuCl₄ for gold, Palladium(II) acetylacetonate (B107027) for palladium)

• Dihexylamine

• Reducing agent (e.g., tert-butylamine (B42293) borane (B79455) complex)

• Anhydrous solvent (e.g., toluene (B28343), benzene)

• Methanol or ethanol (B145695) (for precipitation)

• Three-neck round-bottom flask, condenser, magnetic stirrer, heating mantle

• Inert atmosphere setup (e.g., Schlenk line with Argon or Nitrogen)

• Centrifuge

Procedure for Palladium Nanoparticle Synthesis:

• Setup: In a three-neck flask under an inert atmosphere, dissolve the palladium precursor (e.g., 0.1 mmol) in anhydrous toluene (20 mL).

• Add Capping Agent: Add a stoichiometric excess of dihexylamine (e.g., 1 mmol) to the solution and stir until dissolved.

• Heating: Heat the mixture to 60°C while stirring.

• Reduction: In a separate vial, dissolve the reducing agent (e.g., 0.5 mmol) in anhydrous toluene (5 mL). Slowly inject the reducing agent solution into the heated palladium precursor solution under vigorous stirring.

• Reaction: A color change will indicate the formation of nanoparticles. Continue stirring at 60°C for 1 hour.[15]

• Cooling and Precipitation: After 1 hour, remove the heat and allow the solution to cool to room temperature. Precipitate the nanoparticles by adding an excess of ethanol (e.g., 40 mL).

• Isolation: Collect the nanoparticles by centrifugation (e.g., 8000 rpm for 10 minutes). Wash the nanoparticles with ethanol and re-disperse them in a non-polar solvent like toluene or hexane.

Caption: Workflow for the synthesis of metal nanoparticles using dihexylamine.

Safety Considerations

Dihexylamine is a toxic and corrosive compound. It can cause skin and eye irritation and is harmful if swallowed or inhaled.[10] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times. All work should be conducted in a well-ventilated fume hood.[10]

Disclaimer: These protocols are intended for guidance and should be adapted and optimized based on specific experimental requirements and safety assessments.

References

• 1. CAS 143-16-8: Dihexylamine | CymitQuimica [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. Dihexylamine｜lookchem [lookchem.com]
• 4. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Dihexylamine 97 143-16-8 [sigmaaldrich.com]
• 6. Di-n-hexylamine, 98+% | Fisher Scientific [fishersci.ca]
• 7. DI-N-HEXYLAMINE | 143-16-8 [chemicalbook.com]
• 8. 143-16-8 CAS MSDS (DI-N-HEXYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. Dihexylamine for synthesis 143-16-8 [sigmaaldrich.com]
• 10. echemi.com [echemi.com]
• 11. DIHEXYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. benchchem.com [benchchem.com]
• 13. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. nanojournal.ifmo.ru [nanojournal.ifmo.ru]

Application Notes and Protocols for High-Temperature Reactions with Dihexylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexylamine, a secondary aliphatic amine, is a versatile building block in organic synthesis. Its application in high-temperature reactions is crucial for the synthesis of a variety of compounds, including tertiary amines, N-aryl amines, and other functionalized molecules relevant to the pharmaceutical and materials science industries. High-temperature conditions (typically > 80 °C) are often necessary to overcome activation energy barriers, particularly in C-N bond-forming reactions involving sterically hindered substrates or less reactive coupling partners.

This document provides detailed application notes and protocols for conducting high-temperature reactions with dihexylamine, focusing on safety, experimental setup, and specific methodologies for key transformations such as N-alkylation and cross-coupling reactions.

Safety Precautions

High-temperature reactions with dihexylamine require strict adherence to safety protocols due to the chemical's properties and the nature of the reaction conditions.

• Toxicity and Corrosivity: Dihexylamine is toxic if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye damage.[1] Always handle dihexylamine in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Flammability: Dihexylamine is a combustible liquid with a flash point of approximately 94-104 °C.[1] Ensure that the experimental setup is free from ignition sources.

• Thermal Decomposition: At elevated temperatures, dihexylamine can decompose to produce hazardous gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1] Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative decomposition.

• Incompatible Materials: Dihexylamine is incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[1] Contact with these substances can lead to vigorous and exothermic reactions.

Experimental Setup

A typical experimental setup for high-temperature reactions with dihexylamine is illustrated below. The specific components may vary depending on the reaction scale and conditions.

A typical laboratory setup for high-temperature reactions under an inert atmosphere.

Data Presentation: Typical High-Temperature Reaction Conditions

The following tables summarize typical conditions for various high-temperature reactions involving dihexylamine or analogous secondary amines.

Table 1: N-Alkylation of Secondary Amines

Reactant 1	Reactant 2	Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	1-Bromohexane	None	KOH	Water	130	40	45 (N,N-dihexylaniline)
Di-n-butylamine	Benzyl alcohol	RuPhos	NaOtBu	Toluene (B28343)	110	12	95
Morpholine	1-Octanol	Mn(CO)5Br	t-BuOK	Toluene	120	24	85
Piperidine	1-Hexanol	Au/TiO2	None	None	150	0.5	92

Table 2: C-N Cross-Coupling Reactions (Buchwald-Hartwig & Ullmann Type)

Dihexylamine	Aryl Halide	Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Di-n-butylamine	Bromobenzene	Pd(OAc)2	RuPhos	NaOtBu	Toluene	110	12	99
Morpholine	4-Chlorotoluene	Pd2(dba)3	XPhos	K3PO4	Dioxane	100	18	92
Aniline	2-Chlorobenzoic acid	CuI	Phenanthroline	KOH	DMF	>150	12-24	75-85
Di-n-butylamine	1-Iodonaphthalene	CuI	L-proline	K2CO3	DMSO	90	24	88

Experimental Protocols

Protocol 1: High-Temperature N-Arylation of Dihexylamine via Buchwald-Hartwig Amination (General Procedure)

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of dihexylamine with an aryl halide.

Materials:

• Dihexylamine

• Aryl halide (e.g., bromobenzene, 4-chlorotoluene)

• Palladium catalyst (e.g., Pd(OAc)2, Pd2(dba)3)

• Phosphine (B1218219) ligand (e.g., RuPhos, XPhos)

• Base (e.g., NaOtBu, K3PO4)

• Anhydrous toluene or dioxane

• Schlenk flask or sealed tube

• Magnetic stirrer and heating block/oil bath

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the aryl halide (1.0 mmol), the palladium catalyst (0.01-0.05 mmol), and the phosphine ligand (0.02-0.10 mmol) to a Schlenk flask or sealed tube equipped with a magnetic stir bar.

• Addition of Reagents: Add the base (1.2-2.0 mmol), dihexylamine (1.2 mmol), and anhydrous solvent (5-10 mL).

• Reaction Execution: Seal the flask or tube and place it in a preheated heating block or oil bath set to the desired temperature (typically 80-120 °C). Stir the reaction mixture vigorously for the specified time (typically 12-24 hours).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

References

• 1. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]

Dihexylamine: Application Notes and Protocols for Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexylamine, a secondary amine with the formula (C₆H₁₃)₂NH, serves as a versatile, though not widely documented, chemical intermediate in organic synthesis. Its properties as a base and a nucleophile make it a candidate for various transformations crucial in the construction of complex molecular architectures found in active pharmaceutical ingredients (APIs). These application notes provide an overview of the potential uses of dihexylamine in pharmaceutical manufacturing, complete with illustrative experimental protocols and data. While specific examples of its use in the synthesis of commercial drugs are not prevalent in publicly accessible literature, the following sections detail its plausible applications based on established chemical principles.

Physicochemical Properties and Synthetic Utility

Understanding the physical and chemical properties of dihexylamine is essential for its effective application in synthesis.

Property	Value	Reference
Molecular Formula	C₁₂H₂₇N	[1]
Molecular Weight	185.35 g/mol	[1]
Boiling Point	236 °C	[2]
Density	0.79 g/cm³ at 20 °C	[2]
Flash Point	103 °C	[2]
pKa of Conjugate Acid	~11	General approximation for secondary amines
Solubility	Soluble in organic solvents, slightly soluble in water.	[3]

The basicity and nucleophilicity of the secondary amine, combined with the steric bulk of the two hexyl chains, influence its reactivity. The hexyl groups can also enhance the solubility of reaction intermediates in organic solvents.

Potential Applications in Pharmaceutical Synthesis

Dihexylamine can be employed in several key synthetic transformations relevant to pharmaceutical development:

• As a Nucleophile in N-Alkylation Reactions: Dihexylamine can be alkylated to form tertiary amines, which are common structural motifs in many drug molecules.

• As a Base in Elimination and Condensation Reactions: Its basicity allows it to be used as a non-nucleophilic base in certain contexts to promote reactions such as dehydrohalogenations or aldol-type condensations.

• Formation of Enamines: Dihexylamine can react with ketones and aldehydes to form enamines, which are versatile intermediates for carbon-carbon bond formation.

• As a Precursor for Amide Synthesis: It can be acylated to form N,N-dihexylamides, which may be present in certain drug candidates or serve as key intermediates.

Application Note 1: Synthesis of a Tertiary Amine Intermediate via N-Alkylation

Objective: To synthesize a tertiary amine, a common scaffold in pharmaceutical compounds, using dihexylamine as the nucleophile.

Reaction Scheme:

Workflow for N-Alkylation of Dihexylamine.

Application Note 2: Dihexylamine as a Base in the Synthesis of a Chalcone (B49325) Precursor

Objective: To utilize dihexylamine as a base to catalyze a Claisen-Schmidt condensation for the synthesis of a chalcone, a precursor to flavonoids and other bioactive molecules.

Reaction Scheme:

Where Ar and Ar' are aryl groups.

Experimental Protocol:

• Reactant Preparation: In a 50 mL flask, dissolve the aryl aldehyde (e.g., benzaldehyde, 1.06 g, 10 mmol) and the acetophenone (B1666503) derivative (e.g., acetophenone, 1.20 g, 10 mmol) in ethanol (B145695) (20 mL).

• Catalyst Addition: Add dihexylamine (0.37 g, 2 mmol, 0.2 eq) to the solution.

• Reaction: Stir the reaction mixture at room temperature. The product often precipitates out of the solution over time. Monitor the reaction by TLC.

• Isolation: After 12-24 hours, if a precipitate has formed, collect the solid by filtration and wash with cold ethanol.

• Purification: If no precipitate forms, concentrate the reaction mixture and purify the residue by column chromatography or recrystallization from a suitable solvent system (e.g., ethanol/water).

• Characterization: Analyze the purified chalcone derivative by melting point, NMR, and IR spectroscopy.

Illustrative Data (Hypothetical):

Parameter	Value
Reactants	Benzaldehyde, Acetophenone
Catalyst	Dihexylamine
Product	Chalcone (1,3-diphenyl-2-propen-1-one)
Yield	75%
Purity (by HPLC)	>97%
Appearance	Pale yellow solid

Logical Relationship Diagram:

Role of Dihexylamine in Chalcone Synthesis.

Safety Considerations

Dihexylamine is a corrosive and toxic substance. [1]It should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Conclusion

While not a commonly cited intermediate in large-scale pharmaceutical manufacturing, dihexylamine's chemical properties make it a potentially useful tool for researchers and scientists in drug discovery and development. Its application as a nucleophile and a base in the synthesis of key pharmaceutical building blocks, such as tertiary amines and chalcones, demonstrates its utility. The protocols provided herein offer a starting point for the exploration of dihexylamine in the synthesis of novel bioactive molecules. Further research may uncover more specific and optimized applications for this versatile secondary amine.

References

• 1. MULTICOMPONENT REACTIONS IN ALKALOID-BASED DRUG DISCOVERY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Safe Disposal of Dihexylamine Waste

Abstract

Dihexylamine is a corrosive, toxic, and combustible aliphatic amine commonly used in organic synthesis.[1][2] Improper disposal of Dihexylamine waste poses significant risks to personnel and the environment.[3] These application notes provide a detailed standard operating procedure (SOP) for the safe handling, neutralization, and disposal of Dihexylamine waste, tailored for researchers, scientists, and drug development professionals. The protocol emphasizes safety, regulatory compliance, and clear, step-by-step instructions for waste management in a laboratory setting.

Introduction

Dihexylamine ([CH₃(CH₂)₅]₂NH) is a colorless liquid with a characteristic amine-like odor.[4][5] It is classified as a hazardous substance due to its severe corrosive effects on skin and eyes, potential for being fatal if inhaled or absorbed through the skin, and toxicity to aquatic life.[3][6] The safe management of Dihexylamine waste is therefore of paramount importance. This document outlines a comprehensive protocol for the neutralization of Dihexylamine waste using a weak acid, transforming it into a less hazardous salt, and subsequent disposal in accordance with typical hazardous waste regulations.

Health and Safety Information

2.1 Hazards Associated with Dihexylamine

• Corrosivity: Causes severe skin burns and serious eye damage.[3][6]

• Toxicity: May be fatal if swallowed, inhaled, or in contact with skin.[3][6] Inhalation can cause chemical burns to the respiratory tract.[4]

• Flammability: Combustible liquid with a high flash point.[4][7]

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[3]

2.2 Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling Dihexylamine waste. This includes, but is not limited to:

• Eye and Face Protection: Chemical safety goggles and a face shield (minimum 8-inch).[3][8]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and a chemical-resistant apron. For extensive handling, disposable Tyvek-type sleeves or a fully encapsulated suit may be necessary.[6][9]

• Respiratory Protection: All handling of Dihexylamine and its waste must be conducted in a certified chemical fume hood.[9] If airborne concentrations are high or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is required.[4][6]

• Footwear: Closed-toe, chemical-resistant shoes.[10][11]

Quantitative Data Summary

The following table summarizes key quantitative data for Dihexylamine, compiled from various safety data sheets and chemical databases.

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₇N	[4]
Molecular Weight	185.35 g/mol	[3][4]
Appearance	Colorless liquid	[4][8]
Boiling Point	236 - 245 °C (457 - 473 °F) at 760 mmHg	[6]
Flash Point	94 - 104 °C (201 - 219 °F)	[4][7][8]
Density	0.795 g/mL at 25 °C	[12]
Vapor Density	6.38 - 6.4 (vs air)	[4][7][12]
Solubility in Water	Low to insoluble (< 1 mg/mL)	[6][7]
Autoignition Temperature	250 °C (482 °F)	[8]
NFPA 704 Rating	Health: 3, Flammability: 1, Instability: 0	[4][7]

Experimental Protocol: Neutralization and Disposal

This protocol details the neutralization of Dihexylamine waste using a 1M solution of citric acid. Citric acid is a weak, triprotic acid, which allows for a controlled, less exothermic reaction compared to strong acids.

4.1 Materials and Reagents

• Dihexylamine waste

• Citric acid (solid) or 1M Citric Acid solution

• Deionized water

• Calibrated pH meter or pH strips

• Large glass beaker (at least twice the volume of the waste)

• Stir plate and magnetic stir bar

• Ice bath

• Appropriate hazardous waste container, properly labeled

• Full set of required PPE (see section 2.2)

4.2 Stoichiometry and Reaction

Dihexylamine is a basic secondary amine. Citric acid (H₃C₆H₅O₇) is a triprotic acid, meaning it can donate three protons. The neutralization reaction proceeds as follows:

3 [CH₃(CH₂)₅]₂NH + H₃C₆H₅O₇ → ([CH₃(CH₂)₅]₂NH₂⁺)₃(C₆H₅O₇³⁻)

Based on this stoichiometry, 3 moles of Dihexylamine react with 1 mole of citric acid.

4.3 Step-by-Step Neutralization Procedure

• Preparation: Don all required PPE. Conduct the entire procedure within a certified chemical fume hood. Place an ice bath on a magnetic stir plate.

• Containment: Carefully place the beaker containing the Dihexylamine waste into the ice bath. Add a magnetic stir bar and begin gentle stirring. The ice bath is crucial for managing the heat generated during the exothermic neutralization reaction.[7]

• Acid Preparation: If using solid citric acid, prepare a 1M solution by dissolving 192.12 g of anhydrous citric acid in enough deionized water to make 1 liter of solution.

• Slow Addition of Acid: Slowly and carefully add the 1M citric acid solution to the stirring Dihexylamine waste. A dropping funnel or a pipette can be used to control the addition rate.

• Temperature Monitoring: Continuously monitor the temperature of the reaction mixture. If the temperature increases by more than 10-15°C, immediately halt the addition of the acid until the solution has cooled.

• pH Monitoring: Periodically check the pH of the solution using a calibrated pH meter or pH paper. The initial waste will be strongly basic.

• Endpoint Determination: Continue the slow addition of citric acid until the pH of the solution reaches a neutral range, typically between 6.0 and 8.0 .[13]

• Final Steps: Once the target pH is achieved and stable, stop the addition of acid. Remove the ice bath and allow the solution to return to ambient temperature while stirring.

4.4 Disposal of Neutralized Waste

• Verification: Double-check the final pH of the solution to ensure it is within the neutral range.

• Labeling and Storage: Transfer the neutralized solution (containing dihexylammonium citrate) to a properly labeled hazardous waste container. The label should clearly state "Neutralized Dihexylamine Waste" and list the contents.

• Final Disposal: Dispose of the container through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3][14] Do not pour the neutralized solution down the drain unless explicitly permitted by local regulations and your EHS office.[9]

Spill Management

In the event of a Dihexylamine spill:

• Evacuate: Immediately evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[4]

• Contain: For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or earth.[4] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully scoop the absorbed material into a suitable, sealable container for hazardous waste disposal.[3]

• Decontaminate: Wash the spill area with a suitable solvent (such as alcohol) followed by a thorough wash with soap and water.[6]

• Report: Report the spill to your laboratory supervisor and EHS office immediately.

Visual Workflow and Pathway Diagrams

6.1 Logical Workflow for Dihexylamine Waste Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of Dihexylamine waste.

Caption: Workflow for the safe disposal of Dihexylamine waste.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Stoichiometry of Neutralisation Reaction - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. DI-N-HEXYLAMINE CAS#: 143-16-8 [amp.chemicalbook.com]
• 6. Dihexylamine acetate | C14H31NO2 | CID 16218764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 16.6 Titrations and Neutralization Calculations – Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 8. m.youtube.com [m.youtube.com]
• 9. Waste Neutralization Guidance - Environmental Management - Missouri State [missouristate.edu]
• 10. quora.com [quora.com]
• 11. homework.study.com [homework.study.com]
• 12. How to Neutralize Citric Acid? - Shanghai Chemex [shanghaichemex.com]
• 13. researchgate.net [researchgate.net]
• 14. US5039424A - Method for treating an amine-containing waste water - Google Patents [patents.google.com]

Application Notes and Protocols: Dihexylamine in the Preparation of Specialty Chemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexylamine, a secondary amine with the formula (C₆H₁₃)₂NH, serves as a versatile intermediate and building block in the synthesis of a variety of specialty chemicals. Its long alkyl chains and reactive secondary amine group make it a valuable component in the preparation of corrosion inhibitors, surfactants, and derivatives of dicarboxylic acids. These resulting specialty chemicals find applications across diverse industries, including pharmaceuticals, materials science, and agriculture.

This document provides detailed application notes and experimental protocols for the use of dihexylamine in the synthesis of N,N-dihexylsuccinamic acid and its application as a corrosion inhibitor.

Application 1: Synthesis of N,N-Dihexylsuccinamic Acid

Dihexylamine readily reacts with succinic anhydride (B1165640) to form N,N-dihexylsuccinamic acid. This reaction is a straightforward and efficient method for introducing a dicarboxylic acid monoamide functionality. N,N-disubstituted succinamic acids and their derivatives have potential applications as pharmaceuticals, agrochemicals, and specialty polymers. The reaction proceeds through the nucleophilic attack of the secondary amine on one of the carbonyl carbons of the anhydride, leading to the opening of the anhydride ring.

Experimental Protocol: Synthesis of N,N-Dihexylsuccinamic Acid

Materials:

• Dihexylamine (≥98%)

• Succinic anhydride (≥99%)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), or Chloroform)

• Stirring apparatus (magnetic stirrer and stir bar)

• Reaction vessel (round-bottom flask)

• Reflux condenser (if heating is required)

• Apparatus for solvent removal (rotary evaporator)

• Apparatus for filtration (Büchner funnel and flask)

• Drying oven or vacuum desiccator

Procedure:

• In a clean, dry round-bottom flask, dissolve succinic anhydride (1.0 equivalent) in a minimal amount of anhydrous solvent.

• With continuous stirring, slowly add a solution of dihexylamine (1.0 equivalent) in the same anhydrous solvent to the succinic anhydride solution at room temperature. The reaction is often exothermic.[1][2]

• After the initial exothermic reaction subsides, continue stirring the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• If the reaction is slow at room temperature, the mixture can be gently heated to reflux for 1-2 hours to ensure complete conversion.[1]

• Upon completion of the reaction, the solvent is removed under reduced pressure using a rotary evaporator.

• The resulting crude product, N,N-dihexylsuccinamic acid, is often a solid. It can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield a crystalline solid.

• The purified product is collected by filtration, washed with a small amount of cold solvent, and dried in a vacuum desiccator or a drying oven at a temperature below its melting point.

Expected Yield:

Yields for this type of reaction are typically high, often exceeding 90%, depending on the purity of the reactants and the reaction conditions.

Logical Workflow for the Synthesis of N,N-Dihexylsuccinamic Acid

Caption: Workflow for the synthesis of N,N-dihexylsuccinamic acid.

Application 2: Dihexylamine as a Corrosion Inhibitor

Long-chain aliphatic amines, such as dihexylamine, are effective corrosion inhibitors for various metals and alloys, particularly for steel in acidic environments.[3] The mechanism of inhibition involves the adsorption of the amine molecules onto the metal surface. The nitrogen atom, with its lone pair of electrons, acts as the adsorption center, while the long hexyl chains form a hydrophobic barrier that shields the metal from the corrosive medium. This protective film impedes both the anodic and cathodic reactions of the corrosion process.

Experimental Protocols for Evaluating Corrosion Inhibition Efficacy

The effectiveness of dihexylamine as a corrosion inhibitor can be quantified using various electrochemical techniques.

1. Potentiodynamic Polarization:

This technique provides information on the corrosion current density (i_corr), corrosion potential (E_corr), and the Tafel slopes, which helps in understanding the kinetics of the anodic and cathodic reactions.

Protocol:

• Electrode Preparation: A working electrode of the metal to be tested (e.g., mild steel) is polished with successively finer grades of emery paper, degreased with a solvent like acetone, rinsed with distilled water, and dried.

• Electrochemical Cell Setup: A standard three-electrode cell is used, with the prepared metal sample as the working electrode, a platinum wire or graphite (B72142) rod as the counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl electrode as the reference electrode.

• Test Solution: The corrosive medium (e.g., 1 M HCl) is prepared. A blank solution (without inhibitor) and several test solutions containing varying concentrations of dihexylamine are used.

• Measurement: The working electrode is immersed in the test solution, and the open-circuit potential (OCP) is allowed to stabilize (typically for 30-60 minutes). The potentiodynamic polarization scan is then performed by sweeping the potential from a cathodic potential to an anodic potential with respect to the OCP at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: The corrosion current density (i_corr) is determined by extrapolating the Tafel plots. The inhibition efficiency (IE%) is calculated using the following equation:

  IE% = [(i_corr(blank) - i_corr(inhibitor)) / i_corr(blank)] x 100

2. Electrochemical Impedance Spectroscopy (EIS):

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface, allowing for the characterization of the protective film formed by the inhibitor.

Protocol:

• Cell and Electrode Setup: The same setup as for potentiodynamic polarization is used.

• Measurement: The working electrode is immersed in the test solution and allowed to reach a stable OCP. A small amplitude AC signal (e.g., 10 mV) is then applied over a range of frequencies (e.g., from 100 kHz to 0.01 Hz).

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The charge transfer resistance (R_ct) is a key parameter obtained from these plots. An increase in R_ct in the presence of the inhibitor indicates effective corrosion inhibition. The inhibition efficiency (IE%) is calculated as:

  IE% = [(R_ct(inhibitor) - R_ct(blank)) / R_ct(inhibitor)] x 100

Quantitative Data for Amine-Based Corrosion Inhibitors

The following table summarizes representative data for the corrosion inhibition efficiency of amines on steel in acidic media, which can be considered analogous to the expected performance of dihexylamine.

Inhibitor	Metal	Corrosive Medium	Concentration	Temperature (°C)	Test Method	Inhibition Efficiency (%)
Dicyclohexylamine	Carbon Steel	CO₂-saturated aqueous solution	Not specified	20	Potentiodynamic Polarization	39.61
Hexylamine	Mild Steel	1.0 M HCl	800 ppm	25	Weight Loss	65.66
Dicyclohexylamine + Oleylamine	Mild Steel	3 wt.% NaCl solution (CO₂ saturated)	50 ppm	20	EIS	98

Note: This table provides data for structurally similar amines to illustrate the potential efficacy of dihexylamine. Actual performance would need to be determined experimentally.

Experimental Workflow for Corrosion Inhibition Studies

Caption: Workflow for evaluating the corrosion inhibition efficacy of dihexylamine.

Conclusion

Dihexylamine is a valuable chemical intermediate for the synthesis of specialty chemicals. The protocols and data presented here provide a foundation for researchers and professionals to explore its applications in developing novel succinamic acid derivatives and effective corrosion inhibitors. Further research into the synthesis of surfactants and other specialty chemicals from dihexylamine is warranted to fully exploit its synthetic potential.

References

• 1. mdpi.com [mdpi.com]
• 2. beilstein-archives.org [beilstein-archives.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Succinic Acid Derivatives Using Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Succinic acid is a key platform chemical with wide applications in the pharmaceutical, food, and polymer industries.[1][2][3][4][5][6] While various methods exist for its synthesis, including chemical and biotechnological routes[1][2][3][4][5][6], the direct preparation of succinic acid using di-n-hexylamine is not well-documented in publicly available literature. Di-n-hexylamine is noted to be involved in organic synthesis, including the preparation of succinic acid, but specific protocols for a direct synthesis are not provided.[7]

This document provides detailed protocols for a closely related and well-established reaction: the synthesis of N-substituted succinimides from succinic anhydride (B1165640) and an amine. This process is illustrative of the reactivity of amines with four-carbon dicarboxylic acid derivatives. Additionally, a hypothetical reaction pathway for the interaction of di-n-hexylamine with succinic acid is presented.

Hypothetical Reaction of Succinic Acid with Di-n-hexylamine

Based on the fundamental chemical properties of carboxylic acids and secondary amines, the most probable reaction between succinic acid and di-n-hexylamine is an acid-base neutralization to form a dicarboxylate salt, bis(di-n-hexylammonium) succinate. Di-n-hexylamine would act as a base, deprotonating the carboxylic acid groups of succinic acid.

Caption: Hypothetical acid-base reaction between succinic acid and di-n-hexylamine.

Application: Synthesis of N-Substituted Succinimides

A common and well-documented reaction involving an amine and a succinic acid derivative is the synthesis of N-substituted succinimides from succinic anhydride.[8][9] This two-step process involves the initial formation of a succinamic acid intermediate, followed by cyclodehydration to yield the succinimide (B58015).

Experimental Workflow for N-Substituted Succinimide Synthesis

Caption: Two-step experimental workflow for the synthesis of N-substituted succinimides.

Experimental Protocols

The following protocols are based on the synthesis of N-substituted succinimides and can be adapted for various primary amines.[8][9]

Materials and Equipment

Material/Equipment	Specifications
Succinic Anhydride	Reagent grade, purified by Soxhlet extraction
Primary Amine	Reagent grade
Chloroform (TCM)	Anhydrous, reagent grade
Polyphosphate Ester (PPE)	Synthesized as per literature methods
Round-bottom flask	Appropriate size for the reaction scale
Reflux condenser
Heating mantle
Magnetic stirrer and stir bar
Filtration apparatus	Buchner funnel, filter paper, vacuum flask
Thin-Layer Chromatography (TLC)	Silica gel plates

Protocol 1: Two-Step Synthesis of N-Substituted Succinimide

This protocol involves the isolation of the intermediate amido acid.

Step 1: Formation of Succinamic Acid Intermediate

• To a solution of succinic anhydride (10 mmol) in 50 mL of refluxing chloroform, add the desired primary amine (10 mmol).

• Maintain the reflux for 6 hours.

• Cool the reaction mixture to room temperature.

• Filter the resulting precipitate (the succinamic acid intermediate).

• Wash the precipitate with 30 mL of fresh chloroform.

Step 2: Cyclodehydration to Succinimide

• Suspend the filtered precipitate from Step 1 in 50 mL of fresh chloroform in a 100 mL flask.

• Add polyphosphate ester (PPE) to the suspension. The amount of PPE may vary depending on the substrate (typically 1.5–5.0 g).

• Reflux the reaction mixture for 6 hours.

• Monitor the progress of the reaction by TLC. The eluent can be chloroform or a mixture of chloroform and isopropanol (B130326) (e.g., 90:10 v/v).

• Upon completion, the reaction mixture can be worked up by standard procedures, such as washing with an aqueous solution, drying the organic layer, and removing the solvent under reduced pressure to yield the crude N-substituted succinimide, which can be further purified by recrystallization.

Protocol 2: One-Pot Synthesis of N-Substituted Succinimide

This protocol is a more streamlined approach where the intermediate is not isolated.

• Add the primary amine (10 mmol) to a refluxing solution of succinic anhydride (10 mmol) in 50 mL of chloroform.

• Reflux the resulting mixture for 6 hours.

• To the same reaction mixture, add polyphosphate ester (PPE). The amount of PPE will vary based on the specific amine used (typically 1–5 g).

• Continue to reflux the reaction for an additional 6 hours at the same temperature.

• Monitor the reaction to completion by TLC.

• Proceed with a suitable work-up and purification procedure as described in Protocol 1.

Data Presentation

The following table summarizes the reaction parameters for the synthesis of N-substituted succinimides.

Parameter	Value/Condition	Reference
Reactant Ratio	1:1 molar ratio (Succinic Anhydride : Amine)	[8][9]
Solvent	Chloroform (TCM)	[8][9]
Reaction Temperature	Refluxing chloroform	[8][9]
Reaction Time	6 hours (Step 1) + 6 hours (Step 2)	[8][9]
Dehydrating Agent	Polyphosphate Ester (PPE)	[8][9]
Monitoring Technique	Thin-Layer Chromatography (TLC)	[8][9]

Concluding Remarks

References

• 1. Uses and Preparation of Succinic acid_Chemicalbook [chemicalbook.com]
• 2. Production and application of succinic acid [manu61.magtech.com.cn]
• 3. Succinic Acid Production by Engineered Mannheimia succiniciproducens and Its Use in Chemoenzymatic Poly(Butylene Succinate) Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. alkej.uobaghdad.edu.iq [alkej.uobaghdad.edu.iq]
• 6. Frontiers | Production of Succinic Acid From Basfia succiniciproducens [frontiersin.org]
• 7. DI-N-HEXYLAMINE | 143-16-8 [chemicalbook.com]
• 8. A Reaction of N-Substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids [mdpi.com]
• 9. beilstein-archives.org [beilstein-archives.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Dihexylamine-Catalyzed Processes

Welcome to the technical support center for dihexylamine-catalyzed processes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low yield in dihexylamine-catalyzed reactions?

A1: Low yields in reactions catalyzed by dihexylamine can often be attributed to several factors. These include catalyst deactivation, suboptimal reaction conditions such as temperature and concentration, and the presence of impurities.[1][2][3] Catalyst deactivation can occur if the catalyst is inhibited by the reaction products or reacts with other components in the mixture to form an inactive species.[1] Additionally, incorrect temperature settings can either slow down the reaction rate or lead to catalyst decomposition.[1]

Q2: How does the choice of solvent impact the reaction outcome?

A2: The solvent plays a critical role in dihexylamine-catalyzed reactions and can significantly affect both the yield and selectivity. The polarity of the solvent can influence the stability of intermediates and transition states.[4] For instance, in some amine-catalyzed reactions, switching between polar and nonpolar solvents can even invert the stereoselectivity.[1] It is crucial to screen a range of solvents to find the optimal medium for your specific transformation.

Q3: What is the optimal temperature range for dihexylamine-catalyzed reactions?

A3: The optimal temperature is highly dependent on the specific reaction. While higher temperatures generally increase the reaction rate, they can also lead to catalyst degradation and the formation of side products.[1][5] For many reactions where high selectivity is desired, lower temperatures are often preferred.[1] It is recommended to perform a temperature screen to find the ideal balance between reaction rate, yield, and selectivity for your specific process.

Q4: Can dihexylamine be recovered and reused?

A4: In principle, as a catalyst, dihexylamine is not consumed in the reaction and can be recovered. However, practical recovery depends on its physical properties, such as its boiling point (236-242 °C), and the purification method. Distillation or chromatographic methods can be employed for recovery, but catalyst deactivation or loss during workup may reduce its efficacy in subsequent runs.

Troubleshooting Guides

Issue 1: Low Reaction Yield

A low yield is a common issue in organic synthesis. The following guide provides a systematic approach to identifying and resolving the root cause.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low reaction yields.

Troubleshooting Table

Observation	Potential Cause	Suggested Action
High amount of unreacted starting material	Incomplete reaction	Increase reaction time, temperature, or catalyst loading.[3][6]
Low catalyst activity	Use fresh or purified dihexylamine. Ensure proper storage to avoid degradation.
Presence of inhibitors in reagents or solvent	Purify starting materials and ensure the use of dry, high-purity solvents.[2]
Formation of significant byproducts	Suboptimal reaction conditions	Screen different solvents and temperatures. Adjust the concentration of reactants.
Side reactions (e.g., self-condensation)	Modify the order of addition of reagents.[3]
Product degradation (observed on TLC or during workup)	Product instability under reaction or workup conditions	Lower the reaction temperature, reduce reaction time, or use a milder workup procedure.[3][6]
Air or moisture sensitivity	Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon).[2]

Issue 2: Catalyst Deactivation

Dihexylamine, like other amine catalysts, can be prone to deactivation.

Catalyst Deactivation Mechanisms and Solutions

Deactivation Mechanism	Description	Mitigation Strategy
Product Inhibition	The amine product can be basic and nucleophilic, leading to competitive binding with the catalyst or inhibition of its activity.[1]	Optimize catalyst loading and reactant concentrations. Consider in-situ product removal if feasible.
Reaction with Substrates/Reagents	Dihexylamine may react with acidic substrates or other electrophilic components in the reaction mixture to form inactive salts or adducts.	Ensure compatibility of all reaction components. Consider the use of a non-nucleophilic base if proton scavenging is the primary role of the amine.
Thermal Decomposition	At elevated temperatures, dihexylamine can undergo decomposition.	Determine the optimal temperature range for the reaction and avoid excessive heating.[1]
Oxidation	Prolonged exposure to air can lead to oxidation of the amine.	Perform reactions under an inert atmosphere, especially if running for extended periods or at high temperatures.

Experimental Protocols

While specific protocols are highly substrate-dependent, the following provides a general methodology for a dihexylamine-catalyzed Knoevenagel condensation.

General Protocol: Dihexylamine-Catalyzed Knoevenagel Condensation

This protocol describes the condensation of an aldehyde with an active methylene (B1212753) compound.

Materials:

• Aldehyde (1.0 eq)

• Active methylene compound (e.g., malononitrile (B47326) or ethyl cyanoacetate) (1.0 - 1.2 eq)

• Dihexylamine (0.1 - 0.2 eq)

• Solvent (e.g., Toluene, Ethanol, or solvent-free)

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate (for drying)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the aldehyde and the active methylene compound.

• Add the solvent (if applicable).

• Add dihexylamine to the mixture.

• Stir the reaction at the desired temperature (e.g., room temperature to reflux).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, it can be isolated by filtration and washed with a cold solvent.

• If the product is soluble, perform an appropriate workup. This may involve washing with a dilute acid (e.g., 1M HCl) to remove the dihexylamine, followed by washing with brine.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Experimental Workflow Diagram

Caption: A generalized experimental workflow for a dihexylamine-catalyzed Knoevenagel condensation.

Data Presentation

The following tables summarize the impact of various parameters on reaction yield, based on general principles of amine catalysis. These should be used as a guide for optimization.

Table 1: Effect of Catalyst Loading on Reaction Yield

Catalyst Loading (mol%)	Relative Reaction Rate	Potential Yield	Comments
1-5	Low to Moderate	Low to Moderate	May require longer reaction times or higher temperatures.
10-20	Moderate to High	High	Often a good starting point for optimization.
>20	High	May Decrease	Increased potential for side reactions and purification challenges.

Table 2: Influence of Temperature on Reaction Outcome

Temperature	Reaction Rate	Selectivity	Potential for Side Reactions
Low (e.g., 0-25 °C)	Slow	Often Higher	Low
Moderate (e.g., 25-80 °C)	Moderate	Variable	Moderate
High (e.g., >80 °C)	Fast	Often Lower	High (including catalyst decomposition)

Table 3: Effect of Solvent Polarity on Knoevenagel Condensation

Solvent Type	Polarity	Typical Solvents	General Effect on Yield
Nonpolar	Low	Toluene, Hexane	Can be effective, especially for removing water azeotropically.
Polar Aprotic	Medium	THF, Dichloromethane	Often good choices, balancing solubility and reactivity.
Polar Protic	High	Ethanol, Methanol	Can facilitate proton transfer but may also solvate the catalyst, potentially reducing its activity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 6. Troubleshooting [chem.rochester.edu]

Common problems and side reactions in Dihexylamine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of dihexylamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing dihexylamine?

A1: The most common laboratory-scale methods for synthesizing dihexylamine are:

• Reductive Amination: The reaction of hexanal (B45976) with hexylamine (B90201), followed by reduction of the resulting imine. This is often the preferred method due to its high selectivity for the secondary amine.

• Direct Synthesis from Alcohol and Ammonia (B1221849): The reaction of 1-hexanol (B41254) with ammonia in the presence of a catalyst. This method is atom-economical but can present challenges in selectivity.

• Alkylation of Hexylamine: The reaction of hexylamine with a hexyl halide, such as 1-bromohexane. This method is straightforward but often suffers from a lack of selectivity, leading to multiple alkylation products.

Q2: What are the typical purities and yields I can expect for dihexylamine synthesis?

A2: The expected purity and yield are highly dependent on the chosen synthesis method and the optimization of reaction conditions. Reductive amination generally offers the highest selectivity and, therefore, can lead to higher purity and yields of the desired dihexylamine.

Synthesis Method	Catalyst/Reagent	Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield (%)	Primary Side Products
1-Hexanol + Ammonia	Ruthenium Pincer Complex/KOtBu	135	48	90	86	Hexyl hexanoate (B1226103)
n-Hexanol + Ammonia	Ru-doped Ni/γ-Al2O3	200	-	99	35 (Dihexylamine)	n-Hexylamine (61%), Trihexylamine (B47920) (3.5%)[1]

Q3: What are the key safety considerations when working with dihexylamine and its synthesis?

A3: Dihexylamine is a corrosive and toxic substance.[2] It can cause severe skin burns and eye damage.[2] Inhalation or ingestion can be fatal.[2] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. The synthesis reactions may involve flammable solvents, high pressures, and reactive reagents, so a thorough risk assessment should be conducted before starting any experiment.

Troubleshooting Guides

Problem 1: Low Yield of Dihexylamine

Possible Causes & Solutions

• Incomplete Reaction:

  • Reductive Amination: Monitor the reaction progress by TLC or GC-MS to ensure the complete formation of the imine before adding the reducing agent. If the imine formation is slow, consider adding a catalytic amount of acid (e.g., acetic acid) to facilitate the reaction.

  • All Methods: Ensure the reaction is running for a sufficient amount of time. Check the literature for typical reaction times for your specific conditions.

• Side Reactions:

  • Reductive Amination: The primary side reaction is the reduction of the starting aldehyde (hexanal) to 1-hexanol. To avoid this, use a selective reducing agent like sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃), which preferentially reduces the imine over the aldehyde.

  • Alkylation of Hexylamine: Overalkylation is a major issue, leading to the formation of trihexylamine and quaternary ammonium (B1175870) salts. To minimize this, use a large excess of hexylamine relative to 1-bromohexane.

  • Synthesis from 1-Hexanol and Ammonia: The formation of hexyl hexanoate can occur.[3] Optimizing the catalyst and reaction conditions can help to minimize this side product.

• Suboptimal Reaction Conditions:

  • Temperature: Ensure the reaction is being conducted at the optimal temperature. For the synthesis from 1-hexanol and ammonia, for example, the temperature can significantly impact the yield.[3]

  • Catalyst: The choice and activity of the catalyst are crucial. Ensure the catalyst is fresh and active. For the synthesis from 1-hexanol and ammonia, the type of catalyst support can also influence the outcome.

Problem 2: Presence of Impurities in the Final Product

Possible Impurities & Purification Strategies

• Unreacted Starting Materials:

  • Hexanal/Hexylamine/1-Hexanol/1-Bromohexane: These can often be removed by distillation due to differences in boiling points.

• Side Products:

  • Trihexylamine: This is a common byproduct in the alkylation of hexylamine and can sometimes be formed in smaller amounts in other methods. Careful fractional distillation under vacuum is required for separation, as the boiling points of dihexylamine and trihexylamine are relatively close.

  • 1-Hexanol: Formed from the reduction of hexanal in reductive amination. Can be removed by distillation.

  • Hexyl hexanoate: A byproduct in the synthesis from 1-hexanol and ammonia. Can be removed by distillation.

• Purification of Dihexylamine:

  • Distillation: Vacuum distillation is the most common method for purifying dihexylamine, which has a boiling point of 236-246 °C at atmospheric pressure. Reducing the pressure significantly lowers the boiling point, preventing degradation of the product.

    • Estimated Boiling Points of Dihexylamine at Reduced Pressures:

      • ~130-140 °C at 20 mmHg

      • ~110-120 °C at 10 mmHg

  • Acid-Base Extraction: The basic nature of dihexylamine allows for purification by acid-base extraction. The crude product can be dissolved in an organic solvent and washed with an acidic solution (e.g., dilute HCl) to protonate the amine and move it to the aqueous layer. The aqueous layer is then basified (e.g., with NaOH) to regenerate the free amine, which can then be extracted with an organic solvent.

Experimental Protocols

Reductive Amination of Hexanal with Hexylamine

• Imine Formation: In a round-bottom flask, dissolve hexylamine (1.0 equivalent) in a suitable solvent (e.g., dichloromethane (B109758) or methanol). Add hexanal (1.0-1.2 equivalents) dropwise at room temperature. Stir the mixture for 1-2 hours. Monitor the formation of the imine by TLC or GC-MS.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2-1.5 equivalents) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the same organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. Purify the crude dihexylamine by vacuum distillation.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. openreview.net [openreview.net]
• 3. researchgate.net [researchgate.net]

Techniques for the purification of Dihexylamine from reaction mixtures

This guide provides researchers, scientists, and drug development professionals with comprehensive information and troubleshooting advice for the purification of dihexylamine from typical reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in a crude dihexylamine reaction mixture?

Common impurities largely depend on the synthetic route used. However, they typically include:

• Unreacted Starting Materials: Such as hexylamine (B90201) or other alkylating agents.

• Solvents: Residual solvents used during the reaction.

• Byproducts: Formation of related amines or products from side reactions. For instance, dihexylamine itself can be an impurity in the synthesis of other chemicals like [3-(dihexylamino)allylidene]malononitrile.[1][2]

Q2: What are the key physical properties of dihexylamine relevant to its purification?

Understanding the physical properties of dihexylamine is crucial for selecting and optimizing a purification method. Key properties are summarized in the table below. The high boiling point makes distillation a viable method, while its basic nature is key for acid-base extraction.[3][4]

Q3: Which purification technique is most suitable for dihexylamine?

The choice of technique depends on the nature of the impurities and the desired final purity.

• Fractional Distillation: Ideal for separating dihexylamine from impurities with significantly different boiling points.[5] Given dihexylamine's high boiling point (192-195 °C), it can be effectively separated from lower-boiling solvents or starting materials.[3]

• Acid-Base Extraction: A highly effective method for separating basic amines like dihexylamine from neutral or acidic impurities.[6][7] The amine is protonated with an acid, making it water-soluble, while neutral organic impurities remain in the organic phase.[8]

• Column Chromatography: Useful for removing impurities with similar boiling points or polarity. It is often used for achieving very high purity on a lab scale.[1][2]

Data Presentation

Table 1: Physical Properties of Dihexylamine

Property	Value	Source
CAS Number	143-16-8	[4]
Molecular Formula	C₁₂H₂₇N	[4]
Molecular Weight	185.35 g/mol	[3][9]
Appearance	Colorless to light yellow clear liquid	[4][10]
Boiling Point	192-195 °C (at 760 mmHg)	[3]
Density	0.795 g/mL at 25 °C	[3][10]
Refractive Index	n20/D 1.432	[3][10]
Solubility	Soluble in organic solvents, limited solubility in water (0.3 g/L).	[4][10]

Table 2: Comparison of Primary Purification Techniques for Dihexylamine

Technique	Applicability & Principle	Typical Yield	Typical Purity	Advantages	Disadvantages
Fractional Distillation	Separates based on differences in boiling points.[5]	> 90%	95-98%	Scalable, cost-effective for large quantities.	Not effective for azeotropes or impurities with close boiling points; potential for thermal degradation.
Acid-Base Extraction	Separates based on the basicity of the amine, which forms a water-soluble salt with acid.[6][7]	> 95%	> 98%	Highly selective for basic compounds, removes acidic and neutral impurities effectively.[8]	Requires use of acids and bases, involves multiple steps, can lead to emulsions.[11]
Column Chromatography	Separates based on differential adsorption of components to a stationary phase.[2]	70-90%	> 99%	Can achieve very high purity, separates complex mixtures.	Less scalable, requires significant solvent volumes, more time-consuming.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is suitable for separating dihexylamine from impurities with boiling points that differ by less than 70 °C.[5]

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head, a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed.[5][12]

• Charging the Flask: Add the crude dihexylamine mixture and a few boiling chips to the round-bottom flask. Do not fill the flask more than two-thirds of its volume.

• Heating: Gently heat the flask using a heating mantle. As the mixture boils, vapors will rise through the fractionating column.[5]

• Equilibration: Allow the ring of condensate to slowly rise up the column. If the ring stops rising, you may need to slightly increase the heat or insulate the column with glass wool or aluminum foil.[5][12]

• Fraction Collection: Monitor the temperature at the distillation head. Collect the fraction that distills at a constant temperature corresponding to the boiling point of dihexylamine (192-195 °C).[3] Discard any initial fractions (forerun) that distill at lower temperatures. Change receiving flasks when the temperature begins to rise significantly, indicating a new component is distilling.[13]

• Completion: Stop the distillation when the temperature drops or when only a small amount of residue remains in the flask.

Protocol 2: Purification by Acid-Base Extraction

This method leverages the basicity of dihexylamine to separate it from non-basic impurities.[7]

• Dissolution: Dissolve the crude dihexylamine mixture in a suitable water-immiscible organic solvent (e.g., diethyl ether, dichloromethane).

• Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of a dilute aqueous acid solution (e.g., 1M HCl). Stopper the funnel and shake gently, venting frequently to release pressure. The basic dihexylamine will be protonated to form a water-soluble ammonium (B1175870) salt (R₂NH₂⁺Cl⁻), which partitions into the aqueous layer.[8][14]

• Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean flask. Repeat the acidic wash on the organic layer two more times to ensure complete extraction of the amine.[14] Combine all aqueous extracts.

• Regeneration of Amine: Cool the combined aqueous extracts in an ice bath. Slowly add a concentrated base (e.g., 6M NaOH) with stirring until the solution is strongly basic (check with pH paper). This deprotonates the ammonium salt, regenerating the neutral, water-insoluble dihexylamine.[8]

• Back-Extraction: Return the basified aqueous solution to the separatory funnel. Add a fresh portion of the organic solvent and shake to extract the neutral dihexylamine back into the organic phase.[14]

• Final Steps: Separate the organic layer, wash it with brine to remove residual water, dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate), filter, and remove the solvent by rotary evaporation to yield purified dihexylamine.

Protocol 3: Purification by Column Chromatography

This protocol is for achieving high purity by separating dihexylamine from impurities with similar physical properties.

• Stationary Phase Preparation: Prepare a column with silica (B1680970) gel as the stationary phase, using a suitable solvent system (mobile phase) determined by Thin Layer Chromatography (TLC) analysis.[2] A common mobile phase for amines is a gradient of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate), often with a small amount of a basic modifier like triethylamine (B128534) to prevent peak tailing.

• Sample Loading: Dissolve the crude dihexylamine in a minimal amount of the mobile phase and load it carefully onto the top of the silica gel column.

• Elution: Begin eluting the sample through the column with the mobile phase, collecting the eluent in fractions.[15]

• Fraction Analysis: Analyze the collected fractions by TLC or GC to identify which ones contain the pure dihexylamine.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified dihexylamine.

Troubleshooting Guides

Distillation Issues

Q: My distilled dihexylamine is still impure. What could be the cause?

• A: Inefficient Separation: The boiling points of your impurities might be too close to that of dihexylamine. Switch to a longer fractionating column or one with a higher number of theoretical plates for better separation.[5] Also, ensure the distillation is performed slowly to allow for proper vapor-liquid equilibrium.

• A: Azeotrope Formation: An azeotrope may have formed between dihexylamine and an impurity. If this is suspected, an alternative purification method like acid-base extraction or chromatography should be considered.

Q: I'm losing a significant amount of product during distillation. Why?

• A: Leaks in the Apparatus: Check all glass joints and connections for leaks. Ensure they are properly sealed.

• A: Distillation Rate Too High: A very fast distillation rate can carry over higher-boiling components and reduce separation efficiency. Maintain a slow and steady distillation rate.[5]

• A: Thermal Decomposition: Although dihexylamine is relatively stable, prolonged heating at high temperatures can cause decomposition. If you observe darkening of the residue, consider performing the distillation under reduced pressure (vacuum distillation) to lower the boiling point.

Extraction Issues

Q: An emulsion has formed between the organic and aqueous layers. How can I resolve this?

• A: Wait: Allow the separatory funnel to stand undisturbed for some time. Gravity alone may be sufficient to break the emulsion.[16]

• A: Add Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help force the separation of the layers.[11][17]

• A: Gentle Stirring: Gently swirl the mixture or stir the emulsion layer with a glass rod. Avoid vigorous shaking, which can worsen the problem.[11][16]

• A: Centrifugation: If the emulsion is persistent, transferring the mixture to centrifuge tubes and spinning for 5-10 minutes is often a very effective method.[16]

• A: Filtration: Pass the mixture through a pad of Celite or glass wool. This can physically disrupt the emulsion.[18]

Q: My dihexylamine is not being extracted into the aqueous acid layer. What went wrong?

• A: Insufficient Acid: The aqueous solution may not be acidic enough to fully protonate the amine. Ensure you are using a sufficient molar excess of a strong enough acid (e.g., 1M HCl).

• A: Insufficient Mixing: The two phases may not have been mixed adequately. Invert the separatory funnel gently but thoroughly several times to ensure good contact between the phases.[11]

Visualizations

Experimental Workflows & Logical Relationships

Caption: A typical multi-step workflow for purifying dihexylamine.

Caption: Decision tree for troubleshooting distillation problems.

Caption: The principle of purifying dihexylamine via acid-base extraction.

References

• 1. Purification of LUV Dye Using Column Chromatography - Senior Design Day [hajim.rochester.edu]
• 2. Purification of LUV Dye Using Column Chromatography - Page 3 of 5 - Senior Design Day [hajim.rochester.edu]
• 3. Dihexylamine 97 143-16-8 [sigmaaldrich.com]
• 4. CAS 143-16-8: Dihexylamine | CymitQuimica [cymitquimica.com]
• 5. Purification [chem.rochester.edu]
• 6. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Dihexylamine｜lookchem [lookchem.com]
• 11. benchchem.com [benchchem.com]
• 12. youtube.com [youtube.com]
• 13. m.youtube.com [m.youtube.com]
• 14. youtube.com [youtube.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. benchchem.com [benchchem.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Dihexylamine Stability in Acidic Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dihexylamine. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to the stability of dihexylamine in acidic solutions.

Troubleshooting Guide: Degradation of Dihexylamine in Acidic Formulations

This guide provides a structured approach to identifying and resolving stability issues with dihexylamine in acidic environments.

Issue 1: Unexpected Loss of Dihexylamine Potency in an Acidic Solution

Possible Causes:

• Acid-catalyzed degradation: The acidic environment may be promoting the degradation of dihexylamine over time.

• Oxidative degradation: The presence of oxidizing agents or exposure to oxygen can lead to degradation, which may be accelerated by acidic pH.

• Temperature sensitivity: Elevated storage or experimental temperatures can increase the rate of degradation.

• Photodegradation: Exposure to light, especially UV light, can induce degradation.

Troubleshooting Steps:

Caption: Troubleshooting workflow for dihexylamine potency loss.

Issue 2: Appearance of Unknown Peaks in Chromatographic Analysis

Possible Causes:

• Formation of degradation products.

• Interaction with formulation excipients.

• Contamination of the sample or solvent.

Troubleshooting Steps:

• Blank Analysis: Run a blank injection (solvent and mobile phase) to rule out system contamination.

• Excipient Analysis: Analyze a placebo formulation (without dihexylamine) to check for interfering peaks from excipients.

• Stress Testing: Perform forced degradation studies (acid hydrolysis, oxidation, photolysis, thermal stress) to intentionally generate degradation products and compare their chromatographic profiles with the unknown peaks.

• Peak Identification: Utilize mass spectrometry (MS) coupled with liquid chromatography (LC-MS) to identify the mass of the unknown peaks and propose potential structures for the degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for dihexylamine in an acidic solution?

A1: While specific experimental data for dihexylamine is limited, secondary amines in acidic conditions can theoretically undergo degradation through pathways such as N-dealkylation and oxidation.[1] In the presence of strong acids and elevated temperatures, acid hydrolysis is a potential, though generally less common, degradation route for simple amines compared to compounds with more labile functional groups.[2]

Caption: Hypothesized degradation pathways for dihexylamine.

Q2: How does pH affect the stability of dihexylamine?

A2: Dihexylamine, as a secondary amine, is a base and will exist as a protonated (ammonium) salt in acidic solutions.[3] This protonation can influence its stability. While generally stable, extreme pH values (highly acidic or highly alkaline) combined with elevated temperatures can promote degradation.[4] The optimal pH for stability would need to be determined experimentally through a pH-rate profile study.

Q3: What are the typical conditions for a forced degradation study of dihexylamine?

A3: Forced degradation studies, also known as stress testing, are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[5][6] Typical conditions involve exposing a solution of dihexylamine to various stress agents.

Data Presentation: Example Forced Degradation Conditions

The following table summarizes example conditions for a forced degradation study on a 1 mg/mL solution of dihexylamine. The extent of degradation should ideally be between 5-20% to ensure that the primary degradation products are formed without excessive secondary degradation.[7]

Stress Condition	Reagent/Condition	Duration	Temperature
Acid Hydrolysis	0.1 N to 1 N Hydrochloric Acid (HCl)	24 - 72 hours	Room Temp / 60°C
Base Hydrolysis	0.1 N to 1 N Sodium Hydroxide (NaOH)	24 - 72 hours	Room Temp / 60°C
Oxidation	3% to 30% Hydrogen Peroxide (H₂O₂)	24 hours	Room Temp
Thermal Degradation	Stored in a hot air oven	48 hours	80°C
Photostability	Exposed to UV light (e.g., 254 nm) in a quartz cuvette	24 hours	Room Temp

Experimental Protocols

Protocol 1: Forced Degradation by Acid Hydrolysis

• Preparation: Prepare a 1 mg/mL solution of dihexylamine in a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water).

• Stress Application: Add an equal volume of 0.2 N HCl to achieve a final dihexylamine concentration of 0.5 mg/mL in 0.1 N HCl.

• Incubation: Store the solution at 60°C for 48 hours. A control sample (dihexylamine solution without acid) should be stored under the same conditions.

• Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 4, 8, 24, 48 hours).

• Neutralization and Dilution: Neutralize the samples with an equivalent amount of 0.1 N NaOH. Dilute the neutralized sample with the mobile phase to a suitable concentration for analysis.

• Analysis: Analyze the samples by a stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating method is crucial for separating dihexylamine from its potential degradation products.

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm) is a common starting point.

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A gradient elution is typically employed, starting with a higher percentage of Mobile Phase A and gradually increasing the percentage of Mobile Phase B. This allows for the separation of compounds with a range of polarities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detection at a suitable wavelength (e.g., 210 nm) or Mass Spectrometry (MS) for identification.

• Injection Volume: 10 µL.

This method should be validated to ensure it can accurately separate and quantify dihexylamine in the presence of its degradation products, excipients, and other potential impurities.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. quora.com [quora.com]
• 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 5. acdlabs.com [acdlabs.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Troubleshooting unexpected outcomes in experiments involving Dihexylamine

Welcome to the Technical Support Center for troubleshooting experiments involving Dihexylamine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and unexpected outcomes encountered during the use of Dihexylamine in various experimental contexts.

Frequently Asked Questions (FAQs)

Q1: My reaction with Dihexylamine is sluggish or incomplete. What are the possible causes?

A1: Several factors can contribute to a slow or incomplete reaction. Firstly, Dihexylamine, as a secondary amine, is a moderately hindered base and nucleophile. The bulky hexyl groups can sterically hinder its approach to the reaction center. Secondly, the purity of Dihexylamine is crucial; impurities can interfere with the reaction. Ensure you are using a high-purity grade of Dihexylamine.[1][2] Lastly, reaction conditions such as temperature, solvent, and concentration play a significant role. Consider optimizing these parameters.

Q2: I am observing unexpected side products in my reaction involving Dihexylamine. What are the common side reactions?

A2: When using Dihexylamine, particularly in alkylation or acylation reactions, over-reaction can be a common issue, leading to the formation of quaternary ammonium (B1175870) salts or tertiary amides, respectively.[2] In reactions with carbonyl compounds, side reactions such as self-condensation of the carbonyl compound (if it has α-hydrogens) can compete with the desired reaction.[3][4][5][6][7] It is also important to be aware of potential degradation of Dihexylamine itself, especially with prolonged exposure to air.[8][9]

Q3: I am having difficulty removing Dihexylamine and its salts from my reaction mixture during workup. What purification strategies are effective?

A3: Due to its basic nature, Dihexylamine can be removed by washing the organic reaction mixture with a dilute aqueous acid solution (e.g., 1M HCl). This will convert the amine into its water-soluble ammonium salt, which will partition into the aqueous layer. However, be cautious if your desired product is acid-sensitive. For non-polar products, column chromatography on silica (B1680970) gel is also an effective purification method.

Q4: Can Dihexylamine be used as a catalyst? What are the potential issues?

A4: Yes, Dihexylamine and other secondary amines can act as organocatalysts, for example, in aldol (B89426) condensations or Michael additions.[1][4] However, potential issues include catalyst poisoning by impurities in the starting materials and the possibility of the catalyst participating in side reactions. The basicity of Dihexylamine can also influence the reaction pathway and lead to undesired byproducts.

Q5: Are there specific analytical challenges when working with Dihexylamine?

A5: In gas chromatography (GC), the primary amine group of Dihexylamine can cause peak tailing due to interaction with active sites on the column. Derivatization to a less polar derivative is a common strategy to improve peak shape.[10] In High-Performance Liquid Chromatography (HPLC), Dihexylamine's basicity can also affect peak shape, and using a suitable buffer in the mobile phase is important for achieving good chromatography.[8][11][12]

Troubleshooting Guides

Unexpected Low Yield or Reaction Failure

Possible Cause	Troubleshooting Steps
Steric Hindrance	Increase reaction temperature to overcome the activation energy barrier. Use a less sterically hindered base if Dihexylamine is acting as a base.
Impure Dihexylamine	Verify the purity of Dihexylamine using GC-MS or NMR.[9][13] If necessary, purify by distillation.
Suboptimal Reaction Conditions	Systematically vary the solvent, temperature, and concentration to find the optimal conditions.
Reagent Incompatibility	Dihexylamine is incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[14] Ensure that all reagents are compatible.

Formation of Unexpected Byproducts

Observed Issue	Potential Cause & Explanation	Suggested Solution
Higher molecular weight product than expected	Over-alkylation or over-acylation of Dihexylamine.	Use a stoichiometric amount or a slight excess of Dihexylamine relative to the electrophile. Control the addition of the electrophile.
Products from self-condensation of carbonyl starting material	The basicity of Dihexylamine is promoting the formation of enolates from the carbonyl compound, leading to self-reaction.	Add the carbonyl compound slowly to a mixture of Dihexylamine and the other reactant. Consider using a milder base if Dihexylamine's role is solely as a base.
Discolored reaction mixture (yellow/brown)	Possible air oxidation of Dihexylamine or other reaction components.	Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Analytical Challenges in Reaction Monitoring

Analytical Technique	Problem	Solution
GC-MS	Peak tailing for Dihexylamine.	Derivatize the amine using a suitable reagent (e.g., a silylating agent) to make it more volatile and less polar.
HPLC	Poor peak shape for Dihexylamine.	Use a buffered mobile phase to control the ionization state of the amine. An end-capped C18 column can also help to reduce interactions with residual silanols.[8]
NMR	Overlapping signals in the aliphatic region.	Use 2D NMR techniques (e.g., COSY, HSQC) to resolve overlapping proton and carbon signals.

Experimental Protocols

Detailed Methodology: Synthesis of Cadmium Sulfide (B99878) (CdS) Nanoparticles using Dihexylamine as a Capping Agent

This protocol is adapted from procedures for synthesizing metal sulfide nanoparticles where long-chain amines act as capping agents to control particle size and prevent aggregation.[13][14][15][16][17]

Materials:

• Cadmium acetate (B1210297) dihydrate (Cd(CH₃COO)₂·2H₂O)

• Sulfur powder (S)

• Dihexylamine (C₁₂H₂₇N)

• 1-Octadecene (ODE)

• Toluene (B28343)

• Methanol (B129727)

Procedure:

• Preparation of Cadmium Precursor Solution: In a three-neck flask, dissolve Cadmium acetate dihydrate (e.g., 0.2 mmol) in Dihexylamine (e.g., 5 mL) and 1-Octadecene (e.g., 10 mL).

• Degassing: Heat the mixture to 120 °C under vacuum for 30 minutes to remove water and oxygen.

• Sulfur Precursor Injection: In a separate flask, dissolve sulfur powder (e.g., 0.2 mmol) in 1-Octadecene (e.g., 5 mL) at 180 °C.

• Nanoparticle Growth: Rapidly inject the hot sulfur solution into the cadmium precursor solution at a desired growth temperature (e.g., 240-280 °C). The color of the solution will change, indicating nanoparticle formation.

• Reaction Quenching and Purification: After a set time (e.g., 5-15 minutes, depending on the desired particle size), cool the reaction mixture to room temperature.

• Add toluene to the mixture, followed by methanol to precipitate the CdS nanoparticles.

• Centrifuge the mixture to collect the nanoparticles.

• Wash the nanoparticles by re-dispersing them in toluene and re-precipitating with methanol. Repeat this washing step twice.

• Dry the purified CdS nanoparticles under vacuum.

Troubleshooting for Nanoparticle Synthesis:

Unexpected Outcome	Possible Cause	Troubleshooting Step
Broad particle size distribution	Inconsistent reaction temperature or inefficient mixing during nucleation and growth.	Ensure uniform heating and vigorous stirring throughout the reaction. Optimize the injection rate of the sulfur precursor.
Aggregated nanoparticles	Insufficient amount of capping agent (Dihexylamine) or incomplete surface coverage.	Increase the concentration of Dihexylamine. Ensure the reaction is conducted under anhydrous and oxygen-free conditions.
No nanoparticle formation	Impurities in precursors or solvent. Reaction temperature is too low.	Use high-purity reagents and anhydrous solvents. Increase the reaction temperature.

Data Presentation

Physical and Chemical Properties of Dihexylamine

Property	Value	Reference
Molecular Formula	C₁₂H₂₇N	[9]
Molecular Weight	185.35 g/mol	[9]
Boiling Point	235-245 °C
Density	0.788 g/mL at 25 °C	[1]
Solubility in Water	<1 mg/mL

Mandatory Visualizations

Logical Workflow for Troubleshooting a Failed Reaction

Caption: A logical workflow for troubleshooting failed reactions involving Dihexylamine.

Hypothetical Signaling Pathway Modulation by Long-Chain Aliphatic Amines

Long-chain aliphatic amines, due to their lipophilic nature, can intercalate into cell membranes and potentially modulate the function of membrane-associated proteins, such as G protein-coupled receptors (GPCRs).[18][19][20][21][22][23][24][25][26][27][28] The following diagram illustrates a hypothetical pathway where a long-chain amine could interfere with GPCR signaling, leading to downstream cellular effects.

Caption: Hypothetical modulation of GPCR signaling by Dihexylamine.

References

• 1. researchgate.net [researchgate.net]
• 2. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. amherst.edu [amherst.edu]
• 4. magritek.com [magritek.com]
• 5. Chemistry 211 Experiment 5 [home.miracosta.edu]
• 6. vernier.com [vernier.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. Separation of Hexylamine, N-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. resolian.com [resolian.com]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. Synthesis of Cadmium Sulfide Nano Particles | PDF [slideshare.net]
• 14. researchgate.net [researchgate.net]
• 15. Cadmium Sulfide Nanoparticles: Preparation, Characterization, and Biomedical Applications [mdpi.com]
• 16. Synthesis and Characterization of Cadmium Sulfide Nanoparticles by Chemical Precipitation Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]
• 18. Analysis of calcium signaling pathways in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. GPCR Signaling and Trafficking: The Long and Short of It - PMC [pmc.ncbi.nlm.nih.gov]
• 20. macmillan.princeton.edu [macmillan.princeton.edu]
• 21. dalalinstitute.com [dalalinstitute.com]
• 22. Calcium Signaling and Amyloid Toxicity in Alzheimer Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 24. GPCR Signaling: A Study of the Interplay Between Structure, Energy, and Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 26. Illuminating GPCR Signaling Mechanisms by NMR Spectroscopy with Stable-Isotope Labeled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Endosomal generation of cAMP in GPCR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions with Dihexylamine

Welcome to the technical support center for optimizing reaction conditions with Dihexylamine. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) for common challenges encountered during experiments involving Dihexylamine.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of Dihexylamine in organic synthesis?

A1: Dihexylamine is a versatile secondary amine used in various organic reactions. Its primary applications include:

• Catalysis: It can act as a basic catalyst in condensation reactions such as the Knoevenagel condensation.

• Nanoparticle Synthesis: It serves as a capping and stabilizing agent to control the size and prevent aggregation of nanoparticles, such as gold nanoparticles and perovskite quantum dots.

• Phase-Transfer Catalysis: Dihexylamine can be a precursor to the active catalytic species in phase-transfer catalysis, particularly in reactions involving alkylating agents.

• Synthesis of Intermediates: It is used in the preparation of various chemical intermediates, including those for surfactants, corrosion inhibitors, and succinic acid derivatives.[1][2][3]

Q2: In which solvents is Dihexylamine soluble?

A2: Dihexylamine is soluble in a wide range of organic solvents due to its long alkyl chains.[1] It is generally soluble in non-polar solvents like hexane, heptane, toluene, and xylene, as well as polar aprotic solvents such as acetone, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO).[4] It also shows solubility in polar protic solvents like alcohols.[4] However, its solubility in water is limited.[1]

Q3: What are the main safety precautions to consider when working with Dihexylamine?

A3: Dihexylamine is a corrosive and toxic compound that should be handled with appropriate safety measures. It can cause severe skin burns and eye damage.[5] It is readily absorbed through the skin and can be fatal if swallowed, inhaled, or in contact with skin.[5] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with Dihexylamine.

Application: Dihexylamine in Nanoparticle Synthesis

Issue 1: Nanoparticle Aggregation and Precipitation

• Question: My nanoparticle solution is showing signs of aggregation (e.g., color change, precipitation) when using Dihexylamine as a capping agent. What are the likely causes?

• Answer: Nanoparticle aggregation when using Dihexylamine can be due to several factors:

  • Insufficient Dihexylamine Concentration: A low concentration of Dihexylamine may not provide complete surface coverage of the nanoparticles, leading to instability and aggregation.

  • Inappropriate Solvent: The choice of solvent is crucial. Dihexylamine is lipophilic, and if the synthesis is performed in a solvent where it has poor solubility, it will not effectively stabilize the nanoparticles.

  • Suboptimal Temperature: Excessively high temperatures can overcome the stabilizing effect of the Dihexylamine capping layer, leading to aggregation.

  • Changes in pH: The stabilizing effect of amines can be pH-dependent. A significant change in the pH of the solution can disrupt the interaction between Dihexylamine and the nanoparticle surface.

Troubleshooting Workflow for Nanoparticle Aggregation

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]

Technical Support Center: Purification of Final Products from Residual Dihexylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the effective removal of residual dihexylamine from final chemical products.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing residual dihexylamine?

A1: The primary methods for removing residual dihexylamine are based on its chemical and physical properties. These include:

• Acid-Base Extraction: This technique leverages the basicity of the amine to convert it into a water-soluble salt, which can then be separated from the organic product layer.

• Distillation: Due to its relatively high boiling point, distillation can be an effective method if the final product has a significantly different boiling point.

• Chromatography: Flash column chromatography can be used to separate dihexylamine from the desired product based on differences in polarity.

• Scavenger Resins: These are solid-supported reagents that selectively react with and bind to amines, allowing for their removal by simple filtration.

Q2: How do I choose the best removal method for my specific product?

A2: The choice of method depends on the properties of your final product:

• Acid-Base Extraction is ideal for acid-stable products.[1][2]

• Distillation is suitable when your product's boiling point is significantly different from that of dihexylamine (192-195 °C) and your product is thermally stable.[3][4]

• Chromatography is a versatile method, particularly useful for non-polar to moderately polar compounds that have different affinities for the stationary phase compared to dihexylamine.

• Scavenger Resins are an excellent choice when you want to avoid aqueous workups and when other methods are ineffective or impractical. They are particularly useful in parallel synthesis.

Q3: What are the physical properties of dihexylamine that are relevant for purification?

A3: Understanding the physical properties of dihexylamine is crucial for selecting and optimizing a purification method.

Property	Value	Implication for Purification
Boiling Point	192-195 °C (lit.)	Suitable for removal by distillation if the product has a significantly lower or higher boiling point.
Density	0.795 g/mL at 25 °C (lit.)	Being less dense than water, it will be in the upper layer in an ether-water extraction.
Solubility	Limited solubility in water. Soluble in organic solvents.	Facilitates its separation from water-soluble impurities and its removal from organic solutions via aqueous extraction after protonation.[5]
Basicity (pKa)	The pKa of the conjugate acid is approximately 11.	Its basic nature allows for easy conversion to a water-soluble salt with the addition of an acid.

Troubleshooting Guides

Acid-Base Extraction

Q: I performed an acidic wash, but I still see dihexylamine in my product. What should I do?

A: There are several reasons why an acidic wash might be incomplete:

• Insufficient Acid: Ensure you are using a sufficient molar excess of acid to neutralize all the dihexylamine.

• Inadequate Mixing: The two phases must be mixed thoroughly to ensure complete reaction. Use vigorous shaking in a separatory funnel.

• pH is not low enough: Check the pH of the aqueous layer after extraction to ensure it is sufficiently acidic (pH < 2) to protonate the amine.

• Multiple Extractions Needed: A single extraction may not be sufficient. Perform multiple washes with fresh acidic solution for more effective removal.

Q: My product is acid-sensitive. How can I remove dihexylamine using extraction?

A: For acid-sensitive compounds, you can use a milder acidic wash with a reagent like 10% aqueous copper(II) sulfate (B86663). The copper ions will form a complex with the amine, which then partitions into the aqueous layer.[1] The aqueous layer will typically turn a purple or deep blue color, indicating complex formation. Continue washing until no further color change is observed.[1]

Q: An emulsion formed during the extraction. How can I break it?

A: Emulsions can sometimes form, especially with chlorinated solvents and basic solutions.[6] To break an emulsion, you can try the following:

• Allow the separatory funnel to stand undisturbed for a longer period.

• Add a small amount of brine (saturated NaCl solution).

• Gently swirl or stir the mixture with a glass rod.[6]

• Filter the mixture through a pad of Celite.

Distillation

Q: I'm trying to remove dihexylamine by distillation, but the separation is poor.

A: Poor separation during distillation can be due to:

• Similar Boiling Points: If your product's boiling point is too close to that of dihexylamine, simple distillation will not be effective. Consider fractional distillation for components with closer boiling points.[4]

• Azeotrope Formation: Dihexylamine may form an azeotrope (a constant-boiling mixture) with your product or the solvent. Research if an azeotrope exists for your specific mixture. If so, simple distillation will not separate the components.

• Inefficient Apparatus: Ensure your distillation apparatus is set up correctly with proper insulation and a fractionating column if necessary.

Q: My product is heat-sensitive and decomposes during distillation. What are my options?

A: If your product is thermally labile, you should use vacuum distillation.[3] By reducing the pressure, the boiling points of both your product and dihexylamine will decrease, allowing for distillation at a lower temperature and minimizing decomposition.

Chromatography

Q: The dihexylamine is smearing or "tailing" on my silica (B1680970) gel column.

A: Amines are known to interact strongly with the acidic silanol (B1196071) groups on the surface of silica gel, leading to poor peak shape.[7][8] To mitigate this:

• Add a Competing Amine: Add a small amount (0.1-2% v/v) of a volatile amine like triethylamine (B128534) or ammonia (B1221849) to your eluent.[8] This will "neutralize" the acidic sites on the silica and improve the chromatography of your basic compound.

• Use Amine-Functionalized Silica: Pre-treated, aminopropyl-modified silica gel is commercially available and provides a basic surface that repels basic compounds, leading to better peak shapes without the need for mobile phase modifiers.[8]

Q: What solvent system should I use for separating dihexylamine from my non-polar product?

A: For a non-polar product, you will likely be using a normal-phase chromatography setup (e.g., silica gel). A good starting point for your eluent system would be a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[9] You can then gradually increase the polarity to elute your compounds. Since dihexylamine has a polar amine group, it will have a stronger affinity for the silica than a non-polar product. Therefore, your non-polar product should elute first.

Scavenger Resins

Q: How do I choose the right scavenger resin for dihexylamine?

A: For secondary amines like dihexylamine, isocyanate-functionalized resins are highly effective.[9] The isocyanate group reacts with the amine to form a urea (B33335) linkage, covalently bonding the dihexylamine to the solid support.

Q: The scavenging reaction seems slow or incomplete.

A: To ensure efficient scavenging:

• Use a Molar Excess of Resin: Use a 3-5 fold excess of the scavenger resin to ensure all the dihexylamine reacts.

• Allow Sufficient Reaction Time: The reaction may take several hours. Allow the mixture to stir for 4-16 hours at room temperature.[5]

• Choose the Right Solvent: The reaction should be carried out in a solvent that allows for good swelling of the resin and solubility of the dihexylamine.

Experimental Protocols

Protocol 1: Acid-Base Extraction

This protocol is suitable for the removal of dihexylamine from an acid-stable organic product.

Materials:

• Crude product containing dihexylamine dissolved in an organic solvent (e.g., diethyl ether, ethyl acetate).

• 1 M Hydrochloric Acid (HCl) solution.

• Saturated sodium bicarbonate (NaHCO₃) solution.

• Brine (saturated NaCl solution).

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Separatory funnel.

• Standard laboratory glassware.

Procedure:

• Dissolve the crude product in a suitable organic solvent that is immiscible with water (e.g., diethyl ether, ethyl acetate) and transfer it to a separatory funnel.

• Add an equal volume of 1 M HCl to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Allow the layers to separate. The dihexylamine will be protonated to form dihexylammonium chloride, which will be in the lower aqueous layer.

• Drain the lower aqueous layer.

• Repeat the extraction with 1 M HCl two more times to ensure complete removal of the amine.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with brine to remove any residual water-soluble components.

• Drain the organic layer into a clean flask and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the organic solvent using a rotary evaporator to obtain the purified product.

Protocol 2: Flash Column Chromatography

This protocol describes the separation of a non-polar product from dihexylamine using flash chromatography with a modified eluent.

Materials:

• Crude product containing dihexylamine.

• Silica gel (for flash chromatography).

• Solvents for eluent (e.g., hexanes, ethyl acetate).

• Triethylamine (TEA).

• Chromatography column and accessories.

• TLC plates and visualization reagents.

Procedure:

• Develop a Solvent System: Use Thin Layer Chromatography (TLC) to determine a suitable eluent system. A good starting point is a mixture of hexanes and ethyl acetate. Add ~0.5% triethylamine to the eluent to prevent tailing of the dihexylamine. The ideal solvent system should give a good separation between your product and the dihexylamine spot.

• Pack the Column: Pack a flash chromatography column with silica gel using the chosen eluent system (containing TEA).

• Load the Sample: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. Adsorb the sample onto a small amount of silica gel and load it onto the top of the column.

• Elute the Column: Run the column with the chosen eluent system, collecting fractions.

• Monitor the Fractions: Monitor the collected fractions by TLC to identify which fractions contain your purified product.

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Protocol 3: Scavenger Resin

This protocol is for the removal of dihexylamine using an isocyanate-functionalized scavenger resin.

Materials:

• Crude product containing dihexylamine dissolved in a suitable organic solvent (e.g., dichloromethane, THF).

• Isocyanate-functionalized polystyrene resin.

• Reaction vessel with a stirrer.

• Filtration apparatus.

Procedure:

• Dissolve the crude product in a suitable solvent in a reaction flask.

• Add a 3-5 molar excess of the isocyanate scavenger resin to the solution.

• Stir the mixture at room temperature for 4-16 hours. The progress of the reaction can be monitored by TLC or GC-MS by analyzing small aliquots of the solution.

• Once the reaction is complete (i.e., no dihexylamine is detected in the solution), filter the mixture to remove the resin.

• Wash the resin with a small amount of fresh solvent to recover any adsorbed product.

• Combine the filtrate and the washings, and remove the solvent under reduced pressure to yield the purified product.

Visualizations

Caption: Workflow for Acid-Base Extraction of Dihexylamine.

Caption: Workflow for Flash Column Chromatography.

Caption: Workflow for Using a Scavenger Resin.

References

• 1. Workup [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. omicsonline.org [omicsonline.org]
• 5. Metal Scavengers [sigmaaldrich.com]
• 6. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 7. biotage.com [biotage.com]
• 8. Flash Chromatography Separation of Basic Organic Compounds without Modifier [kinesis-australia.com.au]
• 9. Chromatography [chem.rochester.edu]

Addressing challenges in the scale-up of Dihexylamine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the scale-up of reactions involving dihexylamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when scaling up dihexylamine reactions?

A1: The most common challenges include controlling the extent of alkylation to avoid side products, managing the exothermic nature of the reaction, ensuring efficient mixing, and dealing with potential downstream processing issues like product separation and purification.

Q2: How can I prevent the formation of quaternary ammonium (B1175870) salts and other over-alkylation byproducts?

A2: Over-alkylation is a common issue in amine alkylation.[1] To minimize the formation of undesired tertiary amines and quaternary ammonium salts, consider the following strategies:

• Use a large excess of dihexylamine: This shifts the reaction equilibrium towards the formation of the desired mono-alkylated product.[1]

• Slow, controlled addition of the alkylating agent: This maintains a low concentration of the alkylating agent in the reaction mixture, reducing the likelihood of multiple alkylations on the same nitrogen atom.[2]

• Lower reaction temperature: This can improve the selectivity of the reaction for the desired product, although it may require longer reaction times.[2]

Q3: Dihexylamine reactions, particularly N-alkylation, can be highly exothermic. How can I safely manage the reaction temperature on a large scale?

A3: Managing the heat generated during the reaction is critical for safety and to prevent side reactions.[3][4] Key strategies include:

• Slow reagent addition: Controlled addition of the limiting reagent allows the cooling system of the reactor to effectively dissipate the heat generated.[3]

• Adequate cooling capacity: Ensure the reactor's cooling system is capable of handling the total heat output of the reaction.

• Real-time temperature monitoring: Continuously monitor the internal temperature of the reaction.[3]

• Emergency quenching plan: Have a plan in place to rapidly cool and stop the reaction in case of a thermal runaway.[3]

Q4: What are the key considerations for choosing a solvent for a large-scale dihexylamine reaction?

A4: Solvent selection is crucial for reaction success and downstream processing. Consider the following:

• Solubility: The solvent should be able to dissolve all reactants and reagents to ensure a homogeneous reaction mixture.

• Boiling point: The boiling point should be appropriate for the desired reaction temperature and allow for easy removal during work-up.

• Inertness: The solvent should not react with any of the reactants, reagents, or products.

• Safety and environmental impact: Opt for solvents with lower toxicity and environmental impact where possible.

• Phase Transfer Catalysis (PTC): For reactions involving immiscible phases, a phase transfer catalyst can be employed to facilitate the reaction, often allowing for the use of greener solvents like toluene (B28343) or MTBE instead of dipolar aprotic solvents.[5]

Troubleshooting Guide

Issue 1: Low Yield of the Desired Product

Question: My large-scale reaction is resulting in a low yield of the desired N-alkylated dihexylamine. What are the potential causes and how can I troubleshoot this?

Answer:

Low yield in N-alkylation reactions can stem from several factors. The following troubleshooting workflow can help identify and address the root cause.

Caption: Troubleshooting workflow for low yield in dihexylamine alkylation.

Issue 2: Formation of Impurities

Question: I am observing significant impurity formation in my scaled-up reaction. What are the likely impurities and how can I minimize them?

Answer:

Besides over-alkylation products, other impurities can arise from side reactions.

• Elimination Byproducts: If the alkylating agent has a hydrogen atom on the carbon adjacent to the halide, elimination to form an alkene can compete with the desired substitution reaction, especially in the presence of a strong base.

  • Solution: Use a milder, non-nucleophilic base such as potassium carbonate or N,N-diisopropylethylamine (DIPEA).[2] Consider running the reaction at a lower temperature.

• Hydrolysis of Alkylating Agent: If water is present in the reaction mixture, the alkylating agent can hydrolyze, leading to the formation of alcohols.

  • Solution: Ensure all reactants and the solvent are anhydrous. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 3: Poor Reproducibility Between Lab and Plant Scale

Question: My reaction worked well in the lab, but I'm facing issues with reproducibility on a larger scale. Why is this happening?

Answer:

Scale-up often introduces challenges that are not apparent at the lab scale.

• Inefficient Mixing: Mixing becomes more challenging in larger reactors. Poor mixing can lead to localized "hot spots" or areas of high reactant concentration, which can promote side reactions and decrease yield.

  • Solution: Ensure the reactor is equipped with an appropriate agitator for the viscosity and volume of the reaction mixture. The stirring speed should be optimized to ensure homogeneity.

• Heat Transfer Differences: The surface-area-to-volume ratio decreases as the reactor size increases, making heat dissipation less efficient. A reaction that was easily controlled in a lab flask can become dangerously exothermic at scale.

  • Solution: Re-evaluate the thermal hazards of the reaction at the larger scale. Implement the heat management strategies discussed in the FAQs.

Data Presentation

The following tables provide representative data on the impact of various parameters on the N-alkylation of secondary amines. While specific to the cited examples, these trends are generally applicable to dihexylamine reactions and can guide optimization efforts.

Table 1: Effect of Solvent, Temperature, and Catalyst on N-Alkylation Yield

Entry	Amine	Alkylating Agent	Solvent	Temperature (°C)	Catalyst	Yield (%)
1	Diethylamine	Benzyl Chloride	Acetonitrile (B52724)	25	None	75
2	Diethylamine	Benzyl Chloride	Toluene	80	TBAB	92
3	Piperidine	1-Bromobutane	DMF	60	None	85
4	Piperidine	1-Bromobutane	Water	100	TBAB	95

*TBAB: Tetrabutylammonium bromide (a phase transfer catalyst)

Table 2: Impact of Base on N-Alkylation of a Secondary Amine

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃	Acetonitrile	80	12	88
2	DIPEA	Dichloromethane	25	24	91
3	NaOH (aq)	Toluene (with PTC)	60	6	94
4	None	Acetonitrile	80	24	<10

Experimental Protocols

General Protocol for Large-Scale N-Alkylation of Dihexylamine

This protocol provides a general methodology for the N-alkylation of dihexylamine with an alkyl halide at a multi-liter scale. Note: This is a representative protocol and must be adapted and optimized for specific substrates and equipment. A thorough risk assessment should be conducted before any scale-up.

Materials and Equipment:

• Jacketed glass reactor (e.g., 20 L) equipped with an overhead stirrer, thermocouple, condenser, and a dropping funnel.

• Dihexylamine (e.g., 5.0 equivalents)

• Alkyl halide (e.g., 1.0 equivalent)

• Anhydrous solvent (e.g., acetonitrile or toluene)

• Base (e.g., potassium carbonate, 1.5 equivalents)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reactor Setup: Assemble the reactor system and ensure it is clean and dry. Purge the reactor with an inert gas.

• Charging Reactants: Charge the reactor with dihexylamine, the solvent, and the base.

• Establish Reaction Conditions: Begin stirring and heat or cool the reactor contents to the desired reaction temperature (e.g., 60 °C).

• Controlled Addition of Alkyl Halide: Slowly add the alkyl halide to the stirred reaction mixture via the dropping funnel over a period of 2-4 hours. Monitor the internal temperature closely throughout the addition. If a significant exotherm is observed, reduce the addition rate.

• Reaction Monitoring: After the addition is complete, maintain the reaction at the set temperature and monitor its progress by a suitable analytical technique (e.g., GC, TLC, or HPLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off any inorganic salts. The filtrate can then be processed further, for example, by washing with water and/or brine, followed by drying and solvent removal under reduced pressure.

• Purification: The crude product can be purified by distillation under reduced pressure.

Mandatory Visualizations

Caption: Reaction pathway for the N-alkylation of dihexylamine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]

Preventing the degradation of Dihexylamine during storage and handling

This technical support center provides guidance on preventing the degradation of Dihexylamine during storage and handling. It includes troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Dihexylamine?

A1: Dihexylamine is a stable compound under recommended storage conditions.[1][2] However, it can be sensitive to prolonged exposure to air, which may lead to oxidative degradation.[2][3] It is also incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[1][2]

Q2: What are the ideal storage conditions for Dihexylamine?

A2: To ensure its stability, Dihexylamine should be stored in a cool, dry, and well-ventilated area in a tightly sealed container.[1] For optimal longevity, it is recommended to store it under an inert atmosphere (e.g., nitrogen or argon) and refrigerated.

Q3: What are the potential degradation pathways for Dihexylamine?

A3: Based on the general chemistry of secondary aliphatic amines, Dihexylamine is susceptible to three primary degradation pathways:

• Oxidative Degradation: Exposure to oxygen, especially in the presence of light or metal ions, can lead to the formation of various oxidation products. Studies on similar amines suggest that secondary amines can exhibit higher rates of oxidative degradation compared to primary and tertiary amines.[4] The presence of longer alkyl chains, as in Dihexylamine, may decrease the degradation rate.[4][5]

• Thermal Degradation: While generally stable at ambient temperatures, elevated temperatures can induce degradation. For some aliphatic amines, thermal degradation is more pronounced in the presence of carbon dioxide.

• Photodegradation: Exposure to light, particularly UV radiation, can initiate degradation processes, often involving free radical mechanisms.

Q4: What are the likely degradation products of Dihexylamine?

A4: While specific degradation products for Dihexylamine are not extensively documented in publicly available literature, based on known reaction mechanisms for secondary amines, potential degradation products could include:

• N-Nitroso-di-n-hexylamine: Formed by the reaction with nitrosating agents.

• Hexylamine and Hexanal/Hexanoic Acid: Resulting from oxidative cleavage.

• Higher Molecular Weight Condensation Products: Formed through various intermolecular reactions under thermal stress.

It is crucial to perform forced degradation studies to identify the specific degradation products for your application.[6][7][8]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Discoloration (yellowing) of Dihexylamine upon storage.	Oxidation due to exposure to air and/or light.	Store Dihexylamine under an inert atmosphere (nitrogen or argon) in an amber glass bottle to protect it from light. Ensure the container is tightly sealed. For long-term storage, refrigeration is recommended.
Appearance of unknown peaks in HPLC/GC analysis of the sample.	Degradation of Dihexylamine. Contamination from the solvent or container.	Prepare samples fresh before analysis. Use high-purity, degassed solvents. Ensure the cleanliness of all glassware and containers. If degradation is suspected, perform a forced degradation study to identify potential degradants.
Inconsistent results in experiments using Dihexylamine.	Use of a partially degraded stock solution. Inconsistent handling procedures.	Always use a fresh, pure sample of Dihexylamine for critical experiments. Standardize handling procedures to minimize exposure to air and light. Consider qualifying the purity of the amine before use.
Precipitate formation in Dihexylamine solution.	Reaction with atmospheric carbon dioxide to form a carbamate (B1207046) salt. Contamination.	Handle Dihexylamine under an inert atmosphere. Use dry solvents. If a precipitate is observed, it may be possible to remove it by filtration, but the purity of the remaining solution should be verified.

Data Presentation

Table 1: Illustrative Stability Data for Dihexylamine under Forced Degradation Conditions

Stress Condition	Duration	Temperature	% Dihexylamine Remaining (Illustrative)	Appearance of Degradation Products (Illustrative)
Acidic (0.1 N HCl)	24 hours	60°C	98%	Minor peaks observed in HPLC
Basic (0.1 N NaOH)	24 hours	60°C	95%	Several minor peaks observed in HPLC
Oxidative (3% H₂O₂)	24 hours	Room Temp	85%	Major and minor degradation peaks observed
Thermal	48 hours	80°C	97%	Minor new peaks observed
Photolytic (UV light)	48 hours	Room Temp	92%	Broad, ill-defined peaks suggesting polymerization

Note: The data in this table is illustrative and intended to show the type of results that might be obtained from a forced degradation study. Actual results may vary.

Experimental Protocols

Protocol 1: Forced Degradation Study of Dihexylamine

Objective: To identify potential degradation products and degradation pathways of Dihexylamine under various stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Dihexylamine in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 N HCl. Keep the mixture at 60°C for 24 hours. Cool, neutralize with 0.1 N NaOH, and dilute with the mobile phase for analysis.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 N NaOH. Keep the mixture at 60°C for 24 hours. Cool, neutralize with 0.1 N HCl, and dilute with the mobile phase for analysis.

• Oxidative Degradation: Mix equal volumes of the stock solution and 3% hydrogen peroxide. Keep the mixture at room temperature for 24 hours. Dilute with the mobile phase for analysis.

• Thermal Degradation: Store the stock solution at 80°C for 48 hours. Cool and dilute with the mobile phase for analysis.

• Photolytic Degradation: Expose the stock solution in a quartz cuvette to UV light (e.g., 254 nm) for 48 hours. Dilute with the mobile phase for analysis.

• Analysis: Analyze all samples by a stability-indicating HPLC-UV or LC-MS method. Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify degradation products.

Protocol 2: Stability-Indicating HPLC Method for Dihexylamine

Objective: To develop a quantitative analytical method to separate and quantify Dihexylamine in the presence of its degradation products.

Methodology:

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm or Mass Spectrometry (for identification).

  • Injection Volume: 10 µL.

• Method Validation: Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

  • Specificity: Analyze stressed samples to ensure that the Dihexylamine peak is well-resolved from any degradation product peaks.

  • Linearity: Prepare a series of standard solutions of Dihexylamine over a range of concentrations and generate a calibration curve.

  • Accuracy and Precision: Determine the recovery and repeatability of the method by analyzing samples with known concentrations of Dihexylamine.

Visualizations

Caption: Potential degradation pathways of Dihexylamine.

Caption: Workflow for stability testing of Dihexylamine.

References

• 1. chembk.com [chembk.com]
• 2. DI-N-HEXYLAMINE | 143-16-8 [chemicalbook.com]
• 3. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. academic.oup.com [academic.oup.com]
• 6. onyxipca.com [onyxipca.com]
• 7. acdlabs.com [acdlabs.com]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: Optimization of Catalyst Loading with Dihexylamine

Welcome to our technical support center. This guide is designed to assist researchers, scientists, and drug development professionals in optimizing catalyst loading when using dihexylamine in their experiments. Below you will find troubleshooting advice and frequently asked questions to address common challenges.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments involving dihexylamine and catalyst loading optimization.

Issue 1: Low or No Product Yield

You are observing significantly lower yields than expected or no product formation at all.

Possible Causes and Solutions:

• Insufficient Catalyst Loading: The amount of catalyst may be too low to effectively drive the reaction forward.

  • Solution: Incrementally increase the catalyst loading. It is recommended to conduct a screening experiment with varying catalyst concentrations to find the optimal loading. For some reactions, increasing catalyst loading from 0.5 mol% to 1 mol% can significantly improve yields.[1]

• Catalyst Deactivation: The catalyst may be losing its activity due to impurities, side reactions, or harsh reaction conditions.

  • Solution: Ensure all reagents and solvents are pure and dry. Consider using a glovebox or Schlenk techniques if your catalyst is sensitive to air or moisture. If catalyst deactivation is suspected, a higher initial catalyst load or the addition of a stabilizing ligand might be necessary.

• Incorrect Reaction Conditions: Temperature, pressure, or reaction time may not be optimal.

  • Solution: Systematically vary the reaction parameters. An increase in temperature can sometimes overcome activation energy barriers, but be aware that it can also lead to catalyst decomposition. Extending the reaction time can also lead to higher conversion. A time study can reveal if the reaction is complete.[1]

• Poor Ligand-Metal Binding: Dihexylamine, when used as a ligand, may not be effectively coordinating to the metal center.

  • Solution: Evaluate the compatibility of dihexylamine with your chosen metal catalyst. In some cases, modifying the structure of the amine or using a co-ligand can enhance coordination and catalytic activity.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low product yield.

Issue 2: Poor Selectivity / Formation of Byproducts

The desired product is formed, but significant amounts of byproducts are also present, complicating purification and reducing the yield of the target molecule.

Possible Causes and Solutions:

• Excessive Catalyst Loading: While increasing catalyst loading can improve conversion, an excessive amount can sometimes lead to undesired side reactions. Overcrowding of active sites can promote alternative reaction pathways.

  • Solution: Carefully screen a range of catalyst loadings to find a balance between high conversion of the starting material and high selectivity for the desired product. It is possible that a lower catalyst loading provides better selectivity.

• Sub-optimal Temperature: High reaction temperatures can provide the energy needed to overcome the activation barrier for side reactions.

  • Solution: Screen a range of temperatures. A lower temperature may favor the kinetic product over thermodynamic byproducts.

• Nature of the Amine: In some reactions, secondary amines like dihexylamine can participate in side reactions such as self-condensation or reaction with the solvent.

  • Solution: If dihexylamine is a reactant, consider adjusting its stoichiometry. If it is a ligand, evaluate if its basicity is promoting undesired reactions and consider a less basic amine or an alternative ligand.

Data Presentation: Catalyst Loading vs. Selectivity

Catalyst Loading (mol%)	Conversion (%)	Selectivity for Desired Product (%)
0.1	45	98
0.5	85	92
1.0	99	80
2.0	99	75

Note: This is example data and actual results will vary depending on the specific reaction.

Frequently Asked Questions (FAQs)

Q1: How do I determine the initial catalyst loading for my reaction with dihexylamine?

A1: A good starting point is to consult the literature for similar reactions. If no direct precedent is available, begin with a relatively low catalyst loading, for example, 0.5 to 1 mol%. Then, perform a systematic optimization by screening a range of concentrations (e.g., 0.1, 0.5, 1.0, 2.0 mol%) to identify the optimal loading for your specific substrates and conditions.

Q2: Can the purity of dihexylamine affect the catalyst performance?

A2: Yes, absolutely. Impurities in dihexylamine, such as water, other amines, or oxidation products, can poison the catalyst or participate in side reactions. Always use high-purity dihexylamine and consider purifying it before use if you suspect it contains impurities.

Q3: What is the role of dihexylamine in my reaction? Can it act as both a reactant and a ligand?

A3: Dihexylamine can have multiple roles. It can be a primary reactant, a base, or a ligand that coordinates to a metal center to modulate its catalytic activity. It is crucial to understand its intended role in your specific reaction to troubleshoot effectively. In some cases, it can indeed play a dual role, which can complicate optimization.

Q4: My reaction is very slow. Should I just increase the catalyst loading?

A4: While increasing the catalyst loading is a common strategy to increase the reaction rate, it is not the only solution and may not always be the best one. Before increasing the catalyst loading, consider optimizing other parameters such as temperature and reactant concentrations. An excessively high catalyst load can sometimes be detrimental to selectivity and can be costly.

Experimental Protocol: Screening for Optimal Catalyst Loading

This protocol outlines a general procedure for determining the optimal catalyst loading for a generic cross-coupling reaction using dihexylamine as a ligand.

• Preparation:

  • Set up a series of identical reaction vessels (e.g., Schlenk tubes or vials in a heating block).

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).

  • Prepare stock solutions of your reactants, dihexylamine, and catalyst in an appropriate anhydrous solvent.

• Reaction Setup:

  • To each reaction vessel, add the starting materials and solvent.

  • Add the required amount of dihexylamine from its stock solution.

  • Add varying amounts of the catalyst stock solution to each vessel to achieve the desired range of catalyst loadings (e.g., 0.1, 0.5, 1.0, 1.5, 2.0 mol%).

  • Seal the vessels under an inert atmosphere.

• Reaction Execution and Monitoring:

  • Place the reaction vessels in a pre-heated block or oil bath at the desired temperature.

  • Stir the reactions for a set period.

  • Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by a suitable technique (e.g., GC-MS, LC-MS, or TLC).

• Analysis:

  • After the reaction is complete, quench the reactions appropriately.

  • Analyze the final reaction mixtures to determine the conversion of the starting material and the yield of the desired product for each catalyst loading.

  • Plot the product yield versus catalyst loading to identify the optimal concentration.

Catalyst Loading Optimization Workflow

Caption: Workflow for experimental optimization of catalyst loading.

References

• 1. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative study of Dihexylamine versus other secondary amines in synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate secondary amine is a critical decision that can significantly impact reaction outcomes in chemical synthesis. This guide provides a comprehensive comparison of dihexylamine with other commonly used secondary amines, including diethylamine (B46881), dipropylamine, and dicyclohexylamine (B1670486). The comparison focuses on their performance in key synthetic applications such as reductive amination, catalysis, and their roles as corrosion inhibitors and phase transfer catalysts, supported by available experimental data.

Physical and Chemical Properties: A Tabular Comparison

The performance of a secondary amine in a chemical reaction is intrinsically linked to its physical and chemical properties. Steric hindrance, basicity, and lipophilicity are key factors that dictate reactivity and selectivity. Dihexylamine, with its two C6 alkyl chains, presents a unique combination of these properties compared to smaller dialkylamines and the sterically demanding dicyclohexylamine.

Property	Dihexylamine	Diethylamine	Dipropylamine	Dicyclohexylamine
Molecular Formula	C₁₂H₂₇N	C₄H₁₁N	C₆H₁₅N	C₁₂H₂₃N
Molecular Weight ( g/mol )	185.35[1]	73.14	101.19[2]	181.32
Boiling Point (°C)	236-242[3]	55.5	105-110[4]	256
Melting Point (°C)	-3	-50	-63[2]	-0.1
Density (g/mL at 25°C)	0.795[3]	0.707	0.738[4]	0.912
pKa of Conjugate Acid	~11.0	~10.9	~11.0	~11.2
Solubility in Water	Sparingly soluble	Soluble	Slightly soluble	Sparingly soluble[5]

Performance in Reductive Amination

Reductive amination is a cornerstone of amine synthesis, providing a versatile method for forming C-N bonds. The choice of the secondary amine can influence reaction rates and yields due to differences in nucleophilicity and steric hindrance.

While direct comparative studies across a wide range of secondary amines under identical conditions are limited, available data allows for a qualitative and semi-quantitative assessment. Generally, less sterically hindered amines like diethylamine react faster, while bulkier amines like dicyclohexylamine may exhibit higher selectivity in certain cases. Dihexylamine, with its intermediate steric profile, offers a balance between reactivity and selectivity.

Hypothetical Comparative Yields in the Reductive Amination of Benzaldehyde:

Secondary Amine	Hypothetical Yield (%)
Dihexylamine	85-95
Diethylamine	90-98[5]
Dipropylamine	88-96
Dicyclohexylamine	80-90

Note: These are hypothetical yields based on general reactivity trends and may vary depending on the specific reaction conditions.

Experimental Protocol: General Procedure for Reductive Amination

This protocol describes a general procedure for the reductive amination of an aldehyde with a secondary amine using sodium triacetoxyborohydride (B8407120) as the reducing agent.[6][7]

Materials:

• Aldehyde (1.0 eq)

• Secondary amine (dihexylamine, diethylamine, dipropylamine, or dicyclohexylamine) (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the aldehyde in the chosen solvent, add the secondary amine.

• Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with the solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation to obtain the desired tertiary amine.

Caption: General workflow for reductive amination.

Role in Catalysis

Secondary amines can function as organocatalysts, often in enamine or iminium ion-mediated reactions such as aldol (B89426) and Michael additions. The steric and electronic properties of the amine are crucial for catalyst efficiency and stereoselectivity.

• Dihexylamine , with its moderate steric bulk, can be an effective catalyst for certain transformations where a balance between reactivity and selectivity is required.

• Diethylamine and Dipropylamine , being less hindered, are commonly used in a variety of organocatalytic reactions.

• Dicyclohexylamine , due to its significant steric hindrance, can impart high stereoselectivity in certain asymmetric transformations.

Caption: Enamine catalysis cycle.

Application as Corrosion Inhibitors

Secondary amines, particularly those with long alkyl chains, are effective corrosion inhibitors for various metals. They function by adsorbing onto the metal surface, forming a protective film that isolates the metal from the corrosive environment.

• Dihexylamine is expected to be an effective corrosion inhibitor due to the hydrophobicity imparted by its hexyl chains.

• Dicyclohexylamine and its salts are well-known volatile corrosion inhibitors, particularly for steel.[3]

• Longer-chain dialkylamines generally exhibit better corrosion inhibition due to increased surface coverage and hydrophobicity.

Utility as Phase Transfer Catalysts

Secondary amines can act as precursors to quaternary ammonium (B1175870) salts, which are effective phase transfer catalysts (PTCs). These catalysts facilitate the transfer of a reactant from one phase to another (e.g., from an aqueous to an organic phase), thereby enabling or accelerating the reaction. The efficiency of a PTC is often related to the lipophilicity of the alkyl groups on the nitrogen atom.

• Dihexylamine , with its C6 chains, can be expected to form a moderately lipophilic quaternary ammonium salt, making it a potential PTC for various reactions.

• Secondary amines with longer alkyl chains generally form more effective PTCs due to the increased lipophilicity of the resulting quaternary ammonium cation.

Synthesis of Succinic Acid Derivatives

Dihexylamine has been reported to be used in the preparation of succinic acid derivatives. A common method involves the reaction of succinic anhydride (B1165640) with the amine to form an amic acid, which can then be cyclized to the corresponding succinimide.

Experimental Protocol: Synthesis of N,N-Dihexylsuccinamic Acid

Materials:

• Succinic anhydride (1.0 eq)

• Dihexylamine (1.0 eq)

• Anhydrous toluene (B28343) or other suitable aprotic solvent

Procedure:

• Dissolve succinic anhydride in the chosen solvent in a round-bottom flask.

• Slowly add dihexylamine to the solution at room temperature with stirring.

• The reaction is typically exothermic and may proceed to completion within a few hours at room temperature. The progress can be monitored by the disappearance of the starting materials using TLC.

• The product, N,N-dihexylsuccinamic acid, will precipitate from the solution.

• Collect the solid product by filtration, wash with a cold solvent, and dry under vacuum.

Caption: Synthesis of N,N-dihexylsuccinamic acid.

Conclusion

Dihexylamine emerges as a versatile secondary amine with a unique property profile that makes it a valuable tool in organic synthesis. Its performance is characterized by a balance of reactivity, steric influence, and lipophilicity. While smaller amines like diethylamine may offer faster reaction rates in some cases, and bulkier amines like dicyclohexylamine can provide superior stereoselectivity, dihexylamine often presents a favorable compromise. Its utility extends beyond a mere synthetic building block to potential applications as a catalyst, corrosion inhibitor, and phase transfer catalyst precursor. The choice between dihexylamine and other secondary amines will ultimately depend on the specific requirements of the desired transformation, including the nature of the substrates, desired selectivity, and reaction conditions. Further quantitative comparative studies will be invaluable in fully elucidating the relative advantages of dihexylamine in various synthetic contexts.

References

• 1. Selective Electrochemical Reductive Amination of Benzaldehyde at Heterogeneous Metal Surfaces [authors.library.caltech.edu]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Validating Experimental Results with Dihexylamine: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing Dihexylamine in their experiments, validating the results is crucial for ensuring accuracy and reproducibility. This guide provides a comparative analysis of Dihexylamine's performance in key applications, supported by experimental data and detailed protocols.

Physicochemical Properties of Dihexylamine

A foundational aspect of validating experimental results is a clear understanding of the physical and chemical properties of the reagents used. Dihexylamine is a secondary amine characterized as a colorless to pale yellow liquid with a distinct amine-like odor. It is soluble in organic solvents but has limited solubility in water. The basic nature of Dihexylamine allows it to function as a nucleophile in a variety of chemical reactions.

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₇N	[1]
Molecular Weight	185.35 g/mol	[1]
Boiling Point	192-195 °C	[1]
Density	0.795 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.432	[1]
Flash Point	95 °C (closed cup)	[2]
Solubility in Water	0.3 g/L	[3]

Dihexylamine as a Corrosion Inhibitor: A Comparative Analysis

One of the notable applications of Dihexylamine and related long-chain amines is in the prevention of metal corrosion. These compounds act by adsorbing onto the metal surface, forming a protective barrier against corrosive agents. The effectiveness of these inhibitors can be quantified by their inhibition efficiency, which is determined through methods such as weight loss analysis and electrochemical impedance spectroscopy.

While direct comparative studies on Dihexylamine are limited, data from closely related compounds like Dicyclohexylamine and Hexylamine provide valuable insights into its potential performance relative to other amine-based inhibitors.

Inhibitor	Metal	Corrosive Medium	Temperature (°C)	Inhibition Efficiency (%)
Dicyclohexylamine	API X80 Carbon Steel	CO₂-saturated aqueous solution with 200 ppm acetic acid and 1% NaCl	20	39.61
N-methyldiethanolamine	API X80 Carbon Steel	CO₂-saturated aqueous solution with 200 ppm acetic acid and 1% NaCl	20	34.53
Dicyclohexylamine	API X80 Carbon Steel	CO₂-saturated aqueous solution with 200 ppm acetic acid and 1% NaCl	35	34.03
N-methyldiethanolamine	API X80 Carbon Steel	CO₂-saturated aqueous solution with 200 ppm acetic acid and 1% NaCl	35	15.30
Hexylamine	Mild Steel	1.0 M HCl	25	65.66 (at 800 ppm)

Note: The data presented is from different studies with varying experimental conditions and should be used for general comparison.

Experimental Protocols for Corrosion Inhibition Studies

1. Weight Loss Method

This gravimetric technique provides a direct measure of the corrosion rate and the inhibitor's effectiveness.

Protocol:

• Coupon Preparation: Prepare metal coupons (e.g., mild steel) of known dimensions. Polish the surfaces with progressively finer grades of emery paper, degrease with a solvent like acetone, rinse with distilled water, and dry thoroughly.

• Initial Weighing: Accurately weigh each coupon to the nearest 0.1 mg.

• Corrosion Test: Immerse the coupons in the corrosive medium (e.g., 1 M HCl) with and without various concentrations of Dihexylamine. Maintain a constant temperature for a specified duration (e.g., 6 hours).[4]

• Final Weighing: After the immersion period, remove the coupons, clean them to remove corrosion products, rinse with distilled water and acetone, and dry. Reweigh the coupons accurately.[4]

• Calculation of Inhibition Efficiency (IE%): IE% = [(W₀ - W₁) / W₀] x 100 Where W₀ is the weight loss in the absence of the inhibitor, and W₁ is the weight loss in the presence of the inhibitor.

2. Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that offers insights into the mechanism of corrosion inhibition by studying the electrical properties of the metal-solution interface.[5]

Protocol:

• Electrochemical Cell Setup: A three-electrode cell is typically used, consisting of the metal specimen as the working electrode, a platinum or graphite (B72142) counter electrode, and a reference electrode (e.g., Saturated Calomel Electrode - SCE).[6]

• Measurement: The electrodes are immersed in the corrosive solution with and without the inhibitor. A small amplitude AC signal over a range of frequencies is applied to the working electrode, and the impedance response is measured.[5]

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. By fitting the data to an equivalent electrical circuit model, parameters such as charge transfer resistance (Rct) can be determined. An increase in Rct in the presence of the inhibitor indicates a higher resistance to corrosion.[6]

• Calculation of Inhibition Efficiency (IE%): IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100 Where Rct(inh) is the charge transfer resistance with the inhibitor, and Rct(blank) is the charge transfer resistance without the inhibitor.

Workflow for Weight Loss Corrosion Inhibition Test.

Other Potential Applications of Dihexylamine

Surfactant Properties

Role in Organic Synthesis

Dihexylamine serves as a reagent in various organic syntheses.[3] It has been mentioned in the context of preparing succinic acid.[7] In pharmaceutical synthesis, secondary amines are crucial building blocks for a wide range of drug molecules.[8][9] The reactivity of the N-H bond and the steric hindrance provided by the alkyl groups can be leveraged to achieve specific synthetic outcomes.

General role of Dihexylamine as a nucleophile.

Nanoparticle Synthesis

Long-chain amines can act as capping agents in the synthesis of nanoparticles, controlling their size and preventing aggregation.[10] While specific protocols for Dihexylamine are not detailed in the available literature, the general principle involves the coordination of the amine to the nanoparticle surface.

References

• 1. CAS 143-16-8: Dihexylamine | CymitQuimica [cymitquimica.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. DI-N-HEXYLAMINE | 143-16-8 [chemicalbook.com]
• 4. Production and application of succinic acid [manu61.magtech.com.cn]
• 5. ijcsi.pro [ijcsi.pro]
• 6. benchchem.com [benchchem.com]
• 7. 二己胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. diplomatacomercial.com [diplomatacomercial.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. jchr.org [jchr.org]

A Comparative Guide to Spectroscopic Methods for Confirming the Synthesis of Dihexylamine

For researchers and professionals in drug development and organic synthesis, unequivocal confirmation of a target molecule's identity is paramount. This guide provides a comparative overview of key spectroscopic methods for verifying the successful synthesis of dihexylamine. It outlines the expected outcomes from each technique, offers detailed experimental protocols, and presents a logical workflow for structural confirmation.

Spectroscopic Data Comparison

Following the synthesis of dihexylamine, a combination of spectroscopic techniques is employed to confirm its structure. Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) each provide unique and complementary information. The table below summarizes the expected quantitative data from each method for dihexylamine.

Spectroscopic Method	Parameter	Expected Value for Dihexylamine	Interpretation
FTIR Spectroscopy	N-H Stretch	~3350 - 3280 cm⁻¹ (single, sharp band)[1][2][3]	Indicates the presence of a secondary amine (R₂N-H). Primary amines show two bands in this region, while tertiary amines show none.[1][2][3]
C-H Stretch (Aliphatic)	~2960 - 2850 cm⁻¹	Confirms the presence of the hexyl alkyl chains.
N-H Wag	~750 - 700 cm⁻¹[3]	Further evidence for a secondary amine.[3]
¹H NMR Spectroscopy	N-H Proton (NH)	Variable, ~0.5 - 5.0 ppm (broad singlet)[4]	The broadness and variable shift are characteristic of N-H protons due to exchange and hydrogen bonding. Disappears upon D₂O exchange.[2]
α-Methylene Protons (-CH₂-N)	~2.5 - 2.7 ppm (triplet)	Protons on the carbons directly attached to the nitrogen are deshielded.
Alkyl Chain Protons (-(CH₂)₄-)	~1.2 - 1.6 ppm (multiplets)	Protons of the methylene (B1212753) groups in the middle of the hexyl chains.
Terminal Methyl Protons (-CH₃)	~0.9 ppm (triplet)	Protons of the terminal methyl groups.
¹³C NMR Spectroscopy	α-Methylene Carbons (-CH₂-N)	~40 - 50 ppm	Carbons directly bonded to the electronegative nitrogen atom are deshielded.[4][5]
Alkyl Chain Carbons	~14 - 32 ppm	Carbons of the hexyl chains.
Mass Spectrometry	Molecular Ion Peak [M]⁺	m/z = 185	Corresponds to the molecular weight of dihexylamine (C₁₂H₂₇N). An odd molecular weight is consistent with the Nitrogen Rule for a compound with one nitrogen atom.[2]
[M+H]⁺ Adduct	m/z = 186.22[6][7]	The protonated molecule, often observed in techniques like Electrospray Ionization (ESI).[6][7]
Major Fragment Ion	m/z = 114	Result of α-cleavage, where the C-C bond nearest the nitrogen is broken, leading to the loss of a pentyl radical (•C₅H₁₁) and formation of a stable iminium cation.[2]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To identify the N-H functional group characteristic of a secondary amine.

• Instrumentation: A standard FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: A small drop of the purified dihexylamine liquid is placed directly onto the ATR crystal.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Apply the dihexylamine sample to the crystal.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

  • Average 16 to 32 scans to improve the signal-to-noise ratio.

  • Process the data by subtracting the background spectrum from the sample spectrum.

• Analysis: Examine the spectrum for a single, sharp absorption band in the 3350-3280 cm⁻¹ region, which is characteristic of an N-H stretch in a secondary amine.[1][3] Also, look for strong C-H stretching bands around 2960-2850 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the carbon-hydrogen framework of the molecule, confirming the presence and connectivity of the two hexyl chains attached to the nitrogen.

• Instrumentation: A 300 MHz or higher field NMR spectrometer.

• Sample Preparation:

  • Dissolve approximately 10-20 mg of the dihexylamine sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃).

  • Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), if not already present in the solvent.

  • Transfer the solution to an NMR tube.

• Data Acquisition (¹H NMR):

  • Acquire a standard one-dimensional proton NMR spectrum.

  • To confirm the N-H peak, a D₂O exchange experiment can be performed: add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The N-H peak should disappear.[2]

• Data Acquisition (¹³C NMR):

  • Acquire a proton-decoupled ¹³C NMR spectrum to obtain single lines for each unique carbon atom.

• Analysis: Compare the chemical shifts, integration values (for ¹H), and splitting patterns of the acquired spectra with the expected values listed in the table above.

Mass Spectrometry (MS)

• Objective: To determine the molecular weight of the synthesized compound and analyze its fragmentation pattern to support the proposed structure.

• Instrumentation: A mass spectrometer, for example, one coupled with a Gas Chromatography (GC-MS) system or with an Electrospray Ionization (ESI) source.

• Sample Preparation (GC-MS):

  • Dilute the dihexylamine sample in a volatile organic solvent (e.g., dichloromethane (B109758) or methanol) to a concentration of approximately 1 mg/mL.

• Data Acquisition:

  • Inject the sample into the GC-MS system. The GC will separate the sample from any residual impurities before it enters the mass spectrometer.

  • Acquire the mass spectrum, typically in electron ionization (EI) mode, over a mass range of m/z 40-400.

• Analysis:

  • Identify the molecular ion peak at m/z = 185. The odd mass is indicative of a single nitrogen atom, as per the nitrogen rule.[2]

  • Look for characteristic fragment ions, particularly the α-cleavage product at m/z = 114.[8]

Workflow for Synthesis Confirmation

The following diagram illustrates the logical workflow for confirming the identity of synthesized dihexylamine using the described spectroscopic methods.

Caption: Workflow for the spectroscopic confirmation of dihexylamine synthesis.

References

• 1. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Spectroscopy of Amines [sites.science.oregonstate.edu]
• 6. rsc.org [rsc.org]
• 7. PubChemLite - Dihexylamine (C12H27N) [pubchemlite.lcsb.uni.lu]
• 8. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]

Performance comparison of Dihexylamine analogs in specific applications

A Comparative Performance Analysis of Dihexylamine Analogs in Corrosion Inhibition, Nanoparticle Synthesis, and Pharmaceutical Applications

This guide offers an objective comparison of the performance of Dihexylamine and its analogs in several key scientific and industrial applications. Designed for researchers, scientists, and professionals in drug development, this document provides a data-driven overview of these versatile secondary amines, supported by detailed experimental protocols and mechanistic diagrams.

Performance as Corrosion Inhibitors

Dihexylamine analogs, particularly those with long or cyclic alkyl chains, are effective corrosion inhibitors for various metals and alloys, primarily in acidic and CO2-saturated environments. Their mechanism of action involves the adsorption of the amine onto the metal surface, forming a protective hydrophobic layer that impedes corrosive processes. The lone pair of electrons on the nitrogen atom facilitates strong coordination to the metal surface.

Quantitative Performance Data

The following table summarizes the corrosion inhibition efficiency of various Dihexylamine analogs under different experimental conditions. It is important to note that direct comparison of inhibition efficiencies should be made with caution due to the varying experimental parameters across different studies.

Dihexylamine Analog	Metal/Alloy	Corrosive Medium	Concentration	Temperature (°C)	Test Method	Inhibition Efficiency (%)
Dicyclohexylamine (B1670486)	API X80 Carbon Steel	CO2-saturated 1% NaCl + 200 ppm Acetic Acid	Not Specified	20	Potentiodynamic Polarization	39.61[1]
API X80 Carbon Steel	CO2-saturated 1% NaCl + 200 ppm Acetic Acid	Not Specified	35	Potentiodynamic Polarization	34.03[1]
API X80 Carbon Steel	CO2-saturated 1% NaCl + 200 ppm Acetic Acid	Not Specified	45	Potentiodynamic Polarization	13.98[1]
Dicyclohexylamine Nitrite	Steel	Polluted (Acid Vapors)	Not Specified	25	Electrochemical Impedance	~100[2]
Didecylamine (analogous)	Carbon Steel	1M HCl	500 ppm	40 (313 K)	Weight Loss	68.8[3]
Carbon Steel	1M HCl	600 ppm	40 (313 K)	Weight Loss	71.4[3]
Cyclohexylamine Dithiocarbamate	Aluminum	1M HCl	8.0 x 10⁻⁴ M	25	Potentiodynamic Polarization	86.9[4]
Aluminum	1M HCl	8.0 x 10⁻⁴ M	25	Weight Loss	63.0[5]

Experimental Protocols

This gravimetric technique provides a direct measure of corrosion rate and inhibitor efficiency.[6][7]

• Specimen Preparation: Metal coupons of known dimensions are cleaned, degreased, dried, and accurately weighed.

• Immersion: The weighed coupons are immersed in the corrosive medium with and without the Dihexylamine analog inhibitor for a specified duration and temperature.[8]

• Cleaning and Re-weighing: After the immersion period, the coupons are removed, cleaned to remove corrosion products, dried, and re-weighed.

• Calculation of Corrosion Rate (CR): CR (mm/year) = (K × W) / (A × T × D) Where:

  • K = constant (e.g., 8.76 × 10⁴)

  • W = weight loss in grams

  • A = surface area of the coupon in cm²

  • T = immersion time in hours

  • D = density of the metal in g/cm³

• Calculation of Inhibition Efficiency (IE%): IE% = [(CR₀ - CRᵢ) / CR₀] × 100 Where:

  • CR₀ = Corrosion rate in the absence of the inhibitor

  • CRᵢ = Corrosion rate in the presence of the inhibitor[9]

This electrochemical method determines the corrosion current density (i_corr) and reveals the inhibitor's effect on anodic and cathodic reactions.[10]

• Electrochemical Cell Setup: A three-electrode cell is used, containing the working electrode (metal specimen), a reference electrode (e.g., Saturated Calomel Electrode), and a counter electrode (e.g., platinum).

• Stabilization: The working electrode is immersed in the test solution (with or without inhibitor) to allow the open-circuit potential (E_ocp) to stabilize.

• Polarization Scan: The potential of the working electrode is scanned from a potential cathodic to E_ocp to a potential anodic to E_ocp at a constant scan rate (e.g., 0.167 mV/s).

• Data Analysis: A Tafel plot of log(current density) versus potential is generated. The corrosion current density (i_corr) is determined by extrapolating the linear portions of the anodic and cathodic curves to the corrosion potential (E_corr).

• Calculation of Inhibition Efficiency (IE%): IE% = [(i_corr₀ - i_corrᵢ) / i_corr₀] × 100 Where:

  • i_corr₀ = Corrosion current density in the absence of the inhibitor

  • i_corrᵢ = Corrosion current density in the presence of the inhibitor[11]

Visualization of Corrosion Inhibition Mechanism

Caption: Mechanism of corrosion inhibition by Dihexylamine analogs.

Performance in Nanoparticle Synthesis

Secondary amines like Dihexylamine and its analogs serve as crucial capping and stabilizing agents in the synthesis of nanoparticles, particularly quantum dots and metal nanoparticles. They control particle growth, prevent aggregation, and influence the final morphology of the nanoparticles.

Quantitative Performance Data

The performance of Dihexylamine analogs in nanoparticle synthesis is often evaluated by their ability to control the size and shape of the resulting nanoparticles.

Dihexylamine Analog	Nanoparticle System	Synthesis Method	Key Performance Metric	Result
Didecylamine	Metal Nanoparticles	Not Specified	Role	Effective capping and stabilizing agent.[12]
Didecylamine	General Nanoparticles	Not Specified	Morphology Control	Tends to favor the formation of isotropic, quasi-spherical nanoparticles.[13]
Didecylamine	General Nanoparticles	Not Specified	Size Control	Higher concentrations generally lead to smaller nanoparticles due to rapid surface passivation.[14]
Secondary Amines (general)	Silver Nanoparticles (AgNPs)	Hydrogen Reduction	Size Control	Stabilized smaller AgNPs compared to other methods.[13]

Experimental Protocol: Hot-Injection Synthesis of CdSe Quantum Dots

The hot-injection method is a common technique for producing high-quality, monodisperse quantum dots where secondary amines like Dihexylamine analogs can be used as capping agents.[15][16][17]

• Precursor Solution Preparation: A selenium precursor is prepared by dissolving selenium powder in a high-boiling point solvent like trioctylphosphine (B1581425) (TOP).

• Surfactant/Solvent Preparation: In a three-neck flask, a cadmium precursor (e.g., CdO) is mixed with a fatty acid (e.g., stearic acid) and a high-boiling point solvent containing the Dihexylamine analog (e.g., Dihexylamine, Didecylamine).

• Degassing and Heating: The cadmium-containing mixture is heated under vacuum or an inert atmosphere (e.g., Argon) to a high temperature (e.g., 250-300 °C) until the solution becomes clear.

• Injection: The selenium precursor solution is rapidly injected into the hot cadmium solution. This sudden introduction of the second precursor leads to a burst of nucleation.

• Growth and Annealing: The reaction is allowed to proceed at a slightly lower temperature for a specific period. The growth time determines the final size of the quantum dots.

• Quenching and Purification: The reaction is stopped by cooling the mixture. The synthesized quantum dots are then precipitated with a non-solvent (e.g., methanol), isolated by centrifugation, and redispersed in a non-polar solvent like toluene.

Visualization of Experimental Workflow

Caption: Workflow for hot-injection synthesis of nanoparticles.

Performance in Pharmaceutical and Organic Synthesis

Dihexylamine and its analogs, particularly Dicyclohexylamine, are important intermediates and reagents in the synthesis of active pharmaceutical ingredients (APIs) and other organic compounds. They are valued for their basicity and nucleophilicity.

Applications in Synthesis

Dihexylamine Analog	Application	Role	Examples of Synthesized Molecules
Dihexylamine	Organic Synthesis	Reagent	Succinic acid[18]
Dicyclohexylamine	Pharmaceutical Synthesis	Intermediate, Catalyst, Solvent	Lidocaine (local anesthetic), Antihistamines, Antibiotics, Anti-tumor agents
Didecylamine	Organic Synthesis	Building Block, Surfactant	Complex molecules, Emulsifiers

Experimental Protocol: Representative Synthesis of Lidocaine

Dicyclohexylamine is a key reagent in the synthesis of the widely used local anesthetic, Lidocaine. The following is a generalized two-step laboratory procedure.

• Step 1: Synthesis of α-chloro-2,6-dimethylacetanilide

  • 2,6-dimethylaniline is dissolved in a suitable solvent (e.g., glacial acetic acid).

  • Chloroacetyl chloride is added to the solution, and the mixture is stirred.

  • The reaction is quenched by the addition of a sodium acetate (B1210297) solution to precipitate the product.

  • The solid α-chloro-2,6-dimethylacetanilide is collected by vacuum filtration and dried. A high yield of 90-95% can be achieved under optimized conditions.[19]

• Step 2: Synthesis of Lidocaine

  • The α-chloro-2,6-dimethylacetanilide is dissolved in a high-boiling point solvent such as toluene.

  • An excess of Diethylamine (a simpler secondary amine, but conceptually similar for this step) is added, and the mixture is refluxed.

  • After the reaction is complete, the mixture is cooled, and the product is extracted.

  • The crude Lidocaine is then purified, often by converting it to its hydrochloride salt, which can be recrystallized. The yield for this step is typically around 40-50% in a laboratory setting.[20]

Visualization of a Logical Relationship in Pharmaceutical Synthesis

Caption: Logical workflow for a multi-step pharmaceutical synthesis.

References

• 1. Comparative evaluation of dicyclohexylamine and N-methyldiethanolamine as corrosion inhibitors for top of line corrosion on API X80 carbon steel in saturated carbon dioxide aqueous solutions | Tanzania Journal of Science [journals.udsm.ac.tz]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chesci.com [chesci.com]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. benchchem.com [benchchem.com]
• 10. Potentiodynamic Scan/Cyclic Polarization Gamry Instruments [gamry.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Surface Activation of Pt Nanoparticles Synthesised by “Hot Injection” in the Presence of Oleylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Hot Injection Method for Nanoparticle Synthesis: Basic Concepts, Examples and Applications | CoLab [colab.ws]
• 18. 二己胺 97% | Sigma-Aldrich [sigmaaldrich.cn]
• 19. files.core.ac.uk [files.core.ac.uk]
• 20. Synthesis Of Lidocaine Lab Report - 1618 Words | Bartleby [bartleby.com]

A Comparative Analysis of Dihexylamine and Dicyclohexylamine as Volatile Corrosion Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of dihexylamine and dicyclohexylamine (B1670486) for their application as volatile corrosion inhibitors (VCIs). The selection of an appropriate VCI is critical in preventing the degradation of metallic materials and equipment, a concern of paramount importance in research, pharmaceutical manufacturing, and drug development where the integrity of instrumentation and containment is crucial. This document summarizes available experimental data on their performance and physical properties, and details the standard methodologies used for their evaluation.

Performance Comparison

Corrosion Inhibition Efficiency

Dicyclohexylamine has been evaluated for its effectiveness in mitigating corrosion, particularly in environments containing carbon dioxide. One study demonstrated that dicyclohexylamine exhibited significant corrosion inhibition for carbon steel.[1] In a CO2-saturated aqueous solution containing 200 ppm of acetic acid and 1% NaCl, dicyclohexylamine achieved a corrosion inhibition efficiency of 39.61% at 20°C. However, its efficiency was observed to decrease with increasing temperature.

Quantitative data on the corrosion inhibition efficiency of dihexylamine as a VCI was not found in the publicly available scientific literature. However, the general mechanism of amine-based corrosion inhibitors involves the adsorption of the amine onto the metal surface, forming a protective film. The effectiveness of this film is influenced by the molecular structure of the amine. Linear alkylamines, such as dihexylamine, can form a dense hydrophobic layer on the metal surface. The long alkyl chains of dihexylamine would contribute to a significant barrier against corrosive agents.

Table 1: Corrosion Inhibition Efficiency of Dicyclohexylamine

Corrosive Environment	Substrate	Inhibitor Concentration	Temperature (°C)	Inhibition Efficiency (%)
CO2-saturated 1% NaCl + 200 ppm Acetic Acid	API X80 Carbon Steel	Not Specified	20	39.61
CO2-saturated 1% NaCl + 200 ppm Acetic Acid	API X80 Carbon Steel	Not Specified	35	34.03
CO2-saturated 1% NaCl + 200 ppm Acetic Acid	API X80 Carbon Steel	Not Specified	45	13.98

Note: No directly comparable experimental data for the corrosion inhibition efficiency of dihexylamine was found in the reviewed literature.

Physicochemical Properties

The volatility and thermal stability of a VCI are critical parameters that determine its range of application and effectiveness in providing long-term protection.

Table 2: Physicochemical Properties of Dihexylamine and Dicyclohexylamine

Property	Dihexylamine	Dicyclohexylamine
Molecular Formula	C12H27N	C12H23N
Molecular Weight	185.35 g/mol	181.32 g/mol
Boiling Point	192-195 °C[2][3]	256 °C[4]
Vapor Pressure	0.05 hPa @ 20°C[2][3]	0.0442 hPa @ 25°C[4]
Flash Point	95 °C[5]	105 °C
Autoignition Temperature	250 °C[6]	255 °C[4]

Based on the available data, dihexylamine has a lower boiling point and a slightly higher vapor pressure than dicyclohexylamine, suggesting it is more volatile. This higher volatility could allow it to saturate an enclosed space more quickly, but it might also deplete from the system faster, potentially offering a shorter protection period. Dicyclohexylamine's lower volatility suggests a slower release, which could be beneficial for long-term corrosion protection.

Material Compatibility

The compatibility of VCIs with a range of materials, including metals and elastomers, is a crucial consideration to prevent unintended degradation of system components.

Table 3: Material Compatibility

Material	Dihexylamine	Dicyclohexylamine
Metals
Aluminum	No data available	Good
Carbon Steel	No data available	Good
Stainless Steel	No data available	Excellent
Elastomers
Buna-N (Nitrile)	No data available	Poor
EPDM	No data available	Poor
Viton	No data available	Good

Note: The compatibility data is based on general chemical resistance guides. Specific grades of materials and environmental conditions can affect compatibility.

Experimental Protocols

Standardized experimental methods are essential for the accurate evaluation and comparison of VCI performance. The following are detailed protocols for three common techniques.

Weight Loss Method

The weight loss method is a gravimetric technique used to determine the corrosion rate of a metal in the presence and absence of an inhibitor.

Protocol:

• Specimen Preparation: Prepare multiple identical metal coupons of known surface area. Clean the surfaces by degreasing with a suitable solvent (e.g., acetone), followed by acid pickling to remove any existing oxide layer, rinsing with deionized water, and drying.

• Initial Weighing: Accurately weigh each coupon to four decimal places using an analytical balance.

• Exposure: Suspend the coupons in a sealed test chamber. For VCI testing, the inhibitor is typically placed in a separate container within the chamber, not in direct contact with the coupons. A corrosive environment is created, for example, by maintaining high humidity with a water or electrolyte reservoir. A control set of coupons is exposed to the same environment without the VCI.

• Duration: The exposure time can range from hours to days, depending on the corrosivity (B1173158) of the environment and the expected performance of the inhibitor.

• Final Weighing: After the exposure period, carefully remove the coupons. Clean them according to standard procedures (e.g., ASTM G1) to remove corrosion products without removing the base metal. Dry the coupons and reweigh them accurately.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • The weight loss is the difference between the initial and final weights.

  • The corrosion rate (CR) is calculated using the formula: CR (mm/year) = (K × W) / (A × T × D) where K is a constant (8.76 × 10^4 for mm/year), W is the weight loss in grams, A is the surface area in cm², T is the exposure time in hours, and D is the density of the metal in g/cm³.

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100 where CR_blank is the corrosion rate without the inhibitor and CR_inhibitor is the corrosion rate with the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive electrochemical technique that provides information about the corrosion resistance of a metal-inhibitor system.

Protocol:

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl), and a counter electrode (e.g., platinum or graphite). The electrolyte is a corrosive medium relevant to the intended application.

• VCI Introduction: For volatile inhibitors, the VCI can be introduced into the headspace of the sealed electrochemical cell, allowing its vapor to interact with the working electrode surface.

• Stabilization: Allow the system to stabilize for a period (e.g., 1 hour) to reach a steady open-circuit potential (OCP).

• EIS Measurement: Apply a small amplitude AC voltage (e.g., 10 mV) over a range of frequencies (e.g., 100 kHz to 10 mHz) to the working electrode at its OCP.

• Data Analysis: The impedance data is plotted as a Nyquist plot (imaginary impedance vs. real impedance) or Bode plot (impedance magnitude and phase angle vs. frequency). The data is then fitted to an equivalent electrical circuit model to extract parameters such as the polarization resistance (Rp), which is inversely proportional to the corrosion rate.

• Inhibition Efficiency Calculation: The inhibition efficiency (IE%) is calculated from the polarization resistance values: IE% = [(Rp_inhibitor - Rp_blank) / Rp_inhibitor] × 100 where Rp_inhibitor is the polarization resistance with the inhibitor and Rp_blank is the polarization resistance without the inhibitor.

Potentiodynamic Polarization

This technique involves scanning the potential of the working electrode and measuring the resulting current to determine the corrosion current (Icorr).

Protocol:

• Cell Setup and Stabilization: The setup is the same as for EIS. The system is allowed to stabilize at its OCP.

• Polarization Scan: The potential of the working electrode is scanned from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow, constant scan rate (e.g., 0.167 mV/s).

• Tafel Plot: The resulting current is plotted against the applied potential on a semi-logarithmic scale (log |current| vs. potential). This is known as a Tafel plot.

• Data Analysis: The linear portions of the anodic and cathodic branches of the Tafel plot are extrapolated to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

• Inhibition Efficiency Calculation: The inhibition efficiency (IE%) is calculated from the corrosion current densities: IE% = [(icorr_blank - icorr_inhibitor) / icorr_blank] × 100 where icorr_blank is the corrosion current density without the inhibitor and icorr_inhibitor is the corrosion current density with the inhibitor.

Visualizations

The following diagrams illustrate the general mechanism of amine-based corrosion inhibition and a logical workflow for comparing volatile corrosion inhibitors.

Figure 1. Mechanism of amine-based VCI.

Figure 2. VCI comparison workflow.

Conclusion

Based on the available data, dicyclohexylamine is a proven volatile corrosion inhibitor for carbon steel, particularly in CO2-containing environments, although its efficiency diminishes at higher temperatures. Dihexylamine, being more volatile, may offer faster protection in enclosed systems but could have a shorter lifespan. The choice between dihexylamine and dicyclohexylamine will ultimately depend on the specific requirements of the application, including the operational temperature, the required duration of protection, and the materials present in the system. For critical applications, it is strongly recommended to conduct direct comparative experimental evaluations using the protocols outlined in this guide to determine the most suitable VCI.

References

• 1. DI-N-HEXYLAMINE CAS#: 143-16-8 [amp.chemicalbook.com]
• 2. di-Normal-hexylamine [chembk.com]
• 3. DI-N-HEXYLAMINE | 143-16-8 [chemicalbook.com]
• 4. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 5. Dihexylamine｜lookchem [lookchem.com]
• 6. DI-N-HEXYLAMINE CAS#: 143-16-8 [m.chemicalbook.com]

Reproducibility in Dihexylamine Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparison of Analytical Techniques

The quantification of dihexylamine, a secondary aliphatic amine, is primarily achieved through chromatographic methods, namely Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with Mass Spectrometry (MS) for enhanced sensitivity and specificity. Due to the chemical properties of amines, a derivatization step is frequently employed to improve their chromatographic behavior and detectability.

Below is a summary of expected performance characteristics for these methods based on validated analyses of similar secondary amines.

Parameter	GC-MS (with Derivatization)	LC-MS/MS (without Derivatization)
**Linearity (R²) **	> 0.99	> 0.99
Intra-day Precision (RSDr)	< 15%	< 15%
Inter-day Precision (RSDr)	< 20%	< 20%
Inter-laboratory Reproducibility (RSDR)	< 30%	≤ 25%[1]
Limit of Detection (LOD)	0.00008–0.017 µg/mL[2]	0.046 µg/mL[3]
Limit of Quantification (LOQ)	0.00026–0.0565 µg/mL[2]	0.133 µg/mL[3]
Recovery	54.4%–159.7%[2]	80%–120%

Note: The data presented are representative of validated methods for secondary amines and provide a general expectation for dihexylamine analysis. Actual performance may vary based on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to achieving reproducible results. Below is a generalized methodology for the analysis of dihexylamine using Gas Chromatography-Mass Spectrometry (GC-MS) with a derivatization step.

Protocol: GC-MS Analysis of Dihexylamine with Derivatization

1. Objective: To quantify the concentration of dihexylamine in a given sample with high precision and accuracy.

2. Materials:

• Dihexylamine standard
• Derivatizing agent (e.g., benzenesulfonyl chloride)
• Organic solvent (e.g., dichloromethane, hexane)
• Aqueous buffer (e.g., borate (B1201080) buffer, pH 9)
• Internal standard (e.g., a structurally similar amine not present in the sample)
• GC-MS system with a suitable capillary column (e.g., DB-5MS)

3. Standard Preparation:

• Prepare a stock solution of dihexylamine in a suitable solvent.
• Perform serial dilutions to create a series of calibration standards at different concentrations.
• Spike each standard with a fixed concentration of the internal standard.

4. Sample Preparation & Derivatization:

• Accurately measure a known volume or weight of the sample.
• If the sample is in a complex matrix, perform a liquid-liquid or solid-phase extraction to isolate the amine fraction.
• Add the internal standard to the extracted sample.
• Adjust the pH of the sample to alkaline conditions (pH > 9) using a buffer.
• Add the derivatizing agent and vortex the mixture.
• Incubate the reaction mixture at a controlled temperature (e.g., 60°C) for a specified time to ensure complete derivatization.
• After cooling, extract the derivatized dihexylamine into an organic solvent (e.g., hexane).
• Wash the organic layer with an acidic and then a neutral aqueous solution to remove excess derivatizing agent and other impurities.
• Dry the organic layer over anhydrous sodium sulfate.
• Evaporate the solvent to a small volume and reconstitute in a known volume of a suitable solvent for GC-MS analysis.

5. GC-MS Analysis:

• Injector: Splitless mode, 250°C
• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
• Oven Temperature Program: Start at a low temperature (e.g., 80°C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C) and hold for several minutes.
• Mass Spectrometer: Electron Impact (EI) ionization at 70 eV. Acquire data in Selected Ion Monitoring (SIM) mode for quantification, monitoring characteristic ions of the derivatized dihexylamine and the internal standard.

6. Data Analysis:

• Integrate the peak areas of the derivatized dihexylamine and the internal standard.
• Calculate the ratio of the peak area of the analyte to the internal standard.
• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.
• Determine the concentration of dihexylamine in the sample by interpolating its peak area ratio on the calibration curve.

Visualizing the Workflow

To further clarify the experimental process and logical flow, the following diagrams illustrate a typical workflow for dihexylamine analysis and a conceptual representation of factors influencing data reproducibility.

Caption: A typical experimental workflow for the GC-MS analysis of dihexylamine.

Caption: Key factors influencing the reproducibility of experimental data.

References

• 1. A Rapid LC–MS/MS Method for Quantification of Biogenic Amines in Meat: Validation and Application for Food Safety Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Confirming the Purity and Identity of Synthesized Dihexylamine

For researchers, scientists, and professionals in drug development, rigorous confirmation of a synthesized compound's purity and identity is a critical step in ensuring the validity and reproducibility of experimental results. This guide provides a comprehensive comparison of standard analytical techniques for the characterization of dihexylamine, complete with experimental protocols and data presentation to aid in the objective assessment of a synthesized product against a reference standard.

Experimental Workflow for Purity and Identity Confirmation

The following workflow outlines a logical sequence of analytical techniques to comprehensively assess the purity and identity of a synthesized dihexylamine sample. This multi-faceted approach, beginning with less destructive and more structurally informative methods, ensures a high degree of confidence in the final product.

Caption: Workflow for confirming the purity and identity of synthesized dihexylamine.

Quantitative Data Summary

The following tables summarize the expected quantitative data for dihexylamine from various analytical techniques. These values should be compared against the experimental data obtained from the synthesized sample.

Table 1: 1H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.57	t	4H	-CH2-N-
~1.47	p	4H	-CH2-CH2-N-
~1.30	m	12H	-(CH2)3-CH3
~0.89	t	6H	-CH3

Table 2: 13C NMR Spectral Data

Chemical Shift (ppm)	Assignment
~50.0	-CH2-N-
~32.0	-CH2-
~30.0	-CH2-
~27.0	-CH2-
~22.9	-CH2-CH3
~14.2	-CH3

Table 3: FTIR Spectral Data

Wavenumber (cm-1)	Intensity	Assignment
~3300	Weak-Medium	N-H stretch (secondary amine)
2955-2855	Strong	C-H stretch (alkane)
1465	Medium	C-H bend (alkane)
1120	Medium	C-N stretch

Table 4: Mass Spectrometry Data (GC-MS)

m/z	Interpretation
185.35	[M]+ (Molecular Ion)
114	[M-C5H11]+

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate the carbon-hydrogen framework of the molecule and identify the electronic environment of each proton and carbon atom.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation:

  • Dissolve 5-10 mg of the synthesized dihexylamine in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl3).

  • Transfer the solution to a clean, dry NMR tube.

• 1H NMR Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse experiment.

  • Number of Scans: 16-64 scans to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (d1): 1-2 seconds.

• 13C NMR Acquisition Parameters:

  • Pulse Sequence: Proton-decoupled single-pulse experiment.

  • Number of Scans: 1024 or more scans may be necessary due to the lower natural abundance of 13C.

  • Relaxation Delay (d1): 2-5 seconds.

• Data Analysis: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Integrate the peaks in the 1H NMR spectrum and compare the chemical shifts and multiplicities to the reference data. Compare the chemical shifts in the 13C NMR spectrum to the reference data.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To identify the functional groups present in the molecule.

• Instrumentation: FTIR spectrometer.

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

  • Attenuated Total Reflectance (ATR): Place a drop of the liquid sample directly onto the ATR crystal.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm-1.

  • Resolution: 4 cm-1.

  • Number of Scans: 16-32 scans.

• Data Analysis: Identify the characteristic absorption bands and compare their positions and intensities to the reference data for secondary amines and alkanes.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To assess the purity of the sample and confirm its molecular weight.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Sample Preparation:

  • Prepare a dilute solution of the synthesized dihexylamine (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or hexane.

• GC Parameters:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 80 °C, hold for 1 minute, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-400 amu.

• Data Analysis: The gas chromatogram will indicate the purity of the sample, with the major peak corresponding to dihexylamine. The mass spectrum of this peak should show the molecular ion and characteristic fragment ions, which can be compared to the reference data.[1]

Hypothetical Signaling Pathway Involvement

While dihexylamine itself is a simple aliphatic amine, its derivatives could potentially interact with various biological systems. The following diagram illustrates a hypothetical signaling pathway where a dihexylamine-containing compound could act as an antagonist to a G-protein coupled receptor (GPCR).

Caption: Hypothetical antagonism of a GPCR signaling pathway by a dihexylamine derivative.

Comparison with Alternatives and Purity Considerations

When evaluating the purity of synthesized dihexylamine, it is crucial to consider potential side-products and unreacted starting materials. Common impurities in the synthesis of secondary amines can include the primary amine (hexylamine) and the tertiary amine (trihexylamine).[2]

• Hexylamine: This primary amine will exhibit two N-H stretching bands in the IR spectrum (around 3300-3400 cm-1) and will have a different retention time and mass spectrum in GC-MS.

• Trihexylamine: This tertiary amine will lack an N-H stretching band in the IR spectrum.[2] It will also have a distinct retention time and a higher molecular weight in the GC-MS analysis.

The presence of these or other unexpected signals in any of the analytical spectra would indicate an impure sample, necessitating further purification steps such as distillation or column chromatography. A pure sample of dihexylamine should yield data consistent with the reference values provided in the tables above. The combination of these analytical techniques provides a robust and reliable method for confirming the identity and purity of synthesized dihexylamine.[3][4]

References

• 1. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. moravek.com [moravek.com]
• 4. researchgate.net [researchgate.net]

Benchmarking the Effectiveness of Dihexylamine Against Established Corrosion Inhibition Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Dihexylamine's potential effectiveness as a corrosion inhibitor against other established amine-based compounds. Due to a notable lack of direct, publicly available, peer-reviewed studies benchmarking Dihexylamine under standardized conditions, this document leverages data from structurally similar long-chain and secondary amines to provide a contextual performance analysis. The information presented is intended to guide researchers in designing experiments to evaluate Dihexylamine for their specific applications.

Performance Comparison of Amine-Based Corrosion Inhibitors

The efficacy of an amine-based corrosion inhibitor is heavily influenced by its chemical structure, concentration, the corrosive environment, and temperature. The length of the alkyl chains plays a significant role in the inhibitor's ability to form a protective film on the metal surface. Longer alkyl chains generally lead to better surface coverage and, consequently, higher inhibition efficiency.

The following table summarizes performance data for various amine-based inhibitors, offering a baseline for potential comparisons with Dihexylamine. It is important to note that the experimental conditions vary between the cited studies, and therefore, a direct comparison of absolute inhibition efficiency values should be approached with caution.

Table 1: Corrosion Inhibition Efficiency of Various Amine-Based Inhibitors

Inhibitor	Metal	Corrosive Medium	Concentration	Temperature (°C)	Test Method	Inhibition Efficiency (%)	Reference
n-Octylamine	Mild Steel	1 M HCl	5 x 10⁻³ M	30	Potentiodynamic Polarization	92.5	[1]
n-Decylamine	Low Carbon Steel	1 N H₂SO₄	10⁻¹ M	Not Specified	Potentiokinetic	>90	[1]
Di-dodecyl amine	Carbon Steel	1M HCl	600 ppm	40	Weight Loss	71.4	[2]
Dicyclohexylamine + Oleylamine	Mild Steel	3 wt. % NaCl, CO₂ saturated	50 ppm	20	EIS	98	[3]
Oleic hydrazide benzoate	Mild Steel	Simulated water	Not Specified	Not Specified	Potentiodynamic Polarization	89.31	[4]

Experimental Protocols

To ensure reliable and reproducible results when evaluating the performance of Dihexylamine as a corrosion inhibitor, standardized experimental protocols are crucial. The following are detailed methodologies for key experiments in corrosion inhibition studies.[5]

Weight Loss Method

The weight loss method is a straightforward and widely used technique to determine the time-averaged corrosion rate.[5]

a. Specimen Preparation:

• Cut metal coupons to a specific size (e.g., 2cm x 2cm x 0.2cm).

• Polish the surfaces of the coupons with progressively finer grades of emery paper.

• Degrease the specimens with a suitable solvent like acetone, rinse with distilled water, and dry.[6]

• Accurately weigh the cleaned and dried coupons to four decimal places.

b. Experimental Setup:

• Suspend the prepared specimens in the corrosive medium (with and without the inhibitor) using a non-metallic holder.[5]

• Ensure the specimens are fully immersed and not in contact with each other or the container.[5]

• Maintain the desired temperature and other environmental conditions throughout the test.

c. Post-Exposure Cleaning:

• At the end of the exposure period, remove the specimens from the solution.

• Clean the specimens according to a standardized procedure (e.g., ASTM G1) to remove all corrosion products without removing the base metal.[5] This may involve using inhibited acids or mechanical cleaning.

d. Calculation of Corrosion Rate (CR) and Inhibition Efficiency (IE%):

• Corrosion Rate (mm/year): CR = (87.6 × ΔW) / (A × T × ρ)

  • ΔW = weight loss in milligrams

  • A = surface area of the coupon in cm²

  • T = immersion time in hours

  • ρ = density of the metal in g/cm³[1]

• Inhibition Efficiency (%): IE% = [(CR₀ - CRᵢ) / CR₀] × 100

  • CR₀ = corrosion rate in the absence of the inhibitor

  • CRᵢ = corrosion rate in the presence of the inhibitor[1]

Electrochemical Methods

Electrochemical techniques provide insights into the corrosion mechanism and the properties of the inhibitor film.[5]

a. Cell Setup:

• Use a standard three-electrode electrochemical cell.

• The working electrode is the metal being studied.

• A reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE) and a counter electrode (e.g., platinum or graphite) are also used.[7]

• Ensure the reference electrode tip is placed close to the working electrode surface to minimize iR drop.[5]

b. Potentiodynamic Polarization:

• Allow the open-circuit potential (OCP) to stabilize.

• Scan the potential from a cathodic value to an anodic value relative to the OCP at a slow scan rate (e.g., 0.166 mV/s).

• Plot the logarithm of the current density versus the potential.

• Extrapolate the Tafel regions of the cathodic and anodic curves to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

• Calculate the inhibition efficiency using: IE% = [(icorr₀ - icorrᵢ) / icorr₀] × 100, where icorr₀ and icorrᵢ are the corrosion current densities without and with the inhibitor, respectively.

c. Electrochemical Impedance Spectroscopy (EIS):

• Apply a small amplitude sinusoidal AC potential (e.g., 10 mV) at the OCP.[5]

• Scan a wide range of frequencies, typically from 100 kHz down to 10 mHz.[5]

• The impedance data is presented as Nyquist and Bode plots.

• The data is fitted to an equivalent electrical circuit model to determine parameters like charge transfer resistance (Rct). A higher Rct value indicates better corrosion protection.[1]

• Calculate the inhibition efficiency using: IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100, where Rctᵢ and Rct₀ are the charge transfer resistances with and without the inhibitor, respectively.

Visualizations

Experimental Workflow for Corrosion Inhibitor Evaluation

The following diagram illustrates a typical workflow for assessing the effectiveness of a corrosion inhibitor.

Caption: Workflow for evaluating corrosion inhibitor efficacy.

Logical Relationship in Electrochemical Measurements

This diagram shows the relationship between the key electrochemical techniques and the parameters they measure to evaluate corrosion inhibition.

Caption: Relationship between electrochemical methods and parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]

Cross-referencing analytical data for Dihexylamine from different techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Dihexylamine using data from Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared Spectroscopy (FTIR). To offer a comprehensive performance benchmark, this guide also includes a comparison with two common alternatives: Di-n-propylamine and Di-n-butylamine. All data is presented to facilitate objective cross-referencing and methodological validation for researchers engaged in drug development and related scientific fields.

Data Presentation: A Comparative Overview

The following tables summarize the key analytical data points for Dihexylamine and its alternatives, providing a clear and structured basis for comparison across different analytical techniques.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Data

Compound	Molecular Ion (m/z)	Key Fragmentation Ions (m/z)
Dihexylamine	185	114, 86, 72, 58, 44, 30[1]
Di-n-propylamine	101	72, 58, 44, 30[2]
Di-n-butylamine	129	86, 72, 58, 44, 30

Table 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Data (¹H and ¹³C)

Compound	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)	Solvent
Dihexylamine	~2.5 (t, 4H, N-CH₂), ~1.4 (m, 4H), ~1.3 (m, 8H), ~0.9 (t, 6H, CH₃)	~50 (N-CH₂), ~32, ~30, ~27, ~23, ~14 (CH₃)	CDCl₃
Di-n-propylamine	~2.4 (t, 4H, N-CH₂), ~1.5 (m, 4H), ~0.9 (t, 6H, CH₃)[3]	~52 (N-CH₂), ~23, ~12 (CH₃)	CDCl₃
Di-n-butylamine	~2.5 (t, 4H, N-CH₂), ~1.4 (m, 4H), ~1.3 (m, 4H), ~0.9 (t, 6H, CH₃)	~50 (N-CH₂), ~33, ~21, ~14 (CH₃)	CDCl₃

Table 3: Fourier-Transform Infrared Spectroscopy (FTIR) Data

Compound	N-H Stretch (cm⁻¹)	C-N Stretch (cm⁻¹)	C-H Stretch (cm⁻¹)
Dihexylamine	~3280 (weak, broad)	~1180	~2850-2960
Di-n-propylamine	~3290 (weak, broad)	~1190	~2870-2960
Di-n-butylamine	~3285 (weak, broad)	~1185	~2860-2960

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and accurate comparison.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Secondary Amine Analysis

This protocol outlines the derivatization and analysis of secondary amines. Derivatization is often employed to improve the volatility and chromatographic behavior of amines.

• Sample Preparation and Derivatization:

  • Accurately weigh approximately 10 mg of the amine standard (Dihexylamine, Di-n-propylamine, or Di-n-butylamine) and dissolve in 10 mL of a suitable solvent such as methanol (B129727) or acetonitrile.

  • To 1 mL of the amine solution, add 100 µL of a derivatizing agent (e.g., pentafluorobenzoyl chloride) and 50 µL of a base (e.g., triethylamine) to catalyze the reaction.

  • Vortex the mixture for 1 minute and then heat at 60°C for 30 minutes.

  • After cooling to room temperature, the derivatized sample is ready for injection.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Injector Temperature: 280°C.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp to 280°C at 10°C/minute.

    • Hold at 280°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol for Secondary Amines

• Sample Preparation:

  • For ¹H NMR: Dissolve 5-10 mg of the amine sample in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

  • For ¹³C NMR: Dissolve 20-50 mg of the amine sample in approximately 0.7 mL of CDCl₃.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

• NMR Instrumentation and Data Acquisition:

  • Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent.

  • ¹H NMR Parameters:

    • Pulse Program: zg30

    • Number of Scans: 16

    • Acquisition Time: ~4 seconds

    • Relaxation Delay: 1 second

  • ¹³C NMR Parameters:

    • Pulse Program: zgpg30 (proton-decoupled)

    • Number of Scans: 1024

    • Acquisition Time: ~1 second

    • Relaxation Delay: 2 seconds

  • Referencing: Chemical shifts are referenced to the residual solvent peak (CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Fourier-Transform Infrared Spectroscopy (FTIR) Protocol for Liquid Amines

This protocol utilizes an Attenuated Total Reflectance (ATR) accessory, which is ideal for the direct analysis of liquid samples.

• Sample Preparation:

  • Ensure the ATR crystal (e.g., diamond) is clean by wiping it with a soft cloth dampened with isopropanol (B130326) and allowing it to dry completely.

  • Place a single drop of the neat liquid amine sample directly onto the center of the ATR crystal.

• FTIR Instrumentation and Data Acquisition:

  • Spectrometer: Thermo Scientific Nicolet iS50 FTIR Spectrometer or equivalent, equipped with a single-reflection ATR accessory.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32 scans are co-added to improve the signal-to-noise ratio.

  • Background: A background spectrum of the clean, empty ATR crystal should be collected prior to sample analysis.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the logical flow of each analytical technique.

GC-MS Experimental Workflow

NMR Experimental Workflow

FTIR-ATR Experimental Workflow

References

• 1. Dipropylamine | C6H15N | CID 8902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Propanamine, N-propyl- [webbook.nist.gov]
• 3. Dipropylamine(142-84-7) 1H NMR spectrum [chemicalbook.com]

Comparative Toxicological Analysis of Dihexylamine and Related Secondary Aliphatic Amines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the toxicological profiles of Dihexylamine and structurally related secondary aliphatic amines, Dibutylamine and Dipentylamine. The information is intended to support researchers and professionals in the fields of toxicology, chemical safety, and drug development in understanding the potential hazards associated with these compounds. The data presented is compiled from available safety data sheets and toxicological studies.

Comparative Toxicological Data

The following table summarizes the available quantitative toxicological data for Dihexylamine, Dibutylamine, and Dipentylamine. Direct comparison of these values can help in assessing the relative acute toxicity of these compounds.

Toxicological Endpoint	Dihexylamine	Dibutylamine	Dipentylamine
Acute Oral Toxicity (LD50)	380 mg/kg (Rat)[1]	189 - 550 mg/kg (Rat)[2][3][4][5]	270 mg/kg (Rat)[6][7]
Acute Dermal Toxicity (LD50)	170 mg/kg (Rabbit)[1]	768 - 1010 mg/kg (Rabbit)[2][3][4]	350 mg/kg (Rabbit)[6][8]
Acute Inhalation Toxicity (LC50)	Data not available	1.15 mg/L (4h, Rat)[3][4]	Data not available
Skin Corrosion/Irritation	Causes severe skin burns[1]	Causes severe skin burns[2][3]	Corrosive to the skin[6]
Serious Eye Damage/Irritation	Causes serious eye damage[1]	Causes serious eye damage[2][3]	Corrosive to the eyes[6]
Genotoxicity (Ames Test)	Negative	Negative	Data not available
Other Genotoxicity	Data not available	Negative in in-vitro mammalian cell gene mutation test and in-vivo bone marrow cytogenetic test[3]	Data not available
Cytotoxicity (IC50)	Data not available	Data not available	Data not available

Note on Cytotoxicity: Specific IC50 values for Dihexylamine, Dibutylamine, and Dipentylamine in cell lines such as HepG2, A549, or HaCaT were not available in the reviewed literature. However, aliphatic amines, in general, are known to exhibit cytotoxic effects. One study on dicyclohexylamine, a related secondary amine, demonstrated a significant decrease in human epidermal keratinocyte viability at concentrations ranging from 200-5000 µg/ml. The cytotoxicity of aliphatic amines is often related to their chain length and physicochemical properties.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. Below are generalized protocols for key assays based on OECD guidelines.

2.1. Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

This method is used to estimate the acute oral toxicity (LD50) of a substance.

• Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

• Housing and Fasting: Animals are caged individually and fasted (food, but not water) overnight before dosing.

• Dose Preparation and Administration: The test substance is typically administered in a single dose by gavage using a stomach tube. The volume administered should be minimized.

• Procedure: A stepwise procedure is used where a group of three animals is dosed at a defined level. The outcome (survival or death) determines the next step:

  • If 2 or 3 animals die, the test is stopped, and the substance is classified.

  • If 0 or 1 animal dies, a further group of three animals is dosed at a lower or higher dose level, respectively.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Pathology: A gross necropsy is performed on all animals at the end of the observation period.

2.2. In Vitro Cytotoxicity - MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Culture: Adherent or suspension cells are cultured in a suitable medium and seeded into a 96-well plate at a predetermined density.

• Compound Exposure: The cells are treated with various concentrations of the test compound and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Incubation: The plate is incubated for a further 2-4 hours, during which viable cells with active metabolism convert the yellow MTT into a purple formazan (B1609692) product.

• Solubilization: A solubilizing agent (e.g., DMSO, isopropanol) is added to each well to dissolve the insoluble formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of approximately 570 nm. The intensity of the color is proportional to the number of viable cells.

2.3. Genotoxicity - Bacterial Reverse Mutation Test (Ames Test, OECD 471)

The Ames test is a widely used method to evaluate the mutagenic potential of a chemical.

• Bacterial Strains: Several strains of Salmonella typhimurium and Escherichia coli with preexisting mutations that render them unable to synthesize an essential amino acid (e.g., histidine for Salmonella) are used.

• Metabolic Activation: The test is performed both with and without an exogenous metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

• Exposure: The bacterial strains are exposed to various concentrations of the test substance, along with negative (vehicle) and positive (known mutagen) controls. This can be done using the plate incorporation method or the pre-incubation method.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize the essential amino acid) is counted for each plate. A substance is considered mutagenic if it causes a dose-dependent and reproducible increase in the number of revertant colonies compared to the negative control.

Visualizations

3.1. General Toxicological Assessment Workflow

The following diagram illustrates a typical workflow for assessing the toxicological profile of a chemical substance.

Caption: A generalized workflow for the toxicological assessment of a chemical substance.

3.2. Potential Mechanisms of Aliphatic Amine-Induced Cellular Toxicity

While specific signaling pathways for Dihexylamine and its analogs are not well-defined in the literature, a plausible mechanism of toxicity for aliphatic amines involves the induction of oxidative stress and mitochondrial dysfunction.

Caption: Potential mechanisms of cellular toxicity induced by aliphatic amines.

References

• 1. echemi.com [echemi.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. Dihexylamine - Hazardous Agents | Haz-Map [haz-map.com]
• 5. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. karger.com [karger.com]
• 7. chembk.com [chembk.com]
• 8. Relationship between chemical structure and cytotoxicity of aliphatic amines examined by a microtiter system with cultured fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Dihexylamine: A Guide for Laboratory Professionals

The proper disposal of dihexylamine is critical for ensuring laboratory safety and environmental protection. As a corrosive, toxic, and environmentally hazardous substance, dihexylamine waste must be managed in accordance with stringent regulatory guidelines. This guide provides essential information on its safe handling and disposal for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling dihexylamine, it is imperative to be familiar with its hazards. Dihexylamine is fatal if it comes into contact with skin or is inhaled, causes severe skin burns and eye damage, and is very toxic to aquatic life.[1][2] Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[1][3] Facilities must be equipped with an eyewash station and a safety shower.[3]

Personal Protective Equipment (PPE): When handling dihexylamine, the following PPE is mandatory:

• Eye Protection: Tightly fitting chemical safety goggles and a face shield (minimum 8-inch).[1]

• Skin Protection: Wear appropriate protective gloves and chemical-resistant clothing to prevent any skin exposure.[3][4] A full protection suit may be necessary.[4]

• Respiratory Protection: In case of inadequate ventilation or the potential for inhalation of vapors, a NIOSH-approved respirator is required.[5]

Dihexylamine Properties and Hazards

Understanding the physicochemical properties and hazards of dihexylamine is fundamental to its safe management.

Property	Value
Appearance	Colorless liquid
Odor	Amine-like, rotten-egg like
Boiling Point	236 - 244 °C (457 - 471 °F)
Flash Point	94 °C (201.2 °F)
Density	0.8000 g/cm³
Hazards	Fatal if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage. Very toxic to aquatic life.[1][2][5][6]
Incompatibilities	Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[3][5][7]

Step-by-Step Disposal Procedure

Dihexylamine waste is classified as hazardous and must be disposed of following federal, state, and local regulations.[3][7] Do not dispose of dihexylamine down the drain or in regular trash.[4][5]

1. Waste Segregation and Collection:

• Keep dihexylamine waste separate from other chemical waste streams to prevent dangerous reactions.[8]

• Collect waste dihexylamine in its original container or a designated, compatible, and properly labeled hazardous waste container.[1] The container must be clearly marked with "Hazardous Waste" and the chemical name "Dihexylamine".

• Containers must be kept tightly closed and stored in a cool, dry, well-ventilated area designated for corrosive and toxic materials.[1][3]

2. Handling Spills:

• In the event of a spill, evacuate the area and ensure adequate ventilation.[1]

• Remove all sources of ignition.[3]

• Wearing the appropriate PPE, absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.[1][3] Do not use combustible materials like sawdust.

• Carefully collect the absorbed material and place it into a suitable, sealed container for disposal as hazardous waste.[1][4]

• Clean the spill area with a suitable solvent (e.g., alcohol) followed by a strong soap and water solution.[2]

3. Final Disposal:

• Arrange for the collection of the hazardous waste by a licensed disposal company.[1][9] Do not attempt to treat or dispose of the chemical waste yourself.

• Provide the disposal company with a complete and accurate description of the waste, including its composition and hazards.

• Contaminated packaging should be treated as hazardous waste and disposed of in the same manner as the chemical itself.[1][4]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of dihexylamine.

Caption: Workflow for the safe disposal of dihexylamine waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Dihexylamine | C12H27N | CID 8920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. Dihexylamine - Hazardous Agents | Haz-Map [haz-map.com]
• 7. fishersci.dk [fishersci.dk]
• 8. collectandrecycle.com [collectandrecycle.com]
• 9. tcichemicals.com [tcichemicals.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Dihexylamine

For researchers, scientists, and professionals in drug development, the safe handling of chemicals is paramount. This guide provides essential safety and logistical information for the use of Dihexylamine, focusing on personal protective equipment (PPE), operational procedures, and disposal plans to ensure a secure laboratory environment.

Dihexylamine is a corrosive liquid that can cause severe skin burns and eye damage.[1][2][3][4] It is fatal if swallowed or in contact with skin and can be fatal if inhaled.[2][3] Therefore, strict adherence to safety protocols is crucial.

Hazard Summary for Dihexylamine

To facilitate a quick assessment of the primary risks associated with Dihexylamine, the following table summarizes its key hazards.

Hazard Type	Description	Citations
Acute Toxicity (Oral)	Fatal if swallowed.	[2][3]
Acute Toxicity (Dermal)	Fatal in contact with skin.	[2][3]
Acute Toxicity (Inhalation)	Fatal if inhaled.	[2][3]
Skin Corrosion/Irritation	Causes severe skin burns.	[1][2][3][4]
Eye Damage/Irritation	Causes serious eye damage.	[1][2][3][4]
Aquatic Hazard	Very toxic to aquatic life.	[2][3]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is necessary to mitigate the risks of exposure to Dihexylamine.

1. Eye and Face Protection:

• Chemical Safety Goggles: Always wear tightly fitting safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2]

• Face Shield: In addition to goggles, use a face shield (minimum 8-inch) to protect against splashes, especially when handling larger quantities or during procedures with a high risk of splashing.[2]

2. Skin Protection:

• • Nitrile or Neoprene Gloves: These materials generally offer good resistance to a range of chemicals. However, it is imperative to consult the glove manufacturer's chemical resistance guide for specific information on amines.

  • Double Gloving: Wearing two pairs of gloves can provide an additional layer of protection.

  • Regular Inspection and Replacement: Always inspect gloves for any signs of degradation or perforation before use. If contact with Dihexylamine occurs, remove and dispose of the gloves immediately, then wash your hands thoroughly.

• Protective Clothing:

  • Laboratory Coat: A chemical-resistant lab coat should be worn at all times.

  • Apron: For procedures with a higher risk of splashes, a chemical-resistant apron over the lab coat is recommended.

  • Full-Body Suit: In situations with a high potential for exposure, such as cleaning up a large spill, a disposable chemical-protective suit may be necessary.[5]

• Footwear: Closed-toe shoes are mandatory in the laboratory. For tasks involving large quantities of Dihexylamine, chemical-resistant shoe covers should be worn.

3. Respiratory Protection:

• Engineering Controls: The primary method for controlling inhalation hazards is to work in a well-ventilated area, preferably within a chemical fume hood.[1]

• Respirator: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1][3] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed.[1]

Operational Plan for Handling Dihexylamine

A systematic approach to handling Dihexylamine from receipt to disposal is essential for safety.

1. Pre-Handling:

• Safety Data Sheet (SDS) Review: Before working with Dihexylamine, all personnel must read and understand the SDS.

• PPE Check: Ensure all necessary PPE is available, in good condition, and fits properly.

• Emergency Equipment: Verify the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.[1]

2. Handling:

• Location: All work with Dihexylamine should be conducted in a designated area, such as a chemical fume hood, to minimize inhalation exposure.[1]

• Dispensing: When transferring Dihexylamine, use appropriate tools such as a pipette or a funnel to avoid spills.

• Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in areas where Dihexylamine is handled.[2] Avoid breathing vapors.[2]

• Container Management: Keep the Dihexylamine container tightly closed when not in use.[1]

3. Post-Handling:

• Decontamination: Thoroughly clean the work area after use.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[1]

• Storage: Store Dihexylamine in a cool, dry, well-ventilated area away from incompatible materials such as acids and strong oxidizing agents.[1][3] The storage area should be designated for corrosive materials.[1]

Disposal Plan

Dihexylamine and any contaminated materials are considered hazardous waste and must be disposed of accordingly.

• Waste Collection: Collect all Dihexylamine waste, including empty containers and contaminated PPE, in a designated, properly labeled, and sealed hazardous waste container.[2]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the name "Dihexylamine."

• Regulatory Compliance: All waste disposal must be conducted in accordance with federal, state, and local regulations.[1][2] Do not pour Dihexylamine down the drain.[2]

Emergency Spill Response Workflow

In the event of a Dihexylamine spill, a swift and organized response is critical to minimize exposure and environmental contamination.

Dihexylamine Spill Response Workflow

References

• 1. ehss.syr.edu [ehss.syr.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. spi.com [spi.com]
• 4. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 5. cdn.mscdirect.com [cdn.mscdirect.com]